1,2-Hexanediol

• CAS: 6920-22-5

Core Science & Biosynthesis

The Formulation Scientist's Guide to 1,2-Hexanediol: A Physicochemical Deep Dive

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Hexanediol (CAS No: 6920-22-5) has emerged as a multifunctional powerhouse in the formulation of pharmaceuticals, cosmetics, and personal care products.[1][2] Classified as a glycol alcohol, this clear, colorless, and nearly odorless liquid offers a unique synergy of properties, acting simultaneously as a humectant, emollient, solvent, and preservative booster.[3][4] Its dual hydrophilic and lipophilic nature allows for broad compatibility with a wide range of ingredients, enhancing the stability, efficacy, and sensory profile of formulations.[5] This technical guide provides an in-depth examination of the core physicochemical properties of 1,2-Hexanediol, offering quantitative data, detailed experimental methodologies, and an exploration of its functional roles to aid researchers and formulators in leveraging its full potential.

Core Physicochemical Properties of 1,2-Hexanediol

The utility of 1,2-Hexanediol in a formulation is dictated by its distinct physical and chemical characteristics. The following tables summarize its key properties.

Table 1: General and Physical Properties of 1,2-Hexanediol

Property	Value	Source(s)
Chemical Name	Hexane-1,2-diol	[1]
Synonyms	1,2-Dihydroxyhexane, DL-1,2-Hexanediol	[6]
CAS Number	6920-22-5	[6][7][8]
EC Number	230-029-6	[6][8]
Molecular Formula	C₆H₁₄O₂	[1][8]
Molecular Weight	118.17 g/mol	[6][8][9]
Appearance	Colorless to light yellow, viscous liquid	[7]
Odor	Mild, nearly odorless	[3][7]

Table 2: Thermodynamic and Optical Properties of 1,2-Hexanediol

Property	Value	Conditions	Source(s)
Density	0.951 g/mL	at 25 °C	[6][7][8]
Boiling Point	223-224 °C	[6][7][8]
Melting Point	45 °C	[8]
Flash Point	>230 °F (>110 °C)	[8]
Vapor Pressure	0.576 Pa	at 25 °C	[8]
Refractive Index	1.441 - 1.443	at 20 °C

Table 3: Formulation-Relevant Properties of 1,2-Hexanediol

Property	Value / Description	Source(s)
Solubility	Miscible with water, alcohols, lower aliphatic hydrocarbons, and fatty acids. Slightly soluble in Chloroform and Methanol.	[5][7][8]
Viscosity (pure)	~10–20 cP
Viscosity (aqueous)	The viscosity of aqueous solutions is concentration and temperature-dependent. The dynamic viscosity of pure 1,2-Hexanediol is approximately 80 mPa·s.	[10][11]
Surface Tension	Significantly lowers the surface tension of water. Aqueous solutions of 5-20% v/v have a surface tension of 25-26 mN/m.	[12]
Stability	Remains effective across a pH range of 4–10 and at temperatures up to 80°C.	[5]

Multifunctional Roles in Formulation

The physicochemical data translates into several key functions that make 1,2-Hexanediol a versatile excipient.

• Solvent and Solubility Enhancer: Its amphiphilic nature, with a six-carbon chain and two hydroxyl groups, allows it to act as an excellent solvent and coupling agent.[5] It can dissolve or disperse poorly soluble active pharmaceutical ingredients (APIs), enhancing their bioavailability in topical formulations.[13] It also helps create homogeneous and stable formulas by incorporating components of different polarities.

• Humectant and Moisturizer: As a glycol, 1,2-Hexanediol is an effective humectant, attracting and binding water molecules to the skin.[4][5] This action provides long-term moisturization, keeping the skin's top layers hydrated and preventing dryness.[1][14]

• Preservative Booster: While not classified as a traditional preservative, 1,2-Hexanediol exhibits mild antimicrobial activity against bacteria, fungi, and yeast.[5][15] It is highly effective as a preservative booster, creating a biostatic environment that inhibits microbial growth and enhances the efficacy of other preservatives, allowing for their reduced use.[3][4][16] Its mechanism is believed to involve membrane disruption and dehydration of microbial cells.[5]

• Emollient and Sensory Modifier: It improves the texture and feel of formulations, providing a smooth, non-greasy residue.[4] This makes it ideal for creams, lotions, and serums where a lightweight and elegant sensory experience is desired.[4]

• Viscosity and Emulsion Stabilizer: In cosmetic and industrial applications, it can act as a viscosity modifier, ensuring optimal flow and application properties.[17] As an emollient, it helps to stabilize emulsions.[3]

Caption: Multifunctional roles of 1,2-Hexanediol within a formulation.

Experimental Protocols

Accurate determination of physicochemical properties is critical for quality control and formulation development. Below are detailed methodologies for key experiments.

Determination of Viscosity (Rotational Viscometer Method)

This protocol outlines the measurement of dynamic viscosity for liquid samples, applicable to pure 1,2-Hexanediol or its formulations.

Objective: To measure the resistance of the fluid to flow using a rotational viscometer.

Apparatus:

• Rotational Viscometer (e.g., Brookfield or similar)

• Appropriate spindle set

• Temperature-controlled water bath or sample chamber

• Beaker or sample container

• Calibrated thermometer

• Viscosity standard fluids for calibration

Procedure:

• Instrument Calibration: Calibrate the viscometer according to the manufacturer's instructions using certified viscosity standard fluids at a specified temperature.[18]

• Sample Preparation: Place a sufficient volume of the test liquid into a clean, dry beaker, ensuring there are no air bubbles. Allow the sample to equilibrate to the target temperature (e.g., 25 °C) in the water bath.

• Spindle Selection: Choose an appropriate spindle and rotational speed based on the expected viscosity of the sample. The goal is to achieve a torque reading between 10% and 100% of the instrument's range for optimal accuracy.[19]

• Measurement:

  • Attach the selected spindle to the viscometer.

  • Lower the spindle into the center of the sample until it is immersed to the marked level on the spindle shaft.[18]

  • Turn on the viscometer motor at the pre-selected speed.

  • Allow the reading to stabilize, which typically takes 30 to 60 seconds.[18]

  • Record the viscosity reading (in cP or mPa·s) and the torque percentage.

• Data Analysis:

  • Perform at least three independent measurements.

  • Calculate the average viscosity value.[18] If the material is non-Newtonian, the viscosity will vary with the shear rate (spindle speed), and this relationship should be noted.[20]

References

• 1. specialchem.com [specialchem.com]
• 2. drugpatentwatch.com [drugpatentwatch.com]
• 3. 1,2-Hexanediol | Cosmetic Ingredients Guide [ci.guide]
• 4. sarchemlabs.com [sarchemlabs.com]
• 5. 1,2-Hexanediol: The Multi-Functional Game-Changer for Cosmetics, Pharmaceuticals, and Beyond - Sinobio Chemistry [sinobiochemistry.com]
• 6. 1,2-ヘキサンジオール 98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. 1,2-Hexanediol | 6920-22-5 [chemicalbook.com]
• 8. 1,2-Hexanediol - CD Formulation [formulationbio.com]
• 9. 1,2-Hexanediol | C6H14O2 | CID 94335 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. nbinno.com [nbinno.com]
• 14. echochemtech.com [echochemtech.com]
• 15. theborderlinebeauty.com [theborderlinebeauty.com]
• 16. connectchemicals.com [connectchemicals.com]
• 17. nbinno.com [nbinno.com]
• 18. SOP for Viscosity Testing of Liquids – SOP Guide for Pharma [pharmasop.in]
• 19. brookfieldengineering.com [brookfieldengineering.com]
• 20. 3 Easy Steps To Successful Viscosity Measurement [pharmaceuticalonline.com]

A Technical Guide to the Solubility of 1,2-Hexanediol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to 1,2-Hexanediol

1,2-Hexanediol (CAS No. 6920-22-5) is a vicinal diol, a six-carbon chain with hydroxyl groups on the first and second carbon atoms.[1] This structure imparts an amphiphilic nature to the molecule, with the polar hydroxyl groups capable of hydrogen bonding and the nonpolar alkyl chain contributing to its solubility in less polar environments.[1] It is a colorless, viscous liquid that is hygroscopic, meaning it readily absorbs moisture from the air.[1][2] Its dual functionality as a humectant and a material with antimicrobial properties makes it a valuable excipient in topical and dermatological formulations.[3]

Solubility Profile of 1,2-Hexanediol

The principle of "like dissolves like" is fundamental to understanding the solubility of 1,2-Hexanediol. Its polar hydroxyl groups suggest good solubility in polar solvents, while the C6 alkyl chain allows for some interaction with nonpolar solvents. Based on available data, the solubility of 1,2-Hexanediol can be qualitatively summarized as follows:

Table 1: Qualitative Solubility of 1,2-Hexanediol in Various Solvents

Solvent Class	Solvent Example	Qualitative Solubility	Reference(s)
Polar Protic	Water	Miscible	[2][4]
Methanol (B129727)	Soluble (Slightly Soluble noted in some sources)	[5][6]
Ethanol	Soluble	[5]
Isopropanol	Data not available
Polar Aprotic	Acetone	Soluble	[7]
Ethyl Acetate	Data not available
Nonpolar Aromatic	Toluene	Data not available
Nonpolar Aliphatic	Lower Aliphatic Hydrocarbons	Miscible	[2][4]
Hexane	Data not available
Halogenated	Chloroform	Slightly Soluble	[6]

Note: "Miscible" indicates solubility in all proportions. "Soluble" suggests a significant degree of dissolution. The conflicting report on methanol solubility ("soluble" vs. "slightly soluble") highlights the need for precise experimental determination.

Experimental Protocol: Determination of 1,2-Hexanediol Solubility

To obtain precise and reliable quantitative solubility data, the isothermal shake-flask method followed by gas chromatographic analysis is a robust and widely accepted approach.

Principle

An excess amount of 1,2-Hexanediol is equilibrated with a specific organic solvent at a constant temperature. After reaching equilibrium, the undissolved portion is separated, and the concentration of 1,2-Hexanediol in the saturated solvent phase is quantified using a calibrated gas chromatography with flame ionization detection (GC-FID) method.

Materials and Apparatus

• 1,2-Hexanediol (purity ≥98%)

• Organic solvents of interest (analytical grade)

• Thermostatically controlled orbital shaker or water bath

• Analytical balance (± 0.0001 g)

• Glass vials with screw caps (B75204) and PTFE septa

• Volumetric flasks and pipettes

• Syringes and syringe filters (0.45 µm, solvent-compatible)

• Gas chromatograph with a Flame Ionization Detector (GC-FID)

• Polyethylene glycol capillary column (e.g., 30m x 0.32mm x 1.00 µm)

• Carrier gas (e.g., Nitrogen, Helium)

• Auxiliary gases for FID (Hydrogen and Air)

Experimental Procedure

3.3.1. Preparation of Calibration Standards

• Prepare a stock solution of 1,2-Hexanediol in the solvent of interest at a known concentration (e.g., 5000 mg/L).

• Perform serial dilutions of the stock solution to prepare a series of standard solutions with concentrations spanning the expected solubility range (e.g., 100, 250, 500, 1000, 2500, 4000 mg/L).

3.3.2. Sample Preparation and Equilibration

• Add a known volume of the organic solvent to several glass vials.

• Add an excess amount of 1,2-Hexanediol to each vial to create a suspension. The presence of a visible undissolved phase of 1,2-Hexanediol after equilibration is crucial.

• Securely cap the vials and place them in the thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

• Agitate the vials at a constant speed for a sufficient period to reach equilibrium (typically 24-48 hours). A preliminary experiment to determine the time to reach equilibrium is recommended.

3.3.3. Sample Analysis

• After equilibration, stop the agitation and allow the vials to rest in the thermostatic bath for at least 4 hours to allow for phase separation.

• Carefully withdraw an aliquot of the supernatant (the saturated solvent phase) using a syringe, ensuring no undissolved 1,2-Hexanediol is taken.

• Filter the aliquot through a 0.45 µm syringe filter into a clean vial.

• If necessary, dilute the filtered sample with the same solvent to bring the concentration within the range of the calibration curve.

• Analyze the prepared standard solutions and the sample solutions by GC-FID.

3.3.4. Gas Chromatography (GC-FID) Conditions (Example)

• Column: Polyethylene glycol capillary column (30m x 0.32mm x 1.00 µm)

• Carrier Gas Flow Rate: 1.0 mL/min

• Injection Volume: 1 µL

• Inlet Temperature: 230 °C

• Detector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes

  • Ramp: 15 °C/min to 230 °C

  • Hold at 230 °C for 5 minutes

• FID Gas Flows: Hydrogen at 30 mL/min; Air at 300 mL/min

Data Analysis

• Construct a calibration curve by plotting the peak area obtained from the GC-FID analysis of the standard solutions against their known concentrations.

• Determine the concentration of 1,2-Hexanediol in the analyzed sample solution using the calibration curve.

• If the sample was diluted, multiply the result by the dilution factor to obtain the solubility of 1,2-Hexanediol in the organic solvent at the specified temperature. Express the solubility in appropriate units (e.g., g/100 mL, mg/L, or mol/L).

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of 1,2-Hexanediol.

Workflow for Solubility Determination.

Conclusion

1,2-Hexanediol demonstrates broad solubility in polar organic solvents and miscibility with water, consistent with its amphiphilic molecular structure. While quantitative solubility data in the public domain is scarce, this guide provides a robust and detailed experimental protocol to enable researchers and formulation scientists to determine these crucial parameters accurately. The provided workflow and methodologies will support the effective application of 1,2-Hexanediol in the development of novel pharmaceutical and cosmetic products.

References

• 1. guidechem.com [guidechem.com]
• 2. 1,2-Hexanediol | 6920-22-5 [chemicalbook.com]
• 3. saiper.com [saiper.com]
• 4. 1,2-Hexanediol CAS#: 6920-22-5 [m.chemicalbook.com]
• 5. 1,2-hexanediol - Descrizione [tiiips.com]
• 6. 1,2-Hexanediol - CD Formulation [formulationbio.com]
• 7. solubilityofthings.com [solubilityofthings.com]

Spectroscopic Analysis of 1,2-Hexanediol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Hexanediol is a versatile organic compound widely utilized in the pharmaceutical, cosmetic, and chemical industries as a solvent, humectant, and preservative. Its efficacy and safety in these applications are intrinsically linked to its chemical purity and structural integrity. Spectroscopic techniques, particularly Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, are indispensable tools for the comprehensive characterization and quality control of 1,2-Hexanediol. This technical guide provides an in-depth analysis of the NMR and IR spectra of 1,2-Hexanediol, complete with detailed experimental protocols and quantitative data to support researchers and professionals in drug development and related fields.

Spectroscopic Data Summary

The structural elucidation of 1,2-Hexanediol is definitively achieved through the combined application of ¹H NMR, ¹³C NMR, and FTIR spectroscopy. Each technique provides unique and complementary information regarding the molecule's atomic connectivity and functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the carbon-hydrogen framework of a molecule.

Proton NMR (¹H NMR) spectroscopy of 1,2-Hexanediol reveals five distinct signals corresponding to the different proton environments in the molecule. The chemical shifts (δ) are reported in parts per million (ppm) relative to a tetramethylsilane (B1202638) (TMS) standard.

Proton Assignment	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) in Hz	Integration
H-1 (CH₂)	~3.40 - 3.65	Multiplet	2H
H-2 (CH)	~3.65 - 3.75	Multiplet	1H
H-3 (CH₂)	~1.40 - 1.55	Multiplet	2H
H-4 & H-5 (CH₂)	~1.25 - 1.40	Multiplet	4H
H-6 (CH₃)	~0.90	Triplet	~7.0	3H
-OH	Variable	Broad Singlet	2H

Note: The chemical shifts and coupling constants are approximate and can vary depending on the solvent and concentration.

Carbon-13 NMR (¹³C NMR) spectroscopy provides information on the different carbon environments within the 1,2-Hexanediol molecule. The chemical shifts (δ) are reported in ppm relative to a TMS standard.[1]

Carbon Assignment	Chemical Shift (ppm)
C-1 (CH₂)	~67.8
C-2 (CH)	~73.0
C-3 (CH₂)	~33.5
C-4 (CH₂)	~28.0
C-5 (CH₂)	~22.8
C-6 (CH₃)	~14.1

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The spectrum of 1,2-Hexanediol is characterized by the presence of hydroxyl and alkyl groups.[2][3]

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Functional Group Assignment
~3350	Strong, Broad	O-H Stretch	Hydroxyl (-OH)
~2930	Strong	C-H Stretch	Alkyl (CH₃, CH₂, CH)
~1465	Medium	C-H Bend	Alkyl (CH₂)
~1380	Medium	C-H Bend	Alkyl (CH₃)
~1060	Strong	C-O Stretch	Alcohol (C-OH)

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining high-quality and reproducible spectroscopic data.

NMR Spectroscopy Protocols

• Sample Weighing : Accurately weigh 5-10 mg of 1,2-Hexanediol for ¹H NMR and 20-50 mg for ¹³C NMR into a clean, dry vial.[4]

• Solvent Addition : Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d (B32938) (CDCl₃) or deuterium (B1214612) oxide (D₂O)) to the vial.[5] Ensure the solvent is of high purity to avoid extraneous signals.

• Dissolution : Gently swirl or vortex the vial until the sample is completely dissolved. The solution should be clear and free of any particulate matter.[5]

• Transfer : Using a Pasteur pipette, transfer the solution into a standard 5 mm NMR tube. The sample height in the tube should be approximately 4-5 cm.[5]

• Capping : Securely cap the NMR tube to prevent solvent evaporation and contamination.

• Instrument Setup : Place the NMR tube in the spectrometer's autosampler or manually insert it into the magnet.

• Locking and Shimming : The instrument's software will automatically lock onto the deuterium signal of the solvent and perform an automated shimming procedure to optimize the magnetic field homogeneity.

• Acquisition Parameters :

  • Pulse Sequence : A standard single-pulse sequence is typically used.

  • Number of Scans (NS) : 8 to 16 scans are generally sufficient for a sample of this concentration.

  • Relaxation Delay (d1) : A relaxation delay of 1-2 seconds is recommended.

  • Acquisition Time (AQ) : Typically set to 2-4 seconds.

• Data Processing :

  • Fourier Transform : Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

  • Phasing : Manually or automatically phase the spectrum to ensure all peaks are in the absorptive mode.

  • Baseline Correction : Apply a baseline correction to obtain a flat baseline.

  • Referencing : Calibrate the chemical shift scale by setting the residual solvent peak to its known chemical shift (e.g., CDCl₃ at 7.26 ppm).

  • Integration : Integrate the area under each peak to determine the relative number of protons.

For quantitative analysis, it is crucial to suppress the Nuclear Overhauser Effect (NOE) and ensure complete relaxation of all carbon nuclei.[6][7]

• Instrument Setup : Follow the same initial setup as for ¹H NMR.

• Acquisition Parameters :

  • Pulse Sequence : Use an inverse-gated decoupling sequence to suppress the NOE.[8]

  • Flip Angle : A 30° or 45° pulse angle is often used to reduce the necessary relaxation delay.

  • Relaxation Delay (d1) : A longer relaxation delay of at least 5 times the longest T1 relaxation time of the carbon nuclei is required for accurate quantification. This can be 10-60 seconds or more.

  • Number of Scans (NS) : A larger number of scans (e.g., 128, 256, or more) is necessary due to the low natural abundance and lower gyromagnetic ratio of ¹³C.

• Data Processing : The data processing steps are similar to those for ¹H NMR, with the solvent peak used for referencing (e.g., the central peak of the CDCl₃ triplet at 77.16 ppm).

FTIR Spectroscopy Protocol (Attenuated Total Reflectance - ATR)

The ATR-FTIR method is ideal for the analysis of liquid samples like 1,2-Hexanediol due to its simplicity and minimal sample preparation.[9][10]

• Instrument Preparation : Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean. Clean the crystal surface with a suitable solvent (e.g., isopropanol) and a soft, lint-free tissue, then allow it to dry completely.

• Background Spectrum : Acquire a background spectrum of the clean, empty ATR crystal. This will be automatically subtracted from the sample spectrum to remove contributions from the atmosphere (e.g., CO₂ and water vapor).

• Sample Application : Place a small drop of 1,2-Hexanediol onto the center of the ATR crystal, ensuring the entire crystal surface is covered.

• Sample Spectrum Acquisition :

  • Spectral Range : Typically scan from 4000 cm⁻¹ to 400 cm⁻¹.

  • Resolution : A resolution of 4 cm⁻¹ is generally sufficient.

  • Number of Scans : Co-add 16 to 32 scans to improve the signal-to-noise ratio.

• Data Processing and Analysis :

  • Baseline Correction : Apply a baseline correction if necessary.

  • Peak Picking : Identify the wavenumbers of the major absorption bands.

  • Spectral Interpretation : Assign the observed absorption bands to the corresponding functional group vibrations.

• Cleaning : Thoroughly clean the ATR crystal with a suitable solvent after the measurement to prevent cross-contamination.

Logical Workflow Diagram

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical sample like 1,2-Hexanediol.

Caption: Workflow for NMR and IR spectroscopic analysis.

Conclusion

The spectroscopic analysis of 1,2-Hexanediol by NMR and IR provides a robust and reliable method for its structural confirmation and purity assessment. The data and protocols presented in this guide offer a comprehensive resource for researchers, scientists, and drug development professionals, facilitating accurate and consistent analytical results. Adherence to these detailed methodologies will ensure the generation of high-quality data, which is paramount for regulatory compliance and the development of safe and effective products.

References

• 1. 1,2-Hexanediol(6920-22-5) 13C NMR spectrum [chemicalbook.com]
• 2. 1,2-Hexanediol(6920-22-5) IR Spectrum [m.chemicalbook.com]
• 3. spectrabase.com [spectrabase.com]
• 4. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 5. organomation.com [organomation.com]
• 6. benchchem.com [benchchem.com]
• 7. 13C NMR Spectroscopy for the Quantitative Determination of Compound Ratios and Polymer End Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. rtilab.com [rtilab.com]

Thermal Stability and Degradation Profile of 1,2-Hexanediol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and degradation profile of 1,2-Hexanediol, a widely used excipient and humectant in the pharmaceutical, cosmetic, and biotechnology industries. Understanding the thermal behavior of this diol is critical for ensuring product stability, predicting shelf-life, and maintaining safety during manufacturing and storage. This document details the physicochemical properties related to its thermal stability, expected degradation pathways, and the analytical methodologies used for its characterization.

Physicochemical Properties and Thermal Stability Overview

1,2-Hexanediol (CAS RN: 6920-22-5) is a colorless liquid with a high boiling point and low vapor pressure, contributing to its stability under normal storage conditions.[1][2][3] Its thermal stability is a key attribute for its use in various formulations that may undergo heat treatment during processing. However, like all organic molecules, it is susceptible to degradation at elevated temperatures.

General safety data indicates that 1,2-Hexanediol is stable under recommended storage conditions but can decompose upon heating, which may lead to the violent rupture of containers.[4] Combustion can produce toxic fumes, including carbon monoxide (CO) and carbon dioxide (CO2), along with other pyrolysis products typical of burning organic material.[1][4] One source indicates a decomposition temperature of 191°C, though the specific conditions of this measurement are not detailed.[5]

Table 1: Key Physicochemical and Thermal Properties of 1,2-Hexanediol

Property	Value	Reference(s)
Molecular Formula	C₆H₁₄O₂	[6][7][8][9]
Molecular Weight	118.17 g/mol	[1][9][10][11]
Boiling Point	223-224 °C	[2]
Flash Point	122 °C (closed cup)	[5][10]
Autoignition Temperature	350 - 390 °C	[12][13]
Decomposition Temperature	191°C (dec.)	[5]

Thermal Degradation Profile

The primary hydroxyl group is susceptible to oxidation, which can lead to the formation of aldehydes and carboxylic acids. Dehydration reactions can result in the formation of unsaturated alcohols or cyclic ethers. At higher temperatures, fragmentation of the carbon chain is likely, leading to the formation of smaller volatile organic compounds.

Potential Thermal Degradation Products:

Based on the structure of 1,2-Hexanediol and known degradation pathways of similar compounds, the following are potential degradation products:

• Oxidation Products: Hexanal, Hexanoic acid, and smaller aldehydes and carboxylic acids from chain cleavage.

• Dehydration Products: Hexenols, cyclic ethers.

• Chain Scission Products: Smaller alcohols, aldehydes, ketones, and alkanes.

• Combustion Products (in the presence of excess oxygen): Carbon monoxide, Carbon dioxide, Water.

The mass spectrum of 1,2-Hexanediol from the NIST database shows significant fragmentation, with prominent peaks at m/z values corresponding to the loss of water and cleavage of the carbon chain, providing clues to the weakest bonds in the molecule under energetic conditions.[6]

Experimental Protocols for Thermal Analysis

To fully characterize the thermal stability and degradation profile of 1,2-Hexanediol, a combination of thermoanalytical and chromatographic techniques is employed. The following are detailed experimental protocols that can be adapted for this purpose.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition temperatures of 1,2-Hexanediol by measuring its mass change as a function of temperature.

Methodology:

• Instrument: A calibrated thermogravimetric analyzer.

• Crucible: Platinum or alumina (B75360) crucible.

• Sample Preparation: Accurately weigh 5-10 mg of 1,2-Hexanediol into the crucible.

• Atmosphere: High-purity nitrogen at a flow rate of 20-50 mL/min to provide an inert atmosphere.

• Temperature Program:

  • Equilibrate at 30°C.

  • Ramp from 30°C to 600°C at a heating rate of 10°C/min.

• Data Analysis: Record the mass loss as a function of temperature. Determine the onset of decomposition (the temperature at which significant mass loss begins) and the peak decomposition temperature (the temperature of the maximum rate of mass loss from the derivative of the TGA curve).

Differential Scanning Calorimetry (DSC)

Objective: To determine the phase transitions (e.g., glass transition, melting, boiling) and to obtain information on the heat of decomposition of 1,2-Hexanediol.

Methodology:

• Instrument: A calibrated differential scanning calorimeter.

• Crucible: Aluminum or hermetically sealed aluminum crucibles to prevent evaporation before boiling.

• Sample Preparation: Accurately weigh 2-5 mg of 1,2-Hexanediol into the crucible and seal it.

• Atmosphere: High-purity nitrogen at a flow rate of 20-50 mL/min.

• Temperature Program:

  • Equilibrate at -50°C.

  • Ramp from -50°C to 300°C at a heating rate of 10°C/min.

• Data Analysis: Record the heat flow as a function of temperature. Identify endothermic and exothermic events, such as melting and decomposition. Determine the peak temperatures and enthalpy changes for these transitions.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Objective: To identify the volatile and semi-volatile degradation products of 1,2-Hexanediol.

Methodology:

• Instrument: A pyrolysis unit coupled to a gas chromatograph-mass spectrometer (GC-MS).

• Sample Preparation: Place a small, accurately weighed amount (approximately 0.1-0.5 mg) of 1,2-Hexanediol into a pyrolysis tube.

• Pyrolysis Conditions:

  • Pyrolysis Temperature: Set to a temperature above the decomposition temperature determined by TGA (e.g., 300°C, 600°C, and 900°C to investigate different degradation stages).

  • Pyrolysis Time: 15-30 seconds.

• GC-MS Conditions:

  • GC Column: A non-polar or semi-polar capillary column (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injector Temperature: 280°C.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp at 10°C/min to 300°C.

    • Hold at 300°C for 10 minutes.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 30-550.

    • Ion Source Temperature: 230°C.

    • Transfer Line Temperature: 280°C.

• Data Analysis: Identify the separated compounds by comparing their mass spectra with a reference library (e.g., NIST).

Visualizing the Experimental Workflow

The following diagram illustrates the logical workflow for a comprehensive thermal analysis of 1,2-Hexanediol.

Workflow for 1,2-Hexanediol Thermal Analysis

Conclusion

This technical guide has outlined the key aspects of the thermal stability and degradation profile of 1,2-Hexanediol. While it is a thermally stable compound under normal conditions, it is susceptible to degradation at elevated temperatures. The provided experimental protocols for TGA, DSC, and Py-GC-MS offer a robust framework for researchers and drug development professionals to thoroughly characterize its thermal behavior. Such analysis is essential for ensuring the quality, safety, and efficacy of products containing 1,2-Hexanediol, particularly in applications where it may be exposed to thermal stress. Further research is warranted to fully elucidate the specific degradation pathways and to quantify the formation of various degradation products under different environmental conditions.

References

• 1. DL-1,2-Hexanediol(6920-22-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. tnjchem.com [tnjchem.com]
• 3. carlroth.com [carlroth.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. echemi.com [echemi.com]
• 6. 1,2-Hexanediol [webbook.nist.gov]
• 7. 1,2-Hexanediol [webbook.nist.gov]
• 8. 1,2-Hexanediol [webbook.nist.gov]
• 9. 1,2-Hexanediol | C6H14O2 | CID 94335 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. DL-1,2-己二醇 98% | Sigma-Aldrich [sigmaaldrich.com]
• 11. 1,2-Hexanediol (CAS 6920-22-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 12. cpachem.com [cpachem.com]
• 13. fishersci.com [fishersci.com]

The Interplay of 1,2-Hexanediol with Lipid Bilayers: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the interaction between 1,2-hexanediol and lipid bilayers, a topic of significant interest to researchers, scientists, and professionals in drug development and cosmetics. 1,2-Hexanediol, a versatile polyol, is widely utilized as a moisturizer, solvent, and increasingly as a preservative alternative. Its efficacy in these roles is intrinsically linked to its fundamental interactions with the lipid bilayers that form the basis of cell membranes and the stratum corneum.

Introduction to 1,2-Hexanediol

1,2-Hexanediol is a colorless, mildly sweet-smelling liquid with a dual hydrophilic and lipophilic nature.[1] This amphiphilicity, stemming from its hydroxyl groups and six-carbon alkyl chain, is the primary driver of its interaction with lipid membranes. It is this characteristic that allows it to act as a humectant, a solvent for other substances, and a potent agent for modulating the structure and function of lipid bilayers.[1]

Mechanism of Interaction with Lipid Bilayers

The interaction of 1,2-hexanediol with lipid bilayers is a biophysical process governed by its molecular structure. The hydrophilic diol head group can form hydrogen bonds with the polar head groups of phospholipids, while the hydrophobic hexyl tail can intercalate into the nonpolar acyl chain region of the bilayer.

Longer-chained alkanediols, such as 1,2-hexanediol, are capable of intercalating into the lipid bilayer.[2] This insertion disrupts the ordered packing of the lipid acyl chains, leading to a more disordered and fluid membrane state.[2] The extent of this disordering effect is dependent on the length of the alkyl chain.[2]

Mechanism of 1,2-Hexanediol interaction with a lipid bilayer.

Effects on Membrane Properties

The intercalation of 1,2-hexanediol into lipid bilayers leads to significant alterations in their physical properties.

• Increased Fluidity: By disrupting the packing of lipid acyl chains, 1,2-hexanediol increases the fluidity of the membrane. This effect is more pronounced with longer alkyl chains.[2]

• Enhanced Permeability: The disordering of the lipid bilayer reduces its barrier function, making it more permeable to other molecules.[2] This is the primary mechanism behind its action as a penetration enhancer in transdermal drug delivery systems.[2][3]

• Membrane Depolarization: In microorganisms, 1,2-hexanediol disrupts the cytoplasmic membrane potential, a key factor in its antimicrobial activity.[4][5][6] This depolarization can lead to the leakage of cellular contents and ultimately, cell death.[7]

• Antimicrobial Action: The disruption of membrane integrity is the core of 1,2-hexanediol's broad-spectrum antimicrobial activity against bacteria and, to a lesser extent, fungi.[4][7]

Quantitative Data

While extensive research has described the qualitative effects of 1,2-hexanediol, specific quantitative data is often dependent on the experimental system. One area where quantitative data is available is in its effect on the lipid organization of the stratum corneum, as measured by confocal Raman spectroscopy.

Parameter	Control (Water)	1,2-Hexanediol (5%)	Change	Reference
Gauche/Trans Ratio (Lipid Order)	Baseline	Significantly Increased	Disordering of Lipids	[2]

Note: The study demonstrated a significant rise in the gauche/trans ratio, indicating a less-ordered state of the lipids, but did not provide specific numerical values in the abstract.

Experimental Protocols

A variety of experimental techniques are employed to characterize the interaction of 1,2-hexanediol with lipid bilayers.

Differential Scanning Calorimetry (DSC)

DSC is a thermodynamic technique used to measure the heat changes that occur in a sample as it is heated or cooled. It is particularly useful for studying the phase transitions of lipid bilayers.[8][9][10][11]

• Principle: When a lipid bilayer transitions from a gel phase to a liquid-crystalline phase, it absorbs heat. This endothermic event is detected by the DSC instrument as a peak in the heat flow versus temperature plot. The temperature at the peak maximum is the phase transition temperature (Tm).

• Methodology:

  • Prepare multilamellar vesicles (MLVs) of the desired lipid composition (e.g., DPPC) in a buffer solution.

  • Incorporate 1,2-hexanediol at various concentrations into the lipid suspension.

  • Load a precise amount of the liposome (B1194612) suspension into an aluminum DSC pan and seal it. An identical pan containing only the buffer is used as a reference.

  • Place both pans in the DSC instrument and heat at a constant rate (e.g., 1-5 °C/min) over a defined temperature range that encompasses the lipid's Tm.

  • Record the differential heat flow as a function of temperature.

• Data Analysis: The Tm and the enthalpy of the transition (ΔH) are determined from the resulting thermogram. Changes in Tm and the broadening of the transition peak upon addition of 1,2-hexanediol indicate its interaction with and perturbation of the lipid bilayer.[2]

Fluorescence Anisotropy

This technique is used to measure the rotational mobility of a fluorescent probe embedded within the lipid bilayer, which provides an indication of membrane fluidity.[1][4][12][13]

• Principle: A fluorescent probe, such as 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH), is incorporated into the hydrophobic core of the lipid bilayer. The sample is excited with vertically polarized light. The emitted light is measured through polarizers oriented both vertically (I||) and horizontally (I⊥). The fluorescence anisotropy (r) is calculated using the formula: r = (I|| - G * I⊥) / (I|| + 2 * G * I⊥), where G is an instrumental correction factor. A lower anisotropy value corresponds to higher rotational mobility of the probe and thus, higher membrane fluidity.[13]

• Methodology:

  • Prepare liposomes of the desired lipid composition.

  • Incubate the liposomes with the fluorescent probe (e.g., DPH) to allow for its incorporation into the bilayer.

  • Add 1,2-hexanediol at various concentrations to the liposome suspension.

  • Measure the fluorescence intensities (I|| and I⊥) using a fluorometer equipped with polarizers.

• Data Analysis: A decrease in the fluorescence anisotropy value in the presence of 1,2-hexanediol indicates an increase in membrane fluidity.

Confocal Raman Spectroscopy

This non-invasive technique provides detailed information about the molecular composition and conformational order of lipids within the stratum corneum.[14][15][16]

• Principle: Raman spectroscopy measures the vibrational modes of molecules. Specific Raman bands can be assigned to the C-H stretching and C-C skeletal vibrations of lipids. The ratio of the intensities of certain peaks (e.g., the ratio of the symmetric and asymmetric C-H stretching vibrations) provides a measure of the lateral packing order of the lipids. The ratio of trans to gauche conformers, determined from the C-C skeletal vibrations, indicates the conformational order.[15]

• Methodology:

  • Obtain ex vivo skin samples.

  • Treat the skin samples with a solution of 1,2-hexanediol or a control solution (e.g., water).

  • Acquire Raman spectra at different depths within the stratum corneum using a confocal Raman microscope.

• Data Analysis: Analyze the changes in the intensity ratios of the lipid-specific Raman bands to determine the effect of 1,2-hexanediol on the lipid organization. An increase in the gauche/trans ratio indicates a more disordered lipid structure.[2]

Membrane Permeability (Calcein Leakage) Assay

This assay measures the release of a fluorescent dye from the aqueous core of liposomes, indicating an increase in membrane permeability.[12][17]

• Principle: The fluorescent dye calcein (B42510) is encapsulated at a self-quenching concentration inside liposomes. If the integrity of the lipid bilayer is compromised, calcein leaks out into the surrounding medium, becomes diluted, and its fluorescence de-quenches, leading to an increase in fluorescence intensity.

• Methodology:

  • Prepare large unilamellar vesicles (LUVs) encapsulating a high concentration of calcein (e.g., 50-100 mM).

  • Remove non-encapsulated calcein by size-exclusion chromatography.

  • Add 1,2-hexanediol at various concentrations to the calcein-loaded liposome suspension.

  • Monitor the increase in fluorescence intensity over time using a fluorometer.

  • At the end of the experiment, add a detergent (e.g., Triton X-100) to lyse all liposomes and obtain the maximum fluorescence signal for normalization.

• Data Analysis: The percentage of calcein leakage is calculated relative to the maximum fluorescence after detergent lysis. An increase in calcein leakage indicates that 1,2-hexanediol has increased the permeability of the lipid bilayer.

Antimicrobial Synergy (Checkerboard) Assay

This method is used to assess the combined antimicrobial effect of two substances, such as 1,2-hexanediol and another antimicrobial agent.[2][5][18][19][20]

• Principle: A two-dimensional array of serial dilutions of two compounds is prepared in a microtiter plate. The growth of a target microorganism is then assessed in each well. The Fractional Inhibitory Concentration (FIC) index is calculated to determine if the combination is synergistic, additive, indifferent, or antagonistic.

• Methodology:

  • Prepare serial dilutions of 1,2-hexanediol along the rows and another antimicrobial agent along the columns of a 96-well microtiter plate.

  • Inoculate each well with a standardized suspension of the test microorganism.

  • Incubate the plate under appropriate conditions.

  • Determine the Minimum Inhibitory Concentration (MIC) of each compound alone and in combination by observing the lowest concentration that inhibits visible growth.

• Data Analysis: The FIC index is calculated as: FIC Index = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone). An FIC index of ≤ 0.5 indicates synergy.[5]

Membrane Depolarization Assay

This assay measures changes in the membrane potential of microorganisms, which is a key indicator of membrane disruption.[6][7][21][22][23]

• Principle: A voltage-sensitive fluorescent dye, such as 3,3'-dipropylthiadicarbocyanine iodide (DiSC3(5)), is used. This dye accumulates in polarized membranes and its fluorescence is quenched. When the membrane is depolarized, the dye is released into the cytoplasm, leading to an increase in fluorescence.[6][7]

• Methodology:

  • Grow the target microorganism to the mid-logarithmic phase.

  • Resuspend the cells in a suitable buffer and incubate with the DiSC3(5) dye until a stable, quenched fluorescence signal is achieved.

  • Add 1,2-hexanediol to the cell suspension.

  • Monitor the change in fluorescence intensity over time using a fluorometer.

• Data Analysis: An increase in fluorescence intensity indicates membrane depolarization.

A general experimental workflow for assessing membrane interactions.

Impact on Cellular Processes

The primary effect of 1,2-hexanediol on cellular processes stems from its ability to compromise the integrity of the cell membrane. This can lead to a cascade of events, particularly in microorganisms.

Simplified representation of the antimicrobial action of 1,2-Hexanediol.

It is important to note that the current body of research does not indicate that 1,2-hexanediol directly interacts with or modulates specific intracellular signaling pathways in the classical sense of a ligand-receptor interaction. Its effects are primarily attributed to the biophysical changes it induces in the lipid bilayer, which can have downstream consequences for cellular function and viability. The perturbation of the lipid bilayer itself can, however, influence the function of membrane-associated proteins and signaling complexes.[21][22]

Conclusion and Future Perspectives

1,2-Hexanediol's interaction with lipid bilayers is a multifaceted process with significant implications for its application in various industries. Its ability to disorder lipid packing enhances skin penetration of active ingredients and provides a potent antimicrobial effect. While the qualitative mechanisms are well-understood, there is a need for more comprehensive quantitative data across a range of lipid systems and experimental conditions. Future research employing techniques such as molecular dynamics simulations could provide a more detailed, atomistic view of these interactions and further elucidate the structure-activity relationships of alkanediols. Such insights will be invaluable for the rational design of new formulations with optimized efficacy and safety profiles.

References

• 1. researchgate.net [researchgate.net]
• 2. Phase Transitions and Structural Changes in DPPC Liposomes Induced by a 1-Carba-Alpha-Tocopherol Analogue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Differential Scanning Calorimetry (DSC) Experimental Protocol for Evaluating the Modified Thermotropic Behavior of Liposomes with Incorporated Guest Molecules | Springer Nature Experiments [experiments.springernature.com]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]
• 5. Perturbation of the lipid bilayer of model membranes by synthetic signal peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pnas.org [pnas.org]
• 8. researchgate.net [researchgate.net]
• 9. Molecular Dynamics Simulations of the Lipid Bilayer Edge - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. DPH Probe Method for Liposome-Membrane Fluidity Determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Calcein Release Assay Protocol - Creative Biolabs [creative-biolabs.com]
• 13. Impact of Alkanediols on Stratum Corneum Lipids and Triamcinolone Acetonide Skin Penetration - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Important Role of Membrane Fluidity on the Lytic Mechanism of the α-Pore-Forming Toxin Sticholysin I | MDPI [mdpi.com]
• 15. resources.rndsystems.com [resources.rndsystems.com]
• 16. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 17. Calcein Release Assay to Measure Membrane Permeabilization by Recombinant alpha-Synuclein - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. tainstruments.com [tainstruments.com]
• 21. Membrane Lipids and Cell Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Membrane lipids and cell signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Adaptive Membrane Fluidity Modulation: A Feedback Regulated Homeostatic System Hiding in Plain Sight - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Hygroscopic Nature of 1,2-Hexanediol: A Technical Guide for Researchers and Formulation Scientists

An in-depth exploration of the water-attracting properties of 1,2-Hexanediol, its measurement, and its functional role in skin hydration and pharmaceutical formulations.

Introduction: 1,2-Hexanediol, a versatile glycol, has garnered significant attention in the cosmetic and pharmaceutical industries for its multifaceted properties, including its notable hygroscopicity. This technical guide delves into the core principles of its moisture-attracting nature, providing researchers, scientists, and drug development professionals with a comprehensive understanding of its physical characteristics, experimental evaluation, and biological significance in skin hydration.

The Hygroscopic Character of 1,2-Hexanediol

1,2-Hexanediol is a clear, colorless liquid characterized by the presence of two hydroxyl (-OH) groups on adjacent carbons in its six-carbon chain. This molecular structure is central to its hygroscopic behavior. The hydroxyl groups readily form hydrogen bonds with water molecules, enabling 1,2-Hexanediol to attract and retain moisture from the surrounding environment. This property makes it an effective humectant in topical formulations, where it helps to hydrate (B1144303) the skin by drawing moisture from the dermis to the epidermis and from the atmosphere when the ambient humidity is high.[1][2][3] Its high water solubility and miscibility further contribute to its efficacy as a hydrating agent.[1][3]

Beyond its role as a simple humectant, 1,2-Hexanediol also functions as a solvent, emollient, and preservative booster in complex formulations.[1][4][5] Its ability to manage water activity contributes to the stability and preservation of products by creating an environment less conducive to microbial growth.[2]

Quantitative Analysis of Hygroscopicity

The hygroscopic nature of a substance is quantified by its ability to absorb moisture at various relative humidity (RH) levels. While specific dynamic vapor sorption (DVS) isotherm data for 1,2-Hexanediol is not widely published in publicly available literature, comparative studies and general knowledge of polyols indicate its significant moisture-absorbing capacity. For instance, some sources suggest that the moisturizing effect of a 0.5% concentration of 1,2-Hexanediol can be slightly better than that of 3.0% glycerin, a well-known humectant.

To provide a framework for understanding and comparing the hygroscopicity of 1,2-Hexanediol, the following table outlines typical water absorption data for a comparable glycol, Propylene Glycol, at 25°C. It is important to note that these values are for illustrative purposes and actual data for 1,2-Hexanediol may vary.

Relative Humidity (%)	Propylene Glycol - Water Uptake (% w/w)
10	~2
30	~5
50	~10
70	~20
90	~45

Note: This data is representative of a typical glycol and is intended for comparative understanding. Precise data for 1,2-Hexanediol would require specific experimental determination.

Experimental Protocols for Determining Hygroscopicity

Accurate determination of the hygroscopic properties of substances like 1,2-Hexanediol is crucial for formulation development and quality control. The following are standard experimental protocols employed for this purpose.

Dynamic Vapor Sorption (DVS)

Dynamic Vapor Sorption is a gravimetric technique used to measure the amount and rate of solvent absorption by a sample.[4] It is the primary method for generating moisture sorption isotherms.

Objective: To determine the moisture sorption and desorption isotherm of 1,2-Hexanediol by measuring the change in mass at various controlled relative humidity levels at a constant temperature.

Methodology:

• Sample Preparation: A small, accurately weighed sample of high-purity 1,2-Hexanediol is placed in the DVS instrument's microbalance.

• Drying: The sample is first dried by exposing it to a stream of dry nitrogen (0% RH) at a controlled temperature (e.g., 25°C) until a stable mass is achieved. This establishes the dry reference mass.

• Sorption Phase: The relative humidity of the gas stream is then increased in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH).

• Equilibration: At each RH step, the system holds the humidity constant until the sample mass stabilizes, indicating that equilibrium has been reached. The mass change is continuously recorded.

• Desorption Phase: After reaching the maximum RH, the humidity is decreased in a similar stepwise manner back to 0% RH to measure moisture loss.

• Data Analysis: The percentage of water absorbed at each RH step is calculated based on the difference between the equilibrated mass and the initial dry mass. The data is then plotted as % weight change versus % RH to generate the sorption and desorption isotherms.

Figure 1. Experimental workflow for Dynamic Vapor Sorption analysis.

Karl Fischer Titration

Karl Fischer (KF) titration is a highly specific and accurate method for determining the water content of a sample. It is particularly useful for quality control and for validating the results from gravimetric methods.

Objective: To quantify the absolute water content in a sample of 1,2-Hexanediol.

Methodology:

• Titrator Preparation: The KF titrator, equipped with either a volumetric or coulometric system, is prepared with the appropriate KF reagents. The titration vessel is pre-titrated to a dry, endpoint condition.

• Sample Introduction: A precise amount of the 1,2-Hexanediol sample is accurately weighed and injected into the sealed titration vessel containing a solvent (e.g., anhydrous methanol).

• Titration: The KF reagent, containing iodine, is titrated into the sample solution. The iodine reacts stoichiometrically with the water present in the sample.

• Endpoint Detection: The endpoint of the titration is detected potentiometrically when an excess of iodine is present.

• Calculation: The instrument's software calculates the water content based on the volume of titrant consumed and the known concentration of the KF reagent. The result is typically expressed as a percentage or in parts per million (ppm).

Figure 2. Experimental workflow for Karl Fischer titration.

Role in Skin Hydration: A Mechanistic Perspective

The humectant properties of 1,2-Hexanediol play a crucial role in maintaining skin hydration, which is intrinsically linked to the proper functioning of the skin barrier. While direct studies on the specific molecular pathways modulated by 1,2-Hexanediol are limited, its ability to increase water content in the stratum corneum likely influences several key biological processes.

Aquaporin-3 (AQP3) Expression

Aquaporin-3 is a channel protein found in keratinocytes that facilitates the transport of water and glycerol (B35011), another humectant. The expression of AQP3 is vital for proper skin hydration and elasticity. Studies have shown that some humectants can influence AQP3 expression. It is plausible that by increasing the water and potentially the glycerol gradient in the epidermis, 1,2-Hexanediol could indirectly influence the expression or activity of AQP3, thereby enhancing the skin's natural hydration network.

Filaggrin, Natural Moisturizing Factor (NMF), and Lamellar Bodies

The integrity of the skin barrier and its ability to retain water are heavily dependent on the presence of Natural Moisturizing Factor (NMF), a complex of hygroscopic molecules derived from the breakdown of the protein filaggrin. The formation and secretion of lamellar bodies by keratinocytes are also critical for delivering lipids to the stratum corneum, forming the skin's waterproof barrier. By maintaining a hydrated environment, humectants like 1,2-Hexanediol can support the enzymatic processes involved in filaggrin degradation to NMF and the proper organization of lamellar-derived lipids, thus contributing to a robust skin barrier.

Hyaluronic Acid Synthesis

Hyaluronic acid (HA) is a major glycosaminoglycan in the dermis and epidermis with an exceptional capacity to bind and retain water. Some cosmetic ingredients have been shown to stimulate the synthesis of HA by skin cells. While direct evidence for 1,2-Hexanediol is lacking, a well-hydrated cellular environment is generally conducive to optimal cellular function, including the synthesis of extracellular matrix components like HA.

Peroxisome Proliferator-Activated Receptors (PPARs)

PPARs are nuclear receptors that play a role in keratinocyte differentiation and the synthesis of lipids essential for the skin barrier. Some studies suggest that certain lipids and fatty acids can activate PPARs. Although not a lipid itself, by acting as a solvent and penetration enhancer, 1,2-Hexanediol may facilitate the delivery of PPAR-activating lipids into the skin, indirectly influencing barrier function.[6]

Figure 3. Potential influence of 1,2-Hexanediol on skin hydration pathways.

Conclusion

1,2-Hexanediol's hygroscopic nature is a key attribute that underpins its widespread use in cosmetic and pharmaceutical applications. Its ability to attract and retain water makes it an effective humectant for skin hydration. While quantitative data on its water sorption properties require specific experimental determination, established methods like Dynamic Vapor Sorption and Karl Fischer titration provide robust means for its characterization. The functional role of 1,2-Hexanediol in skin hydration is likely multifaceted, involving the support of key biological pathways that maintain the integrity and function of the skin barrier. Further research into the direct molecular interactions of 1,2-Hexanediol with skin cells will provide a deeper understanding of its mechanism of action and pave the way for more advanced formulation strategies.

References

• 1. 1,2-Hexanediol | Cosmetic Ingredients Guide [ci.guide]
• 2. us.typology.com [us.typology.com]
• 3. 1,2-Hexanediol: The Multi-Functional Game-Changer for Cosmetics, Pharmaceuticals, and Beyond - Sinobio Chemistry [sinobiochemistry.com]
• 4. theborderlinebeauty.com [theborderlinebeauty.com]
• 5. nbinno.com [nbinno.com]
• 6. Impact of Alkanediols on Stratum Corneum Lipids and Triamcinolone Acetonide Skin Penetration - PMC [pmc.ncbi.nlm.nih.gov]

Ecotoxicological Impact of 1,2-Hexanediol on Aquatic Life: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1,2-Hexanediol, a common ingredient in pharmaceutical and personal care products, is characterized by a generally low ecotoxicological risk to aquatic life. Extensive testing has demonstrated that it is practically non-toxic to a range of aquatic organisms including fish, invertebrates, and algae on an acute basis. Furthermore, it is readily biodegradable, indicating a low potential for persistence in the aquatic environment, and exhibits a very low potential for bioaccumulation. This document provides a comprehensive overview of the available ecotoxicological data, details the standardized experimental protocols used for its assessment, and explores the potential mechanisms of its impact on aquatic organisms.

Environmental Fate and Effects

1,2-Hexanediol is not expected to persist in the environment due to its ready biodegradability.[1][2] Structurally similar chemicals suggest that it is stable to hydrolysis and aquatic photolysis.[3] The primary routes of dissipation are anticipated to be atmospheric oxidation and soil metabolism.[3]

Biodegradability

1,2-Hexanediol is considered to be readily biodegradable. An OECD Guideline 301B study demonstrated that it achieved greater than 60% biodegradation within 28 days.[1] This rapid degradation minimizes the potential for long-term exposure in aquatic ecosystems.

Bioaccumulation Potential

The potential for 1,2-Hexanediol to bioaccumulate in aquatic organisms is low.[2] This is supported by an estimated bioaccumulation factor (BAF) of 1.1.[1]

Aquatic Toxicity

Regulatory assessments have concluded that 1,2-Hexanediol has a low potential for ecotoxicity and is unlikely to cause ecological harm at expected environmental concentrations.[4] It is generally considered practically non-toxic to freshwater fish, invertebrates, and aquatic plants.[3]

Acute Aquatic Toxicity

Acute toxicity studies across multiple trophic levels indicate low concern. The available data are summarized in the table below.

Test Organism	Endpoint	Value (mg/L)	Exposure Time	Source
Fish	LC50	>1000	96 h	ECHA[5][6]
Aquatic Invertebrates (Daphnia)	EC50	>110	48 h	ECHA[5][6]
Algae	ErC50	>100	72 h	ECHA[5]

Chronic Aquatic Toxicity

Chronic toxicity data for 1,2-Hexanediol is limited. However, studies on aquatic invertebrates showed a No Observed Effect Concentration (NOEC) of 10 mg/L.[1] ECOSAR estimations for chronic toxicity suggest values of 66 mg/L for algae and 120 mg/L for aquatic vertebrates.[1]

Experimental Protocols

The ecotoxicological data for 1,2-Hexanediol have been generated following internationally recognized OECD guidelines for the testing of chemicals.

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

This test evaluates the effects of a substance on the growth of freshwater algae.[5][6][7][8][9]

• Test Principle: Exponentially growing cultures of algae (e.g., Pseudokirchneriella subcapitata) are exposed to the test substance in a nutrient-rich medium for 72 hours.[5][8][9]

• Test Design: A minimum of five concentrations of the test substance are prepared in a geometric series, with three replicates for each concentration.[5][6] A control group with no test substance is also included.[7]

• Procedure: The test is initiated by inoculating the algal cultures into the test and control solutions. The flasks are incubated under continuous illumination and constant temperature. Algal growth is measured at 24, 48, and 72 hours by determining the cell density.[7]

• Endpoint: The primary endpoint is the inhibition of growth, expressed as the concentration that causes a 50% reduction in growth (EC50) compared to the control.[8]

OECD 202: Daphnia sp. Acute Immobilisation Test

This guideline assesses the acute toxicity of substances to daphnids (Daphnia magna).[1][2][3][10][11]

• Test Principle: Young daphnids (less than 24 hours old) are exposed to the test substance for a 48-hour period.[1][10][11]

• Test Design: At least five concentrations of the test substance are tested, with a minimum of 20 daphnids per concentration, divided into four replicates.[2] A control group is run in parallel.[3]

• Procedure: The daphnids are placed in test vessels containing the respective concentrations of the test substance. The number of immobilized daphnids is recorded at 24 and 48 hours. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.[3][10]

• Endpoint: The result is expressed as the median effective concentration (EC50) that causes immobilization in 50% of the daphnids after 48 hours.[1]

OECD 203: Fish, Acute Toxicity Test

This test determines the acute lethal toxicity of a substance to fish.[4][12][13][14][15]

• Test Principle: Fish are exposed to the test substance for a 96-hour period.[12][13][14][15]

• Test Design: A minimum of seven fish are used for each of at least five geometrically spaced test concentrations and a control.[12]

• Procedure: The fish are introduced to the test chambers containing the different concentrations of the test substance. Mortalities and any abnormal behavioral or physiological responses are recorded at 24, 48, 72, and 96 hours.[12]

• Endpoint: The primary endpoint is the median lethal concentration (LC50), which is the concentration of the substance that is lethal to 50% of the test fish within the 96-hour exposure period.[14]

OECD 301B: Ready Biodegradability - CO2 Evolution Test

This guideline evaluates the ready biodegradability of organic chemicals by aerobic microorganisms.[16][17][18][19][20]

• Test Principle: The test substance is incubated in a mineral medium with a microbial inoculum (activated sludge) in a closed system. The amount of carbon dioxide produced from the microbial degradation of the test substance is measured over a 28-day period.[16][17]

• Procedure: The test substance, mineral medium, and inoculum are added to test flasks. The flasks are aerated with CO2-free air, and the evolved CO2 is trapped in a suitable absorbent (e.g., barium hydroxide (B78521) or sodium hydroxide solution). The amount of trapped CO2 is determined by titration or with an inorganic carbon analyzer.[17]

• Endpoint: The percentage of biodegradation is calculated based on the amount of CO2 produced relative to the theoretical maximum. A substance is considered readily biodegradable if it reaches the 60% pass level within a 10-day window during the 28-day test period.[17]

Potential Signaling Pathways and Mechanisms of Toxicity

Direct research on the specific signaling pathways affected by 1,2-Hexanediol in aquatic organisms is limited, likely due to its low toxicity. However, based on the known effects of similar short-chain alcohols and organic solvents, a general mechanism of toxicity can be inferred. The primary mode of action for such substances at high concentrations is often non-specific narcosis, which involves disruption of cell membrane function.[21][22]

Short-chain alcohols can intercalate into the lipid bilayer of cell membranes, altering their fluidity and permeability.[22] This can lead to a cascade of secondary effects, including:

• Disruption of Ion Channels and Transporters: Changes in membrane structure can impair the function of embedded proteins responsible for ion transport, disrupting cellular homeostasis.

• Inhibition of Membrane-Bound Enzymes: The activity of enzymes associated with the cell membrane can be inhibited by alterations in the lipid environment.

• Increased Oxidative Stress: Disruption of mitochondrial membranes can lead to the production of reactive oxygen species (ROS), causing cellular damage.

While 1,2-Hexanediol's low toxicity suggests these effects are not significant at environmentally relevant concentrations, they represent the plausible, albeit weak, mechanisms of action.

Visualizations

Caption: Generalized workflow for acute aquatic toxicity testing.

Caption: Workflow for the OECD 301B ready biodegradability test.

Caption: Potential mechanism of solvent toxicity on aquatic life.

Conclusion

Based on the comprehensive analysis of available data, 1,2-Hexanediol presents a low risk to the aquatic environment. Its classification as practically non-toxic to key aquatic species, coupled with its ready biodegradability and low bioaccumulation potential, suggests that its use in pharmaceutical and personal care products is unlikely to result in adverse ecological effects under normal use and disposal scenarios. While the precise molecular signaling pathways of its toxic action at high concentrations are not fully elucidated, the likely mechanism involves non-specific disruption of cell membrane function, a common trait for short-chain alcohols and glycols. Continued adherence to standardized testing protocols will ensure a robust and reliable assessment of its environmental safety profile.

References

• 1. catalog.labcorp.com [catalog.labcorp.com]
• 2. oecd.org [oecd.org]
• 3. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 4. Acute toxicity of injected drugs and substances in fish [protocols.io]
• 5. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Aropha [aropha.com]
• 6. eurofins.com.au [eurofins.com.au]
• 7. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test | ibacon GmbH [ibacon.com]
• 8. shop.fera.co.uk [shop.fera.co.uk]
• 9. oecd.org [oecd.org]
• 10. shop.fera.co.uk [shop.fera.co.uk]
• 11. biotecnologiebt.it [biotecnologiebt.it]
• 12. oecd.org [oecd.org]
• 13. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 14. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]
• 15. eurofins.com.au [eurofins.com.au]
• 16. matestlabs.com [matestlabs.com]
• 17. microbe-investigations.com [microbe-investigations.com]
• 18. OECD 301B - Biodegradation Test - CO2 Evolution - Situ Biosciences [situbiosciences.com]
• 19. OECD Guideline for Testing of Chemicals (Test No. 301: Ready Biodegradability) 1992 – BPC Instruments [bpcinstruments.com]
• 20. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 21. Effect of Organic Solvents on the Yield of Solvent-Tolerant Pseudomonas putida S12 - PMC [pmc.ncbi.nlm.nih.gov]
• 22. The effect of organic solvents on selected microorganisms and model liposome membrane - PubMed [pubmed.ncbi.nlm.nih.gov]

1,2-Hexanediol: A Novel and Sustainable Solvent for Modern Chemical Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

In the continuous pursuit of greener and more efficient chemical processes, the selection of an appropriate solvent is paramount. 1,2-Hexanediol, a versatile and environmentally benign diol, is emerging as a promising alternative to conventional organic solvents in a variety of chemical transformations. This technical guide provides a comprehensive overview of the physicochemical properties of 1,2-Hexanediol and explores its potential as a novel solvent for chemical reactions. While its application in mainstream catalytic reactions such as palladium-catalyzed cross-couplings is still an area of active investigation, its unique solvent characteristics, including its amphiphilic nature and high boiling point, suggest significant potential. This document summarizes the current, albeit limited, knowledge on its use in specific reactions and provides a foundation for future research and application in academic and industrial settings.

Introduction: The Drive for Greener Solvents

The chemical industry is under increasing pressure to adopt more sustainable practices, with a strong emphasis on reducing the environmental impact of solvents. Traditional solvents are often volatile, flammable, and toxic, contributing to air pollution and posing health risks. This has spurred the search for "green" solvents that are safer, derived from renewable resources, and have a reduced environmental footprint. 1,2-Hexanediol, a dihydric alcohol, presents itself as a compelling candidate in this regard. While widely recognized for its use in the cosmetics industry as a humectant, emollient, and preservative, its potential as a reaction solvent is an area ripe for exploration.[1]

Physicochemical Properties of 1,2-Hexanediol

A thorough understanding of a solvent's physical and chemical properties is crucial for its application in chemical synthesis. 1,2-Hexanediol possesses a unique combination of characteristics that make it an intriguing solvent choice.

Property	Value	References
Molecular Formula	C₆H₁₄O₂	[2]
Molecular Weight	118.17 g/mol	[2]
Appearance	Clear, colorless to light yellow liquid	[2]
Boiling Point	223-224 °C	[2]
Melting Point	Not specified
Density	0.951 g/mL at 25 °C	[2]
Flash Point	122 °C	[2]
Solubility	Miscible with water, alcohols, and many organic solvents.	[3]

Key Attributes:

• High Boiling Point: Its high boiling point allows for a wide range of reaction temperatures, enabling reactions that require elevated temperatures to proceed efficiently.

• Amphiphilic Nature: The presence of both a hydrophobic hexyl chain and two hydrophilic hydroxyl groups gives 1,2-Hexanediol an amphiphilic character.[4] This dual nature can be advantageous for reactions involving both polar and nonpolar reagents, potentially enhancing solubility and reaction rates.

• Hydrogen Bonding Capability: The two hydroxyl groups can act as both hydrogen bond donors and acceptors, influencing reaction mechanisms and the stability of intermediates.

• Low Toxicity and Biodegradability: Compared to many traditional organic solvents, 1,2-Hexanediol exhibits lower toxicity, making it a safer alternative for laboratory and industrial use.

• Excellent Solvency: It is a capable solvent for a variety of organic compounds, which is beneficial for dissolving reactants and catalysts.[5]

Applications of 1,2-Hexanediol as a Reaction Solvent: Current State of Research

While the use of 1,2-Hexanediol as a primary solvent for a broad spectrum of organic reactions is not yet extensively documented in peer-reviewed literature, some specific applications have been reported, highlighting its potential.

Ruthenium-Catalyzed Reactions

Some literature indicates the use of DL-1,2-Hexanediol in the ruthenium-catalyzed synthesis of oxazolidin-2-ones from urea.[2] This suggests that 1,2-Hexanediol is a suitable medium for certain organometallic catalytic systems, maintaining catalyst stability and activity.

Biocatalysis

The use of enzymes in organic solvents is a rapidly growing field. The properties of 1,2-Hexanediol, such as its ability to form micro-aqueous environments, could be beneficial for biocatalytic transformations. While direct, extensive studies are limited, the principles of biocatalysis in organic media suggest that diols like 1,2-Hexanediol could support enzymatic activity.[6]

Potential Applications in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions, are cornerstone methodologies in modern organic synthesis. The choice of solvent in these reactions is critical, affecting catalyst solubility, stability, and overall reaction efficiency.[7] Although specific quantitative data for these reactions in 1,2-Hexanediol is scarce in the current literature, its properties suggest it could be a viable solvent.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction typically employs a palladium catalyst to couple an organoboron compound with an organic halide.[8] The reaction often requires a base and is sensitive to the solvent system. The ability of 1,2-Hexanediol to dissolve a wide range of organic and inorganic compounds could be advantageous for this reaction.

Hypothetical Experimental Protocol for Suzuki-Miyaura Coupling in 1,2-Hexanediol:

• Reaction Setup: To a clean, dry reaction vessel equipped with a magnetic stir bar and a condenser, add the aryl halide (1.0 mmol), the arylboronic acid (1.2 mmol), and the base (e.g., K₂CO₃, 2.0 mmol).

• Solvent Addition: Add 1,2-Hexanediol (5 mL) to the vessel.

• Degassing: Purge the reaction mixture with an inert gas (e.g., argon or nitrogen) for 15-20 minutes to remove dissolved oxygen.

• Catalyst Addition: Under the inert atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and monitor the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel.

Logical Workflow for Suzuki-Miyaura Coupling:

Figure 1: General workflow for a hypothetical Suzuki-Miyaura coupling reaction in 1,2-Hexanediol.

Heck Reaction

The Heck reaction involves the coupling of an unsaturated halide with an alkene in the presence of a palladium catalyst and a base.[2] Similar to the Suzuki-Miyaura coupling, the solvent plays a crucial role in the outcome of the Heck reaction.

Hypothetical Experimental Protocol for Heck Reaction in 1,2-Hexanediol:

• Reaction Setup: In a sealable reaction tube, combine the aryl halide (1.0 mmol), the alkene (1.5 mmol), the base (e.g., triethylamine, 1.5 mmol), and the palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol) with a suitable phosphine (B1218219) ligand (e.g., PPh₃, 0.04 mmol).

• Solvent Addition: Add 1,2-Hexanediol (4 mL).

• Degassing: Seal the tube and purge with an inert gas.

• Reaction: Heat the mixture in an oil bath at the desired temperature (e.g., 100-140 °C) for the required time, monitoring by TLC or GC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with water and extract with an organic solvent. Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purification: Purify the residue by flash chromatography.

Catalytic Cycle of the Heck Reaction:

Figure 2: A simplified representation of the catalytic cycle for the Heck reaction.

Challenges and Future Outlook

Despite its promising properties, the widespread adoption of 1,2-Hexanediol as a reaction solvent faces several challenges. The primary hurdle is the lack of comprehensive studies and quantitative data comparing its performance against established solvents in a wide range of chemical reactions. Further research is needed to:

• Systematically evaluate its performance in key organic transformations, including reaction kinetics, yields, and catalyst stability.

• Investigate the solubility of common catalysts and reagents in 1,2-Hexanediol at various temperatures.

• Develop efficient product isolation and solvent recycling protocols to enhance its sustainability profile.

Conclusion

1,2-Hexanediol presents a compelling profile as a green and versatile solvent for chemical synthesis. Its favorable physicochemical properties, including a high boiling point, amphiphilicity, and low toxicity, make it an attractive alternative to traditional organic solvents. While its application as a primary reaction solvent is still in its nascent stages, the existing evidence and theoretical considerations suggest significant potential. Further dedicated research into its performance in a broader range of chemical reactions is crucial to unlock its full potential and establish it as a staple in the green chemist's toolkit. This will undoubtedly contribute to the development of more sustainable and efficient chemical processes in the pharmaceutical and chemical industries.

References

• 1. 1,6-Hexanediol, commonly used to dissolve liquid–liquid phase separated condensates, directly impairs kinase and phosphatase activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Heck Reaction [organic-chemistry.org]
• 3. cedar.wwu.edu [cedar.wwu.edu]
• 4. Regioselective palladium-catalyzed ring-opening reactions of C1-substituted oxabicyclo[2,2,1]hepta-2,5-diene-2,3-dicarboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. rose-hulman.edu [rose-hulman.edu]
• 7. Solvent effects in palladium catalysed cross-coupling reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Understanding and quantifying the impact of solute–solvent van der Waals interactions on the selectivity of asymmetric catalytic transformations - Chemical Science (RSC Publishing) [pubs.rsc.org]

In Vitro Cytotoxicity of 1,2-Hexanediol on Human Cell Lines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2-Hexanediol is a widely utilized ingredient in the cosmetics and personal care industry, valued for its multifunctional properties as a humectant, emollient, and preservative.[1][2] Its increasing prevalence necessitates a thorough understanding of its safety profile and potential cytotoxic effects on human cells. This technical guide provides a comprehensive overview of the current state of knowledge regarding the in vitro cytotoxicity of 1,2-Hexanediol on various human cell lines. It summarizes available quantitative data, details relevant experimental methodologies, and explores potential mechanisms of action, including apoptosis. The information is intended to serve as a foundational resource for researchers in toxicology, dermatology, and drug development.

Introduction to 1,2-Hexanediol

1,2-Hexanediol (CAS No. 6920-22-5) is a synthetic, colorless liquid belonging to the glycol family. Its amphiphilic nature allows it to function effectively as a solvent, while its hydroxyl groups contribute to its moisturizing (humectant) properties. A key application is its role as a preservative booster, where it exhibits broad-spectrum antimicrobial activity, often allowing for "preservative-free" marketing claims.[1] The proposed antibacterial mechanism involves the disruption of microbial cell membrane integrity.[1] While generally regarded as safe for topical use in low concentrations, studies have shown that it can induce cytotoxicity at higher concentrations, warranting detailed investigation.[1][2]

Quantitative Cytotoxicity Data

The in vitro cytotoxicity of 1,2-Hexanediol has been evaluated on several cell lines. The available data from peer-reviewed studies are summarized below. It is important to note that publicly available data is limited, and further research is required across a broader range of human cell lines to establish a comprehensive toxicological profile.

Cell Line	Organism	Cell Type	Assay	Exposure Time	Cytotoxic Effect	Concentration	Reference
HK-2	Human	Kidney Epithelial	Not Specified	Not Specified	>90% viability decrease	≥ 1.0% (v/v)	[1][2]
HaCaT	Human	Keratinocyte	Cell Proliferation	Not Specified	Very high cytotoxicity	168.8 mM & 211 mM	[1]
RAW 264.7	Murine	Macrophage	Not Specified	Not Specified	Viability reduced to <40%	≥ 0.5% (v/v)	[2]

Note: Concentrations are reported as found in the source literature. Direct comparison requires conversion to a uniform unit (e.g., mM). The density of 1,2-Hexanediol is ~0.951 g/mL and its molecular weight is 118.17 g/mol .

Mechanisms of Cytotoxicity

The precise molecular mechanisms by which 1,2-Hexanediol induces cytotoxicity in human cells are not yet fully elucidated. However, based on its chemical properties and data from related compounds, several potential mechanisms can be proposed.

Membrane Disruption

As an amphiphilic molecule, 1,2-Hexanediol can intercalate into the lipid bilayer of cell membranes. At high concentrations, this can disrupt membrane integrity, leading to increased permeability, loss of ionic gradients, and eventual cell lysis (necrosis). This mechanism is consistent with its known antimicrobial action.

Induction of Apoptosis

Chemically induced cell stress often leads to programmed cell death, or apoptosis. This is a highly regulated process involving the activation of a cascade of cysteine proteases called caspases. While direct evidence for 1,2-Hexanediol is pending, studies on the related neurotoxin 2,5-hexanedione (B30556) have demonstrated the induction of apoptosis in human neuroblastoma cells, suggesting a common pathway for this class of chemicals. The process typically involves two main pathways:

• Intrinsic (Mitochondrial) Pathway: Triggered by cellular stress, leading to the release of cytochrome c from the mitochondria. This activates initiator caspase-9, which in turn activates effector caspases like caspase-3.

• Extrinsic (Death Receptor) Pathway: Initiated by the binding of extracellular ligands to death receptors on the cell surface, leading to the activation of initiator caspase-8, which then activates the same effector caspases.

The diagram below illustrates a generalized view of these apoptotic signaling pathways.

References

• 1. Assessment of the potential risk of 1,2-hexanediol using phytotoxicity and cytotoxicity testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Antimicrobial spectrum of 1,2-Hexanediol against bacteria and fungi

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Hexanediol is a versatile organic compound widely utilized in the cosmetic and pharmaceutical industries for its properties as a humectant, emollient, and solvent. Beyond these functions, it exhibits a significant antimicrobial profile, positioning it as a valuable preservative and active ingredient. This technical guide provides an in-depth analysis of the antimicrobial spectrum of 1,2-Hexanediol against a range of bacteria and fungi, details the experimental protocols for its evaluation, and illustrates its mechanism of action.

Antimicrobial Spectrum and Efficacy

1,2-Hexanediol demonstrates broad-spectrum antimicrobial activity, effectively inhibiting the growth of both Gram-positive and Gram-negative bacteria.[1][2] Its efficacy against fungi, while present, is generally considered to be less potent than its antibacterial action.

Quantitative Antimicrobial Data

The antimicrobial efficacy of a compound is quantitatively assessed by determining its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the substance that prevents visible growth of a microorganism. The following tables summarize the reported MIC values for 1,2-Hexanediol against various bacterial and fungal species.

Table 1: Antibacterial Spectrum of 1,2-Hexanediol

Bacterial Species	Gram Stain	MIC (% v/v)	Reference(s)
Staphylococcus aureus	Positive	0.5 - 2.0	[1][2]
Staphylococcus epidermidis	Positive	Not Specified	[3][4]
Bacillus cereus	Positive	Not Specified	[1]
Escherichia coli	Negative	0.5 - 2.0	[1][2]
Pseudomonas aeruginosa	Negative	0.5 - 2.0	[2]

Table 2: Antifungal Spectrum of 1,2-Hexanediol

Fungal Species	Type	MIC (% v/v)	Reference(s)
Candida albicans	Yeast	>2.0 (weaker activity)
Aspergillus brasiliensis (niger)	Mold	>2.0 (weaker activity)

Note: The bactericidal concentration of 1,2-Hexanediol has been reported to be in the range of 1 to 2 times the MIC.[1][2]

Mechanism of Action

The primary antimicrobial mechanism of 1,2-Hexanediol is the disruption of the microbial cell membrane.[1][2] Its amphiphilic nature, possessing both hydrophilic (hydroxyl groups) and hydrophobic (hexyl chain) moieties, allows it to intercalate into the lipid bilayer of the cell membrane. This insertion disrupts the membrane's integrity, leading to increased permeability, leakage of essential intracellular components, and ultimately, cell death. This direct physical mechanism of action is advantageous as it is less likely to lead to the development of microbial resistance compared to agents that target specific metabolic pathways.

Antimicrobial Mechanism of 1,2-Hexanediol.

Experimental Protocols

The determination of the Minimum Inhibitory Concentration (MIC) is a fundamental technique in assessing the antimicrobial activity of a compound. The following are detailed methodologies for the Broth Microdilution and Agar (B569324) Dilution methods, adapted for the evaluation of the water-soluble compound 1,2-Hexanediol.

Broth Microdilution Method

This method is used to determine the MIC of an antimicrobial agent in a liquid growth medium.

Materials:

• Sterile 96-well microtiter plates

• Test microorganism (bacterial or fungal strain)

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• 1,2-Hexanediol stock solution (sterile)

• Sterile diluent (e.g., sterile water or broth)

• Microbial inoculum standardized to 0.5 McFarland turbidity standard

• Micropipettes and sterile tips

• Incubator

Procedure:

• Preparation of 1,2-Hexanediol Dilutions:

  • Prepare a series of twofold dilutions of the 1,2-Hexanediol stock solution in the appropriate broth medium directly in the 96-well plate.

  • For a typical starting concentration of 4% (v/v), add 100 µL of 8% (v/v) 1,2-Hexanediol to the first well and 100 µL of broth to the remaining wells.

  • Perform serial dilutions by transferring 100 µL from the first well to the second, mixing, and continuing this process across the plate to achieve a range of concentrations (e.g., 4%, 2%, 1%, 0.5%, etc.).

• Inoculum Preparation:

  • Prepare a suspension of the test microorganism in sterile broth or saline to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

  • Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation:

  • Add 100 µL of the standardized inoculum to each well containing the 1,2-Hexanediol dilutions. The final volume in each well will be 200 µL.

  • Include a positive control well (broth with inoculum, no 1,2-Hexanediol) and a negative control well (broth only).

• Incubation:

  • Incubate the microtiter plate at the appropriate temperature and duration for the test microorganism (e.g., 35-37°C for 18-24 hours for most bacteria).

• MIC Determination:

  • Following incubation, determine the MIC as the lowest concentration of 1,2-Hexanediol at which there is no visible growth (turbidity) of the microorganism.

Agar Dilution Method

This method involves incorporating the antimicrobial agent into an agar medium.

Materials:

• Sterile petri dishes

• Test microorganism (bacterial or fungal strain)

• Appropriate sterile agar medium (e.g., Mueller-Hinton Agar)

• 1,2-Hexanediol stock solution (sterile)

• Sterile diluent

• Microbial inoculum standardized to 0.5 McFarland turbidity standard

• Multipoint inoculator (optional)

Procedure:

• Preparation of Agar Plates:

  • Prepare a series of twofold dilutions of the 1,2-Hexanediol stock solution.

  • Add a specific volume of each 1,2-Hexanediol dilution to molten agar medium (cooled to 45-50°C) to achieve the desired final concentrations.

  • Pour the agar-1,2-Hexanediol mixtures into sterile petri dishes and allow them to solidify.

  • Include a control plate with no 1,2-Hexanediol.

• Inoculum Preparation:

  • Prepare a microbial suspension equivalent to a 0.5 McFarland standard.

• Inoculation:

  • Spot-inoculate a standardized volume (e.g., 1-2 µL) of the microbial suspension onto the surface of each agar plate, including the control plate. A multipoint inoculator can be used to test multiple strains simultaneously.

• Incubation:

  • Incubate the plates under appropriate conditions.

• MIC Determination:

  • The MIC is the lowest concentration of 1,2-Hexanediol that completely inhibits the growth of the microorganism at the inoculation spot.

Experimental Workflow for MIC Determination.

Synergistic Effects

1,2-Hexanediol has been shown to act synergistically with other antimicrobial agents, enhancing their overall efficacy. This allows for the use of lower concentrations of traditional preservatives, which can be advantageous in formulating products with improved safety and sensory profiles. For instance, its combination with food-grade antimicrobials has been reported to potentiate its antibacterial activity.[1]

Conclusion

1,2-Hexanediol possesses a valuable broad-spectrum antimicrobial activity, particularly against bacteria, which is attributed to its ability to disrupt microbial cell membranes. Its efficacy, coupled with its other functional benefits and potential for synergistic activity, makes it a compelling ingredient for preservation and active antimicrobial applications in the pharmaceutical and cosmetic fields. The standardized protocols provided in this guide offer a framework for the consistent and reliable evaluation of its antimicrobial properties.

References

• 1. researchgate.net [researchgate.net]
• 2. Food-grade antimicrobials potentiate the antibacterial activity of 1,2-hexanediol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Antibacterial Activity of 1,2-Alkanediol against Staphylococcus aureus and Staphylococcus epidermidis - PubMed [pubmed.ncbi.nlm.nih.gov]

The Dual Nature of 1,2-Hexanediol: A Technical Examination of its Influence on Protein Structure and Stability

For Immediate Release

GÖTTINGEN, Germany – December 18, 2025 – In a comprehensive technical guide released today, the multifaceted effects of 1,2-Hexanediol on protein structure and stability are detailed for researchers, scientists, and professionals in drug development. This document provides an in-depth analysis of how this common excipient, known for its antimicrobial and moisturizing properties, can significantly impact the very proteins it is often formulated with. The guide synthesizes quantitative data, outlines detailed experimental protocols, and provides visual representations of the underlying mechanisms and experimental workflows.

1,2-Hexanediol, a widely used ingredient in cosmetic and pharmaceutical formulations, is shown to possess a dual character. While it can act as a stabilizer in certain contexts, its primary interaction with proteins is disruptive, leading to changes in their structural integrity and stability. This guide delves into the molecular underpinnings of these effects, offering a critical resource for formulation scientists and protein chemists.

The Mechanism of Action: A Tale of Hydrophobicity and Polarity

The influence of 1,2-Hexanediol on proteins stems from its amphiphilic nature. The molecule possesses a six-carbon aliphatic chain that readily engages in hydrophobic interactions with nonpolar and aromatic amino acid residues within the protein structure. Simultaneously, its two hydroxyl groups can form hydrogen bonds with the protein backbone and polar side chains. This dual interaction allows 1,2-Hexanediol to interfere with the delicate balance of forces that maintain a protein's native conformation.

This mechanism is particularly effective at disrupting weak, multivalent interactions, such as those that drive the formation of liquid-liquid phase separated (LLPS) protein condensates. By intercalating into these dynamic networks, 1,2-Hexanediol and its isomer, 1,6-Hexanediol, can effectively "melt" these protein-rich droplets.

Mechanism of 1,2-Hexanediol Interaction with Proteins.

Quantitative Effects on Protein Stability

The destabilizing effect of hexanediols on proteins can be quantified by measuring the change in their thermal melting temperature (Tm). A decrease in Tm indicates a reduction in the thermal stability of the protein. The following table summarizes the observed effects of hexanediols on the Tm of various proteins.

Protein	Additive (Concentration)	Tm (°C) without Additive	Tm (°C) with Additive	ΔTm (°C)	Reference(s)
Cdk7/CycH	5% 1,6-Hexanediol	53.4	45.0	-8.4	[1]
SSU72 phosphatase	5% 1,6-Hexanediol	51.1	46.5	-4.6	[1]
DNase I	5% 1,6-Hexanediol	56.7	47.0	-9.7	[1]
Lysozyme	10% 1,6-Hexanediol	Not specified	~10°C reduction	~ -10	[2]

Impact on Biological Activity

Beyond structural destabilization, hexanediols have been shown to directly impact the biological function of proteins. At concentrations typically used to dissolve LLPS droplets (5-10%), 1,6-Hexanediol has been found to significantly impair the activity of kinases and phosphatases.[1] Similarly, 1,2-Hexanediol has been observed to disrupt the activity of TEV protease.[2] This direct inhibition of enzyme function is a critical consideration for formulations where protein activity is paramount.

Antimicrobial Properties

1,2-Hexanediol is also recognized for its broad-spectrum antimicrobial activity. This property is attributed to its ability to disrupt the cytoplasmic membrane potential of microorganisms.[3] The following table presents the Minimum Inhibitory Concentrations (MICs) of 1,2-Hexanediol against a range of bacteria.

Microorganism	MIC (% v/v)	Reference(s)
Gram-positive bacteria	0.5 - 2	[3]
Gram-negative bacteria	0.5 - 2	[3]

Experimental Protocols

To facilitate further research in this area, this guide provides detailed methodologies for key experiments used to characterize the effects of 1,2-Hexanediol on proteins.

Experimental Workflow for Protein-Hexanediol Interaction Studies.

Circular Dichroism (CD) Spectroscopy for Secondary Structure and Thermal Stability Analysis

Objective: To assess changes in the secondary structure and determine the thermal melting temperature (Tm) of a protein in the presence of 1,2-Hexanediol.

Materials:

• Purified protein solution of known concentration (typically 0.1-0.2 mg/mL).

• 1,2-Hexanediol stock solution.

• Appropriate buffer (e.g., phosphate (B84403) or Tris buffer), ensuring low absorbance in the far-UV region.

• CD spectropolarimeter.

• Quartz cuvette with a path length of 1 mm.

• Temperature controller for the CD instrument.

Procedure:

• Sample Preparation:

  • Prepare a series of protein samples containing different concentrations of 1,2-Hexanediol (e.g., 0%, 1%, 2%, 5%, 10% v/v). Ensure the final protein concentration is the same in all samples.

  • Prepare a corresponding set of buffer blanks containing the same concentrations of 1,2-Hexanediol.

• Instrument Setup:

  • Turn on the CD spectropolarimeter and the nitrogen gas purge. Allow the instrument to warm up and stabilize.

  • Set the measurement parameters:

    • Wavelength range: Typically 190-260 nm for secondary structure analysis.

    • Data pitch: 0.5 or 1.0 nm.

    • Scanning speed: 50 or 100 nm/min.

    • Bandwidth: 1.0 nm.

    • Number of accumulations: 3-5 to improve signal-to-noise ratio.

• Secondary Structure Measurement (at a fixed temperature):

  • Record the CD spectrum of the buffer blank at the desired temperature (e.g., 25°C).

  • Record the CD spectrum of the protein sample.

  • Subtract the buffer blank spectrum from the protein sample spectrum.

  • Convert the raw data (ellipticity in millidegrees) to mean residue ellipticity ([θ]).

• Thermal Melt Analysis:

  • Set the CD instrument to monitor the ellipticity at a single wavelength where the change upon unfolding is significant (e.g., 222 nm for α-helical proteins).

  • Set the temperature range (e.g., 20°C to 95°C) and the heating rate (e.g., 1°C/min).

  • Record the change in ellipticity as a function of temperature for each sample.

• Data Analysis:

  • Analyze the CD spectra to estimate the secondary structure content using deconvolution software.

  • Plot the mean residue ellipticity at the chosen wavelength versus temperature.

  • Fit the thermal melt curve to a sigmoidal function to determine the Tm (the midpoint of the unfolding transition).

nanoDSF for High-Throughput Thermal Stability Screening

Objective: To rapidly determine the Tm of a protein in the presence of 1,2-Hexanediol by monitoring the change in intrinsic tryptophan fluorescence.

Materials:

• Purified protein solution (concentration typically 0.1-1.0 mg/mL).

• 1,2-Hexanediol stock solution.

• Appropriate buffer.

• nanoDSF instrument (e.g., Prometheus).

• Capillaries for the nanoDSF instrument.

Procedure:

• Sample Preparation:

  • Prepare protein-hexanediol mixtures as described for CD spectroscopy.

• Sample Loading:

  • Load approximately 10 µL of each sample into a separate capillary.

• Instrument Setup:

  • Place the capillaries into the instrument.

  • Set the temperature ramp (e.g., from 20°C to 95°C at a rate of 1°C/min).

  • Set the excitation wavelength to 280 nm and monitor the fluorescence emission at 330 nm and 350 nm.

• Measurement:

  • Start the thermal ramp. The instrument will record the fluorescence intensity at both wavelengths as a function of temperature.

• Data Analysis:

  • The instrument software calculates the ratio of the fluorescence intensities (F350/F330) and plots it against temperature.

  • The Tm is determined from the inflection point of the unfolding transition curve.

Microscopy-Based Assay for Liquid-Liquid Phase Separation (LLPS)

Objective: To visually assess the effect of 1,2-Hexanediol on the formation and dissolution of protein condensates.

Materials:

• Purified protein capable of undergoing LLPS (e.g., FUS).

• 1,2-Hexanediol stock solution.

• Buffer that promotes LLPS (e.g., low salt buffer).

• Microscope slides and coverslips.

• Fluorescence or differential interference contrast (DIC) microscope.

Procedure:

• Induction of LLPS:

  • Prepare a protein solution under conditions that induce phase separation (e.g., by adjusting buffer, salt concentration, or temperature).

• Treatment with 1,2-Hexanediol:

  • Add different concentrations of 1,2-Hexanediol to the phase-separated protein sample.

• Microscopy:

  • Immediately after adding 1,2-Hexanediol, place a small volume of the sample on a microscope slide and cover with a coverslip.

  • Observe the sample under the microscope over time to monitor the dissolution of the protein droplets.

  • Capture images at different time points and for each hexanediol (B3050542) concentration.

• Analysis:

  • Quantify the effect of 1,2-Hexanediol by measuring the size and number of droplets over time using image analysis software.

Conclusion and Future Directions

The information presented in this technical guide underscores the importance of carefully considering the potential effects of 1,2-Hexanediol on protein structure and function during formulation development. While its antimicrobial and humectant properties are valuable, its propensity to destabilize proteins and inhibit enzyme activity cannot be overlooked.

Future research should focus on developing a more comprehensive understanding of the structure-activity relationship of different diols and their impact on a wider range of protein classes. Furthermore, exploring strategies to mitigate the destabilizing effects of 1,2-Hexanediol while retaining its beneficial properties will be crucial for the development of stable and effective protein-based therapeutics and advanced cosmetic formulations.

This guide serves as a foundational resource for scientists and researchers, enabling them to make more informed decisions when working with 1,2-Hexanediol and to design experiments that accurately characterize its influence on protein systems.

References

• 1. Nano differential scanning fluorimetry - Wikipedia [en.wikipedia.org]
• 2. Food-grade antimicrobials potentiate the antibacterial activity of 1,2-hexanediol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

1,2-Hexanediol as a Potential Penetration Enhancer in Drug Delivery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2-Hexanediol is a versatile excipient increasingly utilized in topical and transdermal formulations. Beyond its established roles as a solvent, humectant, and preservative-booster, it has garnered attention for its potential to modulate the permeation of active pharmaceutical ingredients (APIs) through the stratum corneum. This technical guide provides an in-depth analysis of 1,2-Hexanediol as a penetration enhancer, consolidating available quantitative data, detailing relevant experimental protocols, and visualizing its mechanisms of action. The information presented herein is intended to support researchers and formulation scientists in the rational design and evaluation of drug delivery systems incorporating 1,2-Hexanediol.

Introduction

The skin, particularly its outermost layer, the stratum corneum (SC), presents a formidable barrier to the systemic absorption of topically applied drugs. Overcoming this barrier is a critical challenge in the development of effective transdermal drug delivery systems. Chemical penetration enhancers are compounds that reversibly decrease the barrier function of the SC, thereby facilitating the transport of APIs into the deeper skin layers and systemic circulation.

1,2-Hexanediol (C₆H₁₄O₂) is a 1,2-alkanediol that is widely used in the cosmetics and pharmaceutical industries for its moisturizing and antimicrobial properties.[1][2] Its amphiphilic nature, possessing both a hydrophilic diol head and a lipophilic hexyl tail, allows it to interact with the complex lipid matrix of the stratum corneum. This interaction is central to its function as a penetration modifier. This guide will explore the mechanisms, efficacy, and safety profile of 1,2-Hexanediol in the context of drug delivery.

Mechanism of Action

The primary mechanism by which 1,2-Hexanediol is proposed to enhance dermal penetration is through the disruption of the highly ordered intercellular lipid structure of the stratum corneum.[3]

• Lipid Disordering: Longer-chain alkanediols, such as 1,2-Hexanediol, are capable of intercalating into the lipid bilayers of the stratum corneum. This insertion disrupts the tight packing of the lipid lamellae, leading to a more fluid and disordered state.[3] This increased fluidity reduces the diffusional resistance of the stratum corneum, allowing drug molecules to permeate more readily.

• Solvent Action: 1,2-Hexanediol also functions as a solvent, which can enhance the solubility of certain drugs within the formulation and potentially within the stratum corneum itself.[1][4] By improving drug partitioning into the skin, it can further contribute to increased penetration.

It is important to note that there is currently no scientific evidence to suggest that 1,2-Hexanediol modulates specific signaling pathways within keratinocytes or other skin cells to achieve its penetration-enhancing effects. Its action appears to be primarily physicochemical.

Below is a diagram illustrating the proposed mechanism of action.

Figure 1: Proposed mechanism of 1,2-Hexanediol action.

Quantitative Data on Permeation Effects

The effect of 1,2-Hexanediol on drug penetration can be complex and is highly dependent on the specific formulation and the physicochemical properties of the drug. While it is generally considered a penetration enhancer, under certain circumstances, particularly in combination with other excipients, it can exhibit a penetration-retarding effect.

Penetration Enhancement

Penetration Retardation in Combination Formulations

In contrast, when combined with 1,4-cyclohexanediol, 1,2-Hexanediol has been shown to have a synergistic retardation effect on the percutaneous absorption of metronidazole.[1][5] This is thought to be due to the formation of a complex that, upon penetrating the stratum corneum, forms hydrogen bonds with ceramides, thereby decreasing the permeability for the drug.[1]

Table 1: Quantitative Data on the Penetration Retardation Effect of 1,2-Hexanediol on Metronidazole (in combination with 1,4-cyclohexanediol)

Drug	1,2-Hexanediol Concentration	Co-enhancer	Retardation Ratio (RR)*	Reference
Metronidazole	4%	1,4-cyclohexanediol	0.69	[1]
Metronidazole	1%	1,4-cyclohexanediol	0.76	[1]

*A Retardation Ratio (RR) less than 1 indicates a decrease in the permeation flux compared to the control formulation without the enhancer combination.

Experimental Protocols

To evaluate the efficacy and safety of 1,2-Hexanediol as a penetration enhancer, several key experiments are typically performed.

In Vitro Skin Permeation Study using Franz Diffusion Cells

This is the gold standard method for assessing the permeation of a drug through the skin.

Objective: To quantify the rate and extent of drug permeation through a skin membrane from a formulation containing 1,2-Hexanediol.

Methodology:

• Skin Preparation: Excised human or animal (e.g., porcine or rodent) skin is used. The subcutaneous fat is removed, and the skin is dermatomed to a uniform thickness (typically 200-500 µm). The prepared skin is then mounted on the Franz diffusion cell with the stratum corneum facing the donor compartment.

• Franz Cell Assembly: The receptor compartment is filled with a suitable receptor medium (e.g., phosphate-buffered saline, pH 7.4), which is continuously stirred and maintained at 32°C to mimic physiological conditions.

• Formulation Application: A precise amount of the test formulation (containing the API and 1,2-Hexanediol) and a control formulation (without 1,2-Hexanediol) is applied to the surface of the skin in the donor compartment.

• Sampling: At predetermined time intervals, aliquots of the receptor medium are withdrawn and replaced with fresh, pre-warmed medium to maintain sink conditions.

• Analysis: The concentration of the API in the collected samples is quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Data Analysis: The cumulative amount of drug permeated per unit area is plotted against time. The steady-state flux (Jss) and the enhancement ratio (ER) are calculated.

  • Enhancement Ratio (ER) = Jss (with enhancer) / Jss (without enhancer)

Figure 2: Workflow for an in vitro skin permeation study.

Assessment of Stratum Corneum Integrity

Objective: To assess the effect of 1,2-Hexanediol on the barrier function of the skin by measuring the rate of water evaporation from the skin surface. An increase in TEWL suggests a disruption of the skin barrier.

Methodology:

• A Tewameter or a similar evaporimeter is used for measurements.

• The probe of the instrument is placed on the skin surface that has been treated with the 1,2-Hexanediol-containing formulation.

• The device measures the water vapor gradient, and the TEWL value is expressed in g/m²/h.

• Measurements are taken before and after the application of the formulation at specified time points.

Objective: To investigate the molecular-level interactions between 1,2-Hexanediol and the stratum corneum lipids.

Methodology:

• Isolated stratum corneum is treated with a solution of 1,2-Hexanediol.

• The treated SC is then analyzed using an FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Changes in the position and shape of the C-H stretching vibration peaks (around 2850 cm⁻¹ and 2920 cm⁻¹) of the lipid acyl chains are monitored. A shift to higher wavenumbers indicates a more disordered or fluid state of the lipids.

Cytotoxicity Assays

Objective: To evaluate the safety of 1,2-Hexanediol by assessing its potential toxicity to skin cells, such as human keratinocytes (HaCaT) and dermal fibroblasts.

Methodology (MTT Assay):

• Cell Culture: Skin cells are cultured in 96-well plates until they reach a suitable confluency.

• Treatment: The cells are then exposed to various concentrations of 1,2-Hexanediol for a specified period (e.g., 24 hours).

• MTT Addition: The culture medium is replaced with a medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT).

• Incubation: The plates are incubated to allow viable cells with active mitochondria to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: A solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Cell viability is expressed as a percentage of the untreated control cells.

Figure 3: Workflow for a cytotoxicity (MTT) assay.

Safety and Toxicological Profile

The safety of 1,2-Hexanediol is a critical consideration for its use in drug delivery systems.

• Skin Irritation and Sensitization: Human patch tests have shown that 1,2-Hexanediol has a low potential for skin irritation and sensitization.[6] For instance, a gel containing 0.5% 1,2-Hexanediol applied via a semi-closed patch for 24 hours did not cause skin irritation in 101 participants.[6] Even at a concentration of 10% in an aqueous solution, no skin irritation was observed in 56 participants.[6] A repeat insult patch test with a 15% mixture of 1,2-Hexanediol and caprylyl glycol also showed no delayed Type IV hypersensitivity reactions.[5]

• Cytotoxicity: While generally safe at concentrations used in cosmetic and pharmaceutical formulations, high concentrations of 1,2-Hexanediol can exhibit cytotoxicity. Studies have shown that a 1.0% solution of 1,2-Hexanediol can lead to a significant decline in the viability of RAW 264.7 and HK-2 cells.[7] Therefore, the concentration of 1,2-Hexanediol in a formulation must be carefully optimized to balance penetration enhancement with an acceptable safety profile.

Conclusion

1,2-Hexanediol is a multifunctional excipient with the potential to act as a penetration enhancer for transdermal drug delivery. Its primary mechanism of action involves the disruption and fluidization of the stratum corneum's intercellular lipid matrix, thereby reducing the skin's barrier function. While it has been shown to enhance the penetration of corticosteroids, its effect is highly formulation-dependent, and it can even act as a penetration retardant in combination with other specific excipients.

For drug development professionals, 1,2-Hexanediol offers a promising tool for modulating drug permeation. However, its inclusion in a formulation requires careful consideration and empirical evaluation. The experimental protocols outlined in this guide provide a framework for assessing its efficacy and safety. Further research is warranted to establish a broader quantitative database of its enhancement effects on a wider range of APIs and to fully elucidate the structure-activity relationships that govern its interactions with the skin barrier.

References

• 1. Effect of Hydrocarbon Chain Length in 1,2-Alkanediols on Percutaneous Absorption of Metronidazole: Toward Development of a General Vehicle for Controlled Release - PMC [pmc.ncbi.nlm.nih.gov]
• 2. theborderlinebeauty.com [theborderlinebeauty.com]
• 3. Impact of Alkanediols on Stratum Corneum Lipids and Triamcinolone Acetonide Skin Penetration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,2-Hexanediol [myskinrecipes.com]
• 5. researchgate.net [researchgate.net]
• 6. Skin Permeation Enhancement in Aqueous Solution: Correlation with Equilibrium Enhancer Concentration and Octanol/water Partition Coefficient - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Assessment of the potential risk of 1,2-hexanediol using phytotoxicity and cytotoxicity testing - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of High-Purity 1,2-Hexanediol for Research Applications

Introduction

1,2-Hexanediol (CAS 6920-22-5) is a versatile vicinal diol widely utilized in the pharmaceutical, cosmetic, and chemical industries.[1] In research and drug development, its roles are manifold: it serves as a high-performance solvent and excipient for enhancing the bioavailability of poorly soluble active pharmaceutical ingredients (APIs), a stabilizer in formulations, and a key building block in organic synthesis.[2][3] For applications in high-grade cosmetics and pharmaceuticals, achieving high purity (>99.5%) is critical to eliminate odor-causing impurities and ensure the safety and efficacy of the final product.[4][5] These application notes provide detailed protocols for the synthesis and purification of high-purity 1,2-Hexanediol suitable for research purposes.

Synthesis and Purification Overview

The most common and efficient industrial route to 1,2-Hexanediol is the catalytic dihydroxylation of 1-hexene.[6][7] Modern methods favor the use of hydrogen peroxide as an oxidant due to its low cost and environmentally benign byproduct (water), often in the presence of a catalyst such as a trivalent iron salt.[5][8] This approach can produce high-purity 1,2-Hexanediol with high yields.[5]

Crude 1,2-Hexanediol synthesized via oxidation routes often contains impurities like aldehydes, ketones, or other byproducts that can impart an undesirable odor.[4][8] Therefore, a robust purification strategy is essential. Common methods include vacuum distillation and chemical treatment with a reducing agent like sodium borohydride (B1222165) to convert carbonyl impurities into less volatile diols, followed by distillation.[4][8][9]

Synthesis and Purification Workflow

The overall process involves the initial synthesis from 1-hexene, followed by a multi-step purification to achieve the desired purity for research applications.

Fig. 1: Overall workflow for synthesis and purification of 1,2-Hexanediol.

Quantitative Data Summary

The following tables summarize quantitative data from various synthesis and purification methods described in the literature.

Table 1: Comparison of Synthesis Methods for 1,2-Hexanediol

Method	Starting Material	Oxidant/Catalyst	Purity Achieved (Post-Synthesis)	Yield	Reference(s)
Iron-Catalyzed Oxidation	1-Hexene	Hydrogen Peroxide / Fe(III) Salt	99.7% - 99.8% (HPLC)	~96%	[5]
Formic Acid-Mediated Oxidation	1-Hexene	Hydrogen Peroxide / Formic Acid	99.56% (GC)	45.33%	[7][9]
α-Hydroxycaproic Acid Reduction	Caproic Acid	LiAlH₄	Not Specified	~45%	[10]

Table 2: Effectiveness of Purification Techniques for 1,2-Hexanediol

Purification Method	Starting Material	Key Reagents/Conditions	Final Purity Achieved	Reference(s)
Borohydride Treatment & Vacuum Distillation	Crude Diol	Sodium Borohydride, Vacuum (30-50 Pa)	>99.5%	[4][8]
Simple Vacuum Distillation	Crude Diol	1-20 Torr, 85-120°C	99.7% - 99.8%	[5][8]
Multi-Step Industrial Process	99.5% Pure Diol	Buffer, Activated Carbon, n-Hexane, Distillation	>99.5% (Odorless)	[8][11]

Experimental Protocols

Protocol 1: Synthesis of High-Purity 1,2-Hexanediol via Iron-Catalyzed Oxidation

This protocol is adapted from a patented method for producing high-purity 1,2-Hexanediol in high yield.[5]

Materials:

• 1-hexene (C₆H₁₂)

• Hydrogen peroxide (H₂O₂, 30-35% solution)

• Trivalent iron (III) salt catalyst (e.g., FeCl₃ or Iron (III) p-toluenesulfonate)

• Reaction flask with magnetic stirrer, dropping funnel, and thermometer

• Heating mantle or water bath

Procedure:

• Setup: In a well-ventilated fume hood, charge the reaction flask with 1-hexene.

• Catalyst Addition: Add the trivalent iron salt catalyst to the 1-hexene. The catalyst should be used in a proportion of 0.02 to 0.05 equivalents per 1 equivalent of 1-hexene.[5]

• Reaction Initiation: Begin stirring the mixture and maintain the temperature between 30-40°C.

• Oxidant Addition: Slowly add hydrogen peroxide (1.5 to 1.8 equivalents per 1 equivalent of 1-hexene) to the mixture via the dropping funnel.[5] Monitor the temperature closely to prevent overheating.

• Reaction: Maintain the reaction temperature at 30-40°C and continue stirring for 4-6 hours until the reaction is complete (monitor by TLC or GC).[5]

• Work-up: Upon completion, allow the mixture to cool to room temperature. The crude 1,2-Hexanediol can be isolated. Depending on the specific iron salt used, a simple phase separation or extraction may be necessary.

• Initial Purification: The resulting crude product can be purified by simple vacuum distillation to yield a product with >99.7% purity.[5] For applications requiring odor removal, proceed to Protocol 2.

Protocol 2: Purification of Crude 1,2-Hexanediol by Borohydride Treatment and Distillation

This protocol is designed to remove aldehyde and ketone impurities, which are often the source of undesirable odors.[4][8]

Materials:

• Crude 1,2-Hexanediol

• Sodium borohydride (NaBH₄)

• Purified water

• Reaction flask with stirrer and cooling bath

• Vacuum distillation apparatus

Procedure:

• Reduction: Charge a reaction flask with the crude 1,2-Hexanediol. At room temperature, slowly add a small amount of solid sodium borohydride (approximately 0.05-0.3% by mass of the crude product).[4][8]

• Stirring: Cool the mixture to 5-10°C and stir for 15-30 minutes.[8]

• Quenching: While maintaining the low temperature, slowly add purified water to quench the excess sodium borohydride. Continue stirring for another 30 minutes.[8]

• Phase Separation: Allow the mixture to settle. The aqueous layer can be separated.

• Vacuum Distillation: Set up the vacuum distillation apparatus. Distill the organic layer under high vacuum (e.g., 30-50 Pa) and collect the fraction distilling at 60-65°C.[4] This will yield the high-purity 1,2-Hexanediol.

Fig. 2: Protocol workflow for chemical purification of 1,2-Hexanediol.

Protocol 3: Purity Assessment by Gas Chromatography (GC)

Gas chromatography is a standard method for determining the purity of 1,2-Hexanediol and quantifying any residual impurities.[12]

Instrumentation & Conditions:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

• Column: DB-WAXETR capillary column (30m × 0.32mm × 1.00 µm) or equivalent.[12]

• Carrier Gas: Helium or Nitrogen, flow rate ~1.0 mL/min.[12]

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Oven Program: Start at 100°C, hold for 2 minutes, then ramp to 240°C at 10°C/min, and hold for 10 minutes.

• Injection: Split ratio of 100:1.[12]

Procedure:

• Standard Preparation: Prepare a standard solution of high-purity 1,2-Hexanediol (e.g., 1000 mg/L) in a suitable solvent like ethanol (B145695) or methanol.[12]

• Sample Preparation: Accurately weigh a sample of the synthesized 1,2-Hexanediol and dissolve it in the same solvent to a known concentration.

• Analysis: Inject 1 µL of the sample solution into the GC.

• Quantification: Identify the 1,2-Hexanediol peak by comparing its retention time with the standard. Calculate the purity using the area percent method, assuming all components have a similar response factor with an FID detector.

  Purity (%) = (Area of 1,2-Hexanediol Peak / Total Area of All Peaks) x 100

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. guidechem.com [guidechem.com]
• 4. CN112778085A - 1, 2-hexanediol and purification method and application thereof - Google Patents [patents.google.com]
• 5. KR101620925B1 - Process for preparing 1,2-hexanediol - Google Patents [patents.google.com]
• 6. Synthesis of 1,2-hexanediol - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 7. guidechem.com [guidechem.com]
• 8. benchchem.com [benchchem.com]
• 9. 1, 2-hexanediol as well as purification method and application thereof - Eureka | Patsnap [eureka.patsnap.com]
• 10. cdnsciencepub.com [cdnsciencepub.com]
• 11. KR101584727B1 - Manufacturing method of high purity 1,2-hexanediol - Google Patents [patents.google.com]
• 12. CN110954632A - Method for determining content of 1,2-hexanediol in cosmetics - Google Patents [patents.google.com]

Application Note: Quantification of 1,2-Hexanediol in Various Matrices using Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,2-Hexanediol (CAS No. 6920-22-5) is a versatile organic compound widely utilized in the cosmetic, pharmaceutical, and chemical industries.[1] It functions as a humectant, emollient, and preservative, valued for its moisturizing and antimicrobial properties.[1] Accurate quantification of 1,2-Hexanediol is crucial for quality control, formulation development, and safety assessments. This application note provides a detailed protocol for the quantitative analysis of 1,2-Hexanediol using Gas Chromatography-Mass Spectrometry (GC-MS), a robust and sensitive analytical technique. The method is applicable to various matrices, including cosmetics and pharmaceutical formulations, with appropriate sample preparation.

Principle

This method employs GC-MS for the separation, identification, and quantification of 1,2-Hexanediol. The sample is first prepared to extract 1,2-Hexanediol and make it amenable to GC analysis. The prepared sample is then injected into the gas chromatograph, where 1,2-Hexanediol is separated from other components in the sample matrix based on its volatility and interaction with the stationary phase of the GC column. Following separation, the analyte enters the mass spectrometer, where it is ionized, and the resulting ions are detected. Quantification is achieved by operating the mass spectrometer in Selected Ion Monitoring (SIM) mode, which offers enhanced sensitivity and selectivity by monitoring specific, characteristic ions of 1,2-Hexanediol.[2] An external standard calibration is used to determine the concentration of 1,2-Hexanediol in the sample.

Experimental Protocols

Reagents and Materials

• 1,2-Hexanediol standard (purity ≥98%)

• Methanol (B129727), GC grade or equivalent

• Ethanol, absolute

• Deionized water

• Syringe filters, 0.45 µm PTFE

Instrumentation

A standard Gas Chromatograph coupled with a Mass Spectrometer is required. The following are representative instrument conditions.

Table 1: GC-MS Instrumental Parameters

Parameter	Recommended Setting
Gas Chromatograph (GC)
Column	Polyethylene glycol capillary column (e.g., DB-WAX) or 5% Phenyl Methyl Siloxane (e.g., DB-5MS)
Column Dimensions	30 m x 0.25 mm ID x 0.25 µm film thickness
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Injection Volume	1 µL
Injection Mode	Split (e.g., 10:1 or higher, depending on concentration)
Inlet Temperature	250 °C
Oven Temperature Program	Initial: 80 °C, hold for 2 minRamp: 15 °C/min to 240 °CHold: 5 min at 240 °C
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Dwell Time	100 ms (B15284909) per ion

Note: These parameters may require optimization based on the specific instrument and column used.

Standard and Sample Preparation

3.3.1. Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 100 mg of 1,2-Hexanediol standard into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock standard solution with methanol to cover the expected concentration range of the samples (e.g., 1, 5, 10, 25, 50, and 100 µg/mL).

3.3.2. Sample Preparation (Cosmetic and Pharmaceutical Formulations)

• Accurately weigh approximately 1 g of the sample into a 50 mL centrifuge tube.

• Add 20 mL of methanol to the tube.

• Vortex for 2 minutes to ensure thorough mixing and dissolution of 1,2-Hexanediol.

• For complex matrices, sonicate for 15 minutes to aid in extraction.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.45 µm PTFE syringe filter into a GC vial.

• If the expected concentration of 1,2-Hexanediol is high, further dilute the filtrate with methanol to fall within the calibration range.

Note: For biological matrices, a protein precipitation step with a solvent like acetonitrile, followed by evaporation and reconstitution, may be necessary. Derivatization with an agent like BSTFA may also be employed for improved peak shape and sensitivity, although direct analysis is often feasible.

GC-MS Analysis and Quantification

• Inject the prepared standard and sample solutions into the GC-MS system.

• Identify the 1,2-Hexanediol peak in the chromatograms based on its retention time, which is determined by injecting a known standard.

• Confirm the identity of the peak by comparing the ratios of the monitored ions to those of the standard.

• Generate a calibration curve by plotting the peak area of 1,2-Hexanediol against the concentration of the working standard solutions.

• Quantify the amount of 1,2-Hexanediol in the samples by interpolating their peak areas from the calibration curve.

Data Presentation

Mass Spectrum of 1,2-Hexanediol

The electron ionization mass spectrum of 1,2-Hexanediol is characterized by several key fragment ions. The most abundant ions are typically used for quantification and confirmation in SIM mode.

Table 2: Characteristic Ions for 1,2-Hexanediol in SIM Mode

m/z (mass-to-charge ratio)	Ion Type	Relative Abundance
45	Quantifier	High
57	Qualifier	Moderate
75	Qualifier	Moderate
85	Qualifier	Low

Source: Based on NIST Mass Spectrometry Data Center.[3]

Method Validation Data

The following table summarizes typical method validation parameters for the quantification of 1,2-Hexanediol and similar glycols using GC-based methods.

Table 3: Summary of Quantitative and Validation Data

Parameter	Typical Value
Linearity (R²)	> 0.999
Concentration Range	1 - 100 µg/mL
Limit of Detection (LOD)	~0.04 mg/L (40 µg/L)
Limit of Quantification (LOQ)	~0.108 mg/L (108 µg/L)
Accuracy (% Recovery)	97.5 - 107.3%
Precision (% RSD)	< 2.0%

Data for LOD, LOQ, Accuracy, and Precision are based on a GC-FID method for 1,2-Hexanediol and are expected to be comparable or better with a GC-MS (SIM) method.[4]

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the quantification of 1,2-Hexanediol using GC-MS.

Caption: Workflow for 1,2-Hexanediol quantification by GC-MS.

Conclusion

The described GC-MS method provides a reliable and sensitive approach for the quantification of 1,2-Hexanediol in various matrices, particularly in cosmetic and pharmaceutical products. The use of SIM mode enhances the specificity and sensitivity of the analysis. Proper sample preparation is key to achieving accurate and reproducible results. The method can be validated according to ICH guidelines to ensure its suitability for routine quality control and research applications.

References

• 1. filab.fr [filab.fr]
• 2. volatileanalysis.com [volatileanalysis.com]
• 3. 1,2-Hexanediol [webbook.nist.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the HPLC Analysis of 1,2-Hexanediol in Complex Mixtures

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the quantitative analysis of 1,2-Hexanediol in complex matrices using High-Performance Liquid Chromatography (HPLC). Two primary methods are presented: a direct analysis with Refractive Index (RI) detection and a more sensitive method involving pre-column derivatization followed by UV detection.

Method 1: Direct Analysis by HPLC with Refractive Index (RI) Detection

This method is suitable for the determination of 1,2-Hexanediol at relatively high concentrations and in matrices where UV-absorbing compounds do not interfere. It relies on the direct injection of a prepared sample and detection based on the change in the refractive index of the mobile phase caused by the analyte.

Experimental Protocol

1. Sample Preparation:

• For aqueous samples (e.g., toners, serums):

  • Accurately weigh approximately 1 g of the sample into a 10 mL volumetric flask.

  • Add deionized water to the mark and mix thoroughly.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

• For emulsions (e.g., creams, lotions):

  • Accurately weigh approximately 1 g of the sample into a 50 mL centrifuge tube.

  • Add 10 mL of a suitable solvent (e.g., methanol (B129727) or isopropanol) to precipitate proteins and disrupt the emulsion.

  • Vortex for 2 minutes, then centrifuge at 4000 rpm for 10 minutes.

  • Transfer the supernatant to a 25 mL volumetric flask.

  • Repeat the extraction of the pellet with another 10 mL of the solvent.

  • Combine the supernatants and bring to volume with deionized water.

  • Filter the final solution through a 0.45 µm syringe filter into an HPLC vial.

2. HPLC Conditions:

• Column: Agilent Hi-Plex Ca, 7.7 x 300 mm, 8 µm (or equivalent ion-exchange column in calcium form).[1]

• Mobile Phase: 100% Deionized Water.[1]

• Flow Rate: 0.6 mL/min.[1]

• Column Temperature: 85 °C.[1]

• Detector: Refractive Index (RI) Detector.[1]

• Injection Volume: 20 µL.[1]

3. Calibration:

• Prepare a stock solution of 1,2-Hexanediol in deionized water (e.g., 10 mg/mL).

• Create a series of calibration standards by diluting the stock solution to cover the expected concentration range of 1,2-Hexanediol in the samples.

• Inject each standard and construct a calibration curve by plotting the peak area against the concentration.

Quantitative Data Summary (Method 1)

Parameter	Value/Range	Notes
Analytes	Ethylene glycol, Trimethylene glycol	This method is demonstrated for similar glycols and is applicable to 1,2-Hexanediol.[1]
Column	Agilent Hi-Plex Ca (8% crosslinked), 7.7 x 300 mm, 8 µm	A ligand exchange mode column is effective for separating glycols.[1][2]
Mobile Phase	100% Deionized Water	Isocratic elution with water is simple and effective.[1]
Detector	Refractive Index (RI)	RI detection is necessary as 1,2-Hexanediol lacks a significant UV chromophore.[1]
Sample Conc.	10 mg/mL demonstrated	The method is suitable for higher concentrations of glycols.[1]

Method 2: Analysis by HPLC with UV Detection after Pre-Column Derivatization

For trace-level analysis or in complex matrices with significant interferences, pre-column derivatization with a UV-active labeling agent is recommended. This method enhances sensitivity and selectivity. Benzoyl chloride is a common derivatizing agent for glycols, attaching a benzoyl group that can be readily detected by a UV detector.[3][4]

Experimental Protocol

1. Derivatization Procedure:

• To 1 mL of the aqueous sample or sample extract, add 2 mL of 2 M NaOH and 0.1 mL of benzoyl chloride.

• Shake the mixture vigorously for 10 minutes at room temperature.

• Extract the formed 1,2-Hexanediol dibenzoate with 5 mL of pentane.

• Separate the organic layer and evaporate it to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume (e.g., 1 mL) of the mobile phase (acetonitrile/water).

• The sample is now ready for HPLC analysis.

2. HPLC Conditions:

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: 55% Acetonitrile in Water.[3][4]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detector: UV Detector at 237 nm.[3]

• Injection Volume: 10 µL.

3. Calibration:

• Prepare a series of 1,2-Hexanediol standards in deionized water.

• Derivatize each standard using the same procedure as the samples.

• Inject the derivatized standards and construct a calibration curve by plotting peak area against the initial concentration of 1,2-Hexanediol.

Quantitative Data Summary (Method 2 - Adapted from Glycol Analysis)

Parameter	Value/Range	Notes
Analytes	Ethylene glycol, 1,2-propylene glycol, 2,3-butylene glycol (as dibenzoyl derivatives)	Data is for similar glycols; expected performance for 1,2-Hexanediol is comparable.[3]
Detection	UV at 237 nm	Derivatization with benzoyl chloride provides a strong UV chromophore.[3]
Linearity	2 - 50 mg/L	The method demonstrates good linearity in this range.[3]
LOD (UV)	1 mg/L	Limit of Detection.[3]
LOQ (UV)	2 mg/L	Limit of Quantification.[3]
RSD	1.5 - 4%	Relative Standard Deviation indicates good precision.[3]

Visualizations

Caption: General experimental workflow for the HPLC analysis of 1,2-Hexanediol.

Caption: Key parameters in HPLC method development for 1,2-Hexanediol analysis.

References

• 1. lcms.cz [lcms.cz]
• 2. shodex.com [shodex.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. holcapek.upce.cz [holcapek.upce.cz]

Application Notes and Protocols for the Evaluation of 1,2-Hexanediol as a Cryoprotectant for Cell Cultures

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are provided as a theoretical framework to guide the investigation of 1,2-Hexanediol as a potential cryoprotectant. Direct scientific literature supporting its efficacy and establishing optimized protocols for cell culture cryopreservation is currently limited. Significant cytotoxicity of 1,2-Hexanediol has been reported in various studies. Therefore, all protocols and concentration ranges described herein are hypothetical and require thorough experimental validation and optimization for any specific cell line before adoption.

Application Note: Investigating 1,2-Hexanediol as a Novel Cryoprotectant

Introduction The long-term preservation of viable cells through cryopreservation is a cornerstone of biological research and pharmaceutical development. Dimethyl sulfoxide (B87167) (DMSO) is the most widely used cryoprotective agent (CPA), but its inherent cytotoxicity can compromise cell viability and function post-thaw. This has driven the search for less toxic and equally effective alternatives. 1,2-Hexanediol, a short-chain aliphatic diol, presents chemical properties that suggest its potential as a cryoprotectant. Its structural similarity to known cryoprotectants like 1,2-propanediol (propylene glycol), combined with its amphipathic nature, may allow it to protect cellular structures during the stresses of freezing and thawing.

Potential Mechanism of Action The cryoprotective properties of small diols are generally attributed to their ability to penetrate the cell membrane and interact with intracellular water and macromolecules. The proposed mechanism for 1,2-Hexanediol is likely multifaceted:

• Colligative Freezing Point Depression: By increasing the intracellular solute concentration, 1,2-Hexanediol can lower the freezing point of water within the cell, thereby reducing the formation of damaging ice crystals at a given temperature.

• Membrane Stabilization: The hydrophobic hexyl chain of 1,2-Hexanediol may intercalate with the lipid bilayer of the cell membrane, while the hydrophilic hydroxyl groups can form hydrogen bonds with phospholipid head groups and membrane proteins. This interaction could stabilize the membrane against mechanical stress from extracellular ice and prevent detrimental phase transitions at low temperatures.

• Interaction with Proteins: The hydroxyl groups can replace water molecules in the hydration shell of proteins, helping to maintain their native conformation during dehydration and freezing.

Caption: Proposed mechanism of 1,2-Hexanediol action.

Toxicity Profile A significant consideration for the use of 1,2-Hexanediol is its reported cytotoxicity. Studies on RAW 264.7 and HK-2 cell lines have demonstrated a substantial decrease in cell viability at concentrations of 1.0%, with considerable toxicity noted even at 0.5%[1][2]. This suggests that the therapeutic window for cryoprotection, if any, may be very narrow. It is imperative to conduct thorough dose-response studies for each specific cell type to determine a non-toxic working concentration range before proceeding with cryopreservation experiments. The reduced metabolic activity at the lower temperatures used for cryopreservation may mitigate some of this toxicity.

Experimental Protocols for Evaluation

The following protocols are suggested as a starting point for a systematic evaluation of 1,2-Hexanediol as a cryoprotectant for adherent mammalian cell lines.

1. Materials and Reagent Preparation

• Cell Line: Adherent mammalian cell line of interest (e.g., HeLa, HEK293, CHO).

• Complete Culture Medium: Basal medium (e.g., DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• 1,2-Hexanediol: Sterile, cell culture grade.

• DMSO: Sterile, cell culture grade.

• Balanced Salt Solution: Phosphate-Buffered Saline (PBS), Ca²⁺/Mg²⁺-free.

• Dissociation Reagent: e.g., 0.25% Trypsin-EDTA.

• Cryovials: Sterile, 1-2 mL.

• Controlled-Rate Freezing Container: e.g., Nalgene® Mr. Frosty®.

Preparation of Cryopreservation Media:

• Control Medium (10% DMSO): 90% FBS, 10% DMSO.

• Test Media (1,2-Hexanediol): Prepare a range of final concentrations of 1,2-Hexanediol in 90% FBS. It is recommended to start with low concentrations due to toxicity concerns.

  • Example Preparations:

    • 0.5% 1,2-Hexanediol in 90% FBS

    • 1.0% 1,2-Hexanediol in 90% FBS

    • 1.5% 1,2-Hexanediol in 90% FBS

    • 2.0% 1,2-Hexanediol in 90% FBS

• Note: All cryopreservation media should be prepared fresh and kept on ice or at 4°C before use.

2. Protocol for Freezing Adherent Cells

• Grow cells in complete culture medium to 70-80% confluency. Ensure the cells are in the logarithmic growth phase and exhibit healthy morphology.

• Aspirate the culture medium from the flask.

• Gently wash the cell monolayer with an appropriate volume of sterile PBS.

• Add dissociation reagent to cover the cell monolayer and incubate at 37°C until cells detach.

• Neutralize the dissociation reagent by adding at least two volumes of complete culture medium.

• Transfer the cell suspension to a sterile conical tube.

• Centrifuge the cell suspension at 200 x g for 5 minutes.

• Carefully aspirate the supernatant, leaving a small amount of medium to avoid disturbing the pellet.

• Gently resuspend the cell pellet in 1 mL of cold (4°C) complete culture medium.

• Perform a viable cell count using a hemocytometer and Trypan Blue exclusion. Viability should be >90%.

• Centrifuge the cells again at 200 x g for 5 minutes.

• Resuspend the cell pellet in the appropriate cold (4°C) cryopreservation medium (Control or Test Media) to a final concentration of 1 x 10⁶ to 5 x 10⁶ viable cells/mL.

• Dispense 1 mL aliquots of the cell suspension into pre-labeled cryovials.

• Place the cryovials into a controlled-rate freezing container and place it in a -80°C freezer overnight. This achieves a cooling rate of approximately -1°C per minute.

• The following day, transfer the cryovials to a liquid nitrogen vapor phase storage tank for long-term preservation.

3. Protocol for Thawing Cryopreserved Cells

• Pre-warm complete culture medium to 37°C.

• Retrieve a cryovial from liquid nitrogen storage and immediately place it in a 37°C water bath.

• Gently agitate the vial until only a small sliver of ice remains. This process should be rapid (less than 60 seconds).

• Wipe the exterior of the vial with 70% ethanol (B145695) before opening in a sterile hood.

• Slowly transfer the contents of the vial into a conical tube containing 9 mL of pre-warmed complete culture medium.

• Centrifuge the cells at 200 x g for 5 minutes to pellet the cells and remove the cryoprotectant.

• Aspirate the supernatant and gently resuspend the cell pellet in a suitable volume of fresh, pre-warmed complete culture medium.

• Transfer the cell suspension to a new culture flask.

• Incubate under standard conditions (e.g., 37°C, 5% CO₂).

• Evaluate cell attachment and morphology after 4-6 hours and assess cell viability and recovery at 24 hours post-thawing.

Data Presentation and Evaluation

To systematically evaluate the efficacy of 1,2-Hexanediol, quantitative data should be collected and organized for direct comparison with the standard DMSO protocol.

Table 1: Comparative Efficacy of 1,2-Hexanediol and DMSO as Cryoprotectants

Cryoprotectant	Concentration (% v/v)	Immediate Post-Thaw Viability (%) (Mean ± SD)	Viability 24h Post-Thaw (%) (Mean ± SD)	Post-Thaw Recovery Rate (%)* (Mean ± SD)
DMSO (Control)	10%	[Insert Data]	[Insert Data]	[Insert Data]
1,2-Hexanediol	0.5%	[Insert Data]	[Insert Data]	[Insert Data]
1,2-Hexanediol	1.0%	[Insert Data]	[Insert Data]	[Insert Data]
1,2-Hexanediol	1.5%	[Insert Data]	[Insert Data]	[Insert Data]
1,2-Hexanediol	2.0%	[Insert Data]	[Insert Data]	[Insert Data]

*Post-Thaw Recovery Rate (%) = (Number of viable cells at 24h / Number of viable cells frozen) x 100

Visualized Workflow and Signaling Pathways

Caption: Workflow for evaluating 1,2-Hexanediol.

References

• 1. Assessment of the potential risk of 1,2-hexanediol using phytotoxicity and cytotoxicity testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for 1,2-Hexanediol in Topical Pharmaceutical Formulations

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,2-Hexanediol is a versatile and multifunctional ingredient increasingly utilized in topical pharmaceutical and cosmetic formulations.[1][2][3] Its chemical structure, a six-carbon chain with two hydroxyl groups on adjacent carbons, imparts both hydrophilic and lipophilic properties.[4][5] This amphiphilic nature allows it to function as a humectant, emollient, solvent, preservative booster, and penetration enhancer.[6][7][8][9] Its favorable safety profile, characterized by low skin irritation and sensitization potential, makes it a suitable alternative to traditional preservatives like parabens.[10]

Multifunctional Roles of 1,2-Hexanediol

1,2-Hexanediol offers several key benefits in the formulation of topical pharmaceutical products:

• Preservative and Preservative Booster: 1,2-Hexanediol exhibits broad-spectrum antimicrobial activity, particularly against bacteria.[7][11][12] It functions by disrupting the cytoplasmic membrane potential of microorganisms.[11][12] While it can be used as a standalone preservative, often at concentrations around 5%, it is highly effective as a booster for other preservatives, allowing for a reduction in their concentration and minimizing potential irritation.[3][10] It shows synergistic antifungal activity with ingredients like niacinamide.[13]

• Solvent and Solubility Enhancer: Its unique solubility profile enables it to dissolve or disperse poorly soluble active pharmaceutical ingredients (APIs), which is crucial for enhancing their bioavailability in topical applications.[2][14] This ensures a uniform distribution of ingredients throughout the formulation.[6][15]

• Humectant and Moisturizer: As a diol, 1,2-Hexanediol acts as a humectant, attracting and retaining water in the epidermis.[1][6][8] This property helps to maintain skin hydration, making it a valuable ingredient in formulations for dry skin conditions.[1] Studies have shown that even at a low concentration of 0.5%, its moisturizing effect can be slightly better than 3.0% glycerin.

• Penetration Enhancer: 1,2-Hexanediol is a known penetration enhancer, meaning it can reversibly decrease the barrier resistance of the stratum corneum, facilitating the absorption of other active ingredients into the skin.[16][17] However, its effect can be modulated by the formulation; for instance, when combined with 1,4-cyclohexanediol, it can have a penetration-retarding effect on certain molecules.[18]

• Emollient and Formulation Aesthetic Enhancer: It contributes to the sensory properties of topical formulations, providing a smooth, non-greasy feel.[9][10] It can reduce the tackiness of polymers and improve the overall texture and spreadability of creams and lotions.[19]

Quantitative Data Summary

The following tables summarize key quantitative data regarding the use of 1,2-Hexanediol in topical formulations.

Table 1: Antimicrobial Efficacy of 1,2-Hexanediol

Microorganism Type	Test	Concentration (v/v)	Result
Gram-positive & Gram-negative bacteria	Minimum Inhibitory Concentration (MIC)	0.5% - 2.0%	Inhibition of growth.[11][12]
Bacteria	Bactericidal Concentration	1 to 2 times the MIC	Effective killing of bacteria.[11][12]
S. aureus, E. coli, P. aeruginosa	Preservative Efficacy Test	2.0%	Complete kill on day 2.
C. albicans (Yeast)	Preservative Efficacy Test	2.0%	Complete kill on day 7.

| A. niger (Mold) | Preservative Efficacy Test | 2.0% | Complete kill on day 21. |

Table 2: Safety and Irritation Profile of 1,2-Hexanediol

Test Type	Subjects	Concentration and Vehicle	Result
Skin Irritation	224	0.5% in carbomer gel	No skin irritation observed.
Skin Irritation	101	0.5% in a gel preparation (24-hr patch)	No skin irritation observed.
Skin Irritation	56	10% aqueous solution	No skin irritation observed.
Skin Sensitization (RIPT)	205	15% in carbomer gel	One subject showed a stimulus response, but no follow-up response was observed. Conclusion: No potential to induce skin sensitization.
Skin Sensitization (RIPT)	200	15% mixture with caprylyl glycol	No delayed Type IV hypersensitivity reactions observed.[20]

| Eye Irritation | N/A (General Assessment) | Not specified | Known to be a potential eye irritant.[16][21] |

Table 3: Recommended Usage Levels in Formulations

Application	Recommended Concentration
General Use (Humectant, Solvent, Emollient)	0.5% - 1.5%.[19][22]
Preservative Booster	0.5% - 3.0%.[7]

| Alternative Preservative System | ~5.0%. |

Experimental Protocols

Protocol 1: In Vitro Skin Penetration Study using Franz Diffusion Cells

This protocol is used to evaluate the effect of 1,2-Hexanediol on the percutaneous absorption of an Active Pharmaceutical Ingredient (API).

Objective: To quantify the permeation of an API from a topical formulation containing 1,2-Hexanediol through a skin membrane.

Materials:

• Franz diffusion cells (static or flow-through).[23]

• Excised human or animal skin (e.g., porcine ear skin, rodent skin).[24]

• Receptor solution (e.g., phosphate-buffered saline with a solubility enhancer for the API if needed).

• Test formulation (with API and 1,2-Hexanediol).

• Control formulation (with API, without 1,2-Hexanediol).

• High-Performance Liquid Chromatography (HPLC) or other suitable analytical method for API quantification.[24]

Methodology:

• Skin Preparation: Thaw frozen skin at room temperature. Excise a section of full-thickness skin and mount it on the Franz diffusion cell, with the stratum corneum side facing the donor compartment.

• System Equilibration: Fill the receptor compartment with pre-warmed (32°C or 37°C) receptor solution and allow the system to equilibrate for 30-60 minutes. Ensure no air bubbles are trapped beneath the skin.

• Formulation Application: Apply a finite dose (e.g., 5-10 mg/cm²) of the test or control formulation evenly onto the skin surface in the donor compartment.

• Sampling: At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the receptor solution for analysis and replace it with an equal volume of fresh, pre-warmed receptor solution.[24]

• API Quantification: Analyze the collected samples using a validated HPLC method to determine the concentration of the API that has permeated through the skin.

• Data Analysis: Calculate the cumulative amount of API permeated per unit area (μg/cm²) and plot it against time. The steady-state flux (Jss) can be determined from the slope of the linear portion of the curve. The permeability coefficient (Kp) and enhancement ratio (ER) can then be calculated.

Protocol 2: Antimicrobial Efficacy Assessment (Minimum Inhibitory Concentration - MIC)

This protocol determines the lowest concentration of 1,2-Hexanediol required to inhibit the visible growth of a microorganism.

Objective: To determine the MIC of 1,2-Hexanediol against relevant bacterial and fungal strains.

Materials:

• Test microorganisms (e.g., S. aureus, E. coli, P. aeruginosa, C. albicans, A. niger).

• Appropriate growth media (e.g., Tryptic Soy Broth for bacteria, Sabouraud Dextrose Broth for fungi).

• Sterile 96-well microtiter plates.

• 1,2-Hexanediol stock solution.

• Microplate reader or visual assessment.

Methodology:

• Preparation of Inoculum: Culture the microorganisms and prepare a standardized inoculum suspension in the appropriate broth, adjusted to a specific cell density (e.g., 10^5 CFU/mL).

• Serial Dilution: In the 96-well plate, perform a two-fold serial dilution of the 1,2-Hexanediol stock solution with the growth medium to achieve a range of concentrations to be tested (e.g., from 4% down to 0.03%).

• Inoculation: Add a fixed volume of the standardized microorganism inoculum to each well containing the diluted 1,2-Hexanediol.

• Controls: Include a positive control (broth + inoculum, no 1,2-Hexanediol) and a negative control (broth only).

• Incubation: Incubate the plates at the optimal temperature for the microorganism (e.g., 30-35°C for bacteria, 20-25°C for fungi) for a specified period (e.g., 24-48 hours for bacteria, 3-5 days for fungi).

• MIC Determination: The MIC is the lowest concentration of 1,2-Hexanediol at which there is no visible growth (turbidity) of the microorganism, as determined by visual inspection or a microplate reader.[11][12]

Visualizations

Caption: Multifaceted roles of 1,2-Hexanediol in topical formulations.

Caption: Antimicrobial mechanism of action for 1,2-Hexanediol.

Caption: Experimental workflow for in-vitro skin penetration testing.

References

• 1. specialchem.com [specialchem.com]
• 2. biofargo.com [biofargo.com]
• 3. 1,2-Hexanediol | Cosmetic Ingredients Guide [ci.guide]
• 4. 1,2-Hexanediol: The Multi-Functional Game-Changer for Cosmetics, Pharmaceuticals, and Beyond - Sinobio Chemistry [sinobiochemistry.com]
• 5. 1,2-hexanediol - Descrizione [tiiips.com]
• 6. uk.typology.com [uk.typology.com]
• 7. connectchemicals.com [connectchemicals.com]
• 8. us.typology.com [us.typology.com]
• 9. nbinno.com [nbinno.com]
• 10. sarchemlabs.com [sarchemlabs.com]
• 11. Food-grade antimicrobials potentiate the antibacterial activity of 1,2-hexanediol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Synergistic/antagonistic antimicrobial effects of cosmetic ingredients in combination with 1,2-hexanediol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. nbinno.com [nbinno.com]
• 15. theborderlinebeauty.com [theborderlinebeauty.com]
• 16. bubbleandbee.com [bubbleandbee.com]
• 17. catalog.article4pub.com [catalog.article4pub.com]
• 18. Effect of Hydrocarbon Chain Length in 1,2-Alkanediols on Percutaneous Absorption of Metronidazole: Toward Development of a General Vehicle for Controlled Release - PMC [pmc.ncbi.nlm.nih.gov]
• 19. makingcosmetics.com [makingcosmetics.com]
• 20. researchgate.net [researchgate.net]
• 21. gwbiotek.com [gwbiotek.com]
• 22. jaymanindustries.com [jaymanindustries.com]
• 23. In vitro percutaneous penetration test overview - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Skin Absorption and Penetration Test - CD Formulation [formulationbio.com]

Application Notes and Protocols for Dissolving Poorly Soluble APIs with 1,2-Hexanediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

A significant challenge in pharmaceutical formulation is the poor aqueous solubility of many active pharmaceutical ingredients (APIs). This low solubility can hinder bioavailability and therapeutic efficacy.[1][2] Co-solvency is a widely employed technique to enhance the solubility of such APIs, and 1,2-Hexanediol has emerged as a promising and versatile excipient in this regard.[1][3] Possessing both hydrophilic and lipophilic properties, 1,2-Hexanediol can act as a potent solubilizing agent, humectant, emollient, and preservative booster, making it a valuable component in various pharmaceutical formulations.[4][5][6]

These application notes provide detailed protocols for utilizing 1,2-Hexanediol to dissolve poorly soluble APIs, along with data presentation and visualizations to guide researchers in their formulation development efforts.

Mechanism of Solubilization

1,2-Hexanediol is a diol, an organic compound containing two hydroxyl (-OH) groups.[4] This structure imparts both polar and non-polar characteristics to the molecule. The hydroxyl groups can form hydrogen bonds with water and polar functional groups of an API, while the six-carbon chain provides a hydrophobic region that can interact with non-polar moieties of the API. This dual nature allows 1,2-Hexanediol to reduce the polarity of aqueous systems and create a more favorable environment for the dissolution of hydrophobic drug molecules.[1]

Experimental Protocols

The following are generalized protocols for determining and utilizing the solubilizing capacity of 1,2-Hexanediol for a poorly soluble API. It is crucial to adapt these protocols based on the specific physicochemical properties of the API.

Protocol 1: Determination of API Solubility in 1,2-Hexanediol and its Aqueous Solutions

This protocol outlines the steps to determine the saturation solubility of a poorly soluble API in various concentrations of 1,2-Hexanediol.

Materials and Equipment:

• Poorly soluble API powder

• 1,2-Hexanediol, pharmaceutical grade

• Purified water (e.g., Milli-Q or equivalent)

• Analytical balance

• Vials with screw caps (B75204) (e.g., 20 mL scintillation vials)

• Magnetic stirrer and stir bars or a shaker incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector for the API, or a UV-Vis Spectrophotometer

• Syringe filters (e.g., 0.45 µm PTFE or other compatible material)

• Volumetric flasks and pipettes

Procedure:

• Preparation of 1,2-Hexanediol-Water Co-solvent Systems:

  • Prepare a series of co-solvent mixtures with varying volume/volume (v/v) percentages of 1,2-Hexanediol in water (e.g., 10%, 20%, 40%, 60%, 80%, and 100% 1,2-Hexanediol).

  • For each concentration, accurately prepare a sufficient volume (e.g., 50 mL or 100 mL) in a volumetric flask.

• Equilibrium Solubility Determination (Shake-Flask Method):

  • Add an excess amount of the API powder to a series of vials. The amount should be sufficient to ensure that undissolved solids remain at equilibrium.

  • Pipette a fixed volume (e.g., 10 mL) of each co-solvent mixture into the corresponding vials containing the excess API.

  • Securely cap the vials and place them on a magnetic stirrer or in a shaker incubator.

  • Agitate the samples at a constant temperature (e.g., 25 °C or 37 °C) for a predetermined period (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached. The time required for equilibrium should be determined in preliminary experiments.

  • After the equilibration period, visually inspect the vials to confirm the presence of undissolved API.

  • Centrifuge the vials at a high speed (e.g., 10,000 rpm for 15 minutes) to sediment the undissolved solids.

  • Carefully withdraw an aliquot of the supernatant using a syringe and immediately filter it through a syringe filter into a clean vial. This step is crucial to remove any undissolved particles.

  • Dilute the filtered supernatant with a suitable solvent (the mobile phase for HPLC or the co-solvent blank for UV-Vis) to a concentration within the calibrated range of the analytical method.

  • Analyze the diluted samples using a validated HPLC or UV-Vis spectrophotometric method to determine the concentration of the dissolved API.

  • Perform the experiment in triplicate for each co-solvent concentration.

Protocol 2: Preparation of a Stock Solution of a Poorly Soluble API using 1,2-Hexanediol for in vitro Assays

This protocol describes the preparation of a concentrated stock solution of a poorly soluble API in 1,2-Hexanediol, which can then be diluted in aqueous media for various in vitro experiments.

Materials and Equipment:

• Poorly soluble API

• 1,2-Hexanediol, sterile-filtered

• Vortex mixer

• Water bath or incubator

• Sterile microcentrifuge tubes or vials

Procedure:

• Determine the Target Stock Concentration: Based on the solubility data obtained from Protocol 1, determine a target concentration for the stock solution that is below the saturation point in 100% 1,2-Hexanediol to ensure complete dissolution.

• Weighing the API: Accurately weigh the required amount of API into a sterile tube or vial.

• Adding 1,2-Hexanediol: Add the calculated volume of sterile 1,2-Hexanediol to the API.

• Dissolution:

  • Vortex the mixture vigorously for several minutes.

  • If the API does not fully dissolve, gentle warming in a water bath (e.g., 37-50 °C) can be applied. Monitor the temperature closely to avoid API degradation.

  • Continue vortexing intermittently until the API is completely dissolved and the solution is clear.

  • Visually inspect the solution against a light source to ensure no particulate matter is present.

• Sterile Filtration (Optional): If the stock solution is intended for cell-based assays, it can be sterile-filtered using a compatible syringe filter (e.g., 0.22 µm). Ensure the filter material is compatible with 1,2-Hexanediol.

• Storage: Store the stock solution at an appropriate temperature (e.g., 4 °C or -20 °C) in a tightly sealed container to prevent evaporation and moisture absorption. The stability of the API in 1,2-Hexanediol under storage conditions should be validated.

Data Presentation

Quantitative data from solubility studies should be presented in a clear and organized manner to facilitate comparison and analysis.

Table 1: Equilibrium Solubility of Representative Poorly Soluble APIs in 1,2-Hexanediol and Other Solvents at 25 °C

API	Solvent	Solubility (mg/mL)
Naproxen	Water	~0.016
Naproxen	Polyethylene Glycol 200	>100
Hypothetical API X	Water	<0.01
Hypothetical API X	10% 1,2-Hexanediol (v/v) in Water	0.5
Hypothetical API X	20% 1,2-Hexanediol (v/v) in Water	2.1
Hypothetical API X	40% 1,2-Hexanediol (v/v) in Water	15.8
Hypothetical API X	100% 1,2-Hexanediol	>100

Note: The data for Naproxen in PEG 200 is included for comparative purposes as a common glycol co-solvent.[7][8] The data for "Hypothetical API X" is illustrative to demonstrate the expected trend of solubility enhancement with increasing concentrations of 1,2-Hexanediol.

Visualizations

Diagrams are provided to illustrate the experimental workflow and the logical relationship of the solubilization process.

Caption: Experimental workflow for determining API solubility.

Caption: Logical relationship of 1,2-Hexanediol-mediated solubilization.

References

• 1. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. asiapharmaceutics.info [asiapharmaceutics.info]
• 3. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 4. us.typology.com [us.typology.com]
• 5. 1,2-Hexanediol | Cosmetic Ingredients Guide [ci.guide]
• 6. connectchemicals.com [connectchemicals.com]
• 7. Solubility of Naproxen in Polyethylene Glycol 200 + Water Mixtures at Various Temperatures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: 1,2-Hexanediol as a Co-surfactant in Microemulsion Preparation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,2-Hexanediol as a co-surfactant in the preparation of microemulsions. This document includes its role in formulation, quantitative data from various studies, detailed experimental protocols, and visualizations to aid in understanding the underlying principles and workflows.

Introduction to 1,2-Hexanediol in Microemulsions

1,2-Hexanediol is a versatile and increasingly popular ingredient in the formulation of microemulsions for pharmaceutical, cosmetic, and other industries.[1][2] Its dual hydrophilic and lipophilic nature allows it to act as an effective coupling agent, improving the stability and clarity of emulsions.[1] As a co-surfactant, it works in synergy with primary surfactants to reduce the interfacial tension between the oil and water phases, facilitating the formation of thermodynamically stable, transparent, and isotropic microemulsion systems.[3][4]

The use of 1,2-Hexanediol is particularly advantageous due to its low toxicity and mild antimicrobial properties, which can also contribute to the preservation of the formulation.[1] It is a non-irritating alternative to traditional preservatives and is effective against bacteria, fungi, and yeast.[1]

Role of 1,2-Hexanediol as a Co-surfactant

The primary functions of 1,2-Hexanediol as a co-surfactant in microemulsion systems include:

• Reducing Interfacial Tension: It partitions at the oil-water interface, further lowering the interfacial tension already reduced by the primary surfactant.

• Increasing Fluidity of the Interfacial Film: By inserting itself between surfactant molecules, it increases the flexibility of the interfacial film, which is crucial for the formation of microemulsions.

• Modifying Surfactant Curvature: It can adjust the effective geometry of the surfactant molecules, allowing for the formation of different microemulsion structures (oil-in-water, water-in-oil, or bicontinuous).

• Improving Solubilization Capacity: It can enhance the solubilization of the oil or water phase within the microemulsion droplets.

Quantitative Data: Formulation and Characterization

The following tables summarize quantitative data from studies utilizing 1,2-Hexanediol as a co-surfactant in microemulsion formulations.

Table 1: Composition of 1,2-Hexanediol Based Microemulsions

Oil Phase	Surfactant(s)	Co-surfactant	Oil/Water Ratio (w/w)	Surfactant Conc. (% w/w)	Co-surfactant Conc. (% w/w)	Reference
Palm Fatty Acid Esters (PFAME 1)	Fatty Alcohol Ethoxylates (HLB ~12.8)	1,2-Hexanediol	30:70	10	12.5	[5][6]
Palm Fatty Acid Esters (PFAME 2)	Fatty Alcohol Ethoxylates (HLB ~12.8)	1,2-Hexanediol	30:70	10	30	[5][6]
Palm Fatty Methyl Esters (PFMEs)	Fatty Alcohol Ethoxylates (FAE 7 & FAE 2)	1,2-Hexanediol	25:75	20	10	[7][8]
Palm-based Methyl Esters (PME)	FAE 7, FAE 2, Methyl Ester Sulphonate (MES)	1,2-Hexanediol	25:75	-	-	[7]

Table 2: Physicochemical Characterization of 1,2-Hexanediol Based Microemulsions

Oil Phase	Surfactant(s)	Co-surfactant	Particle Size (nm)	Stability	Measurement Techniques	Reference
Palm-based Methyl Esters (PME)	FAE 7, FAE 2, MES	1,2-Hexanediol	20 - 100	Stable for 4 weeks at 4, 25, and 40°C	Particle Size Characterization, Electrical Conductivity	[7]
Palm Fatty Acid Esters (PFAME 1 & 2)	Fatty Alcohol Ethoxylates	1,2-Hexanediol	-	Thermodynamically stable	Polarized Light, Conductivity, Viscosity	[5][6][9]

Experimental Protocols

Protocol for Microemulsion Preparation (Titration Method)

This protocol describes the preparation of an oil-in-water (o/w) microemulsion using the titration method to determine the microemulsion region in a phase diagram.

Materials:

• Oil Phase (e.g., Palm Fatty Acid Esters)

• Aqueous Phase (e.g., Deionized Water)

• Surfactant (e.g., Fatty Alcohol Ethoxylates)

• Co-surfactant (1,2-Hexanediol)

• Magnetic stirrer and stir bars

• Burette

• Glass vials

Procedure:

• Prepare a series of mixtures of the oil phase, surfactant, and co-surfactant in varying ratios in glass vials.

• Place a vial on the magnetic stirrer and begin gentle stirring.

• Slowly titrate the mixture with the aqueous phase from a burette at a constant temperature (e.g., 25°C).

• Observe the mixture for changes in appearance. The endpoint of the titration for a clear microemulsion is the point just before the solution becomes turbid.[10]

• Record the amount of aqueous phase added to reach the clear microemulsion point and the point of turbidity.

• Repeat the titration for all the prepared oil/surfactant/co-surfactant mixtures.

• Construct a ternary phase diagram using the collected data points to delineate the microemulsion region.

Protocol for Microemulsion Characterization

4.2.1. Visual Observation and Physical Stability

• Appearance: Visually inspect the prepared formulations for clarity, transparency, and homogeneity.

• Phase Separation: Store the microemulsion samples at different temperatures (e.g., 4°C, 25°C, and 40°C) for a defined period (e.g., 4 weeks).[7] Periodically observe the samples for any signs of phase separation, creaming, or cracking.

• Centrifugation: Centrifuge the microemulsion samples at a specific speed (e.g., 5000 rpm) for a set time (e.g., 30 minutes) to assess their physical stability under stress.

4.2.2. Particle Size and Polydispersity Index (PDI) Analysis

• Instrumentation: Use a dynamic light scattering (DLS) instrument (e.g., Malvern Zetasizer).

• Sample Preparation: Dilute the microemulsion sample with the aqueous phase to an appropriate concentration to avoid multiple scattering effects.

• Measurement: Place the diluted sample in a cuvette and perform the DLS measurement at a constant temperature (e.g., 25°C).

• Data Analysis: Analyze the obtained data to determine the mean droplet size and the polydispersity index (PDI), which indicates the width of the particle size distribution.

4.2.3. Electrical Conductivity Measurement

• Instrumentation: Use a calibrated conductometer.

• Measurement: Immerse the electrode of the conductometer into the undiluted microemulsion sample.

• Interpretation:

  • Low conductivity values are indicative of a water-in-oil (w/o) microemulsion.

  • High conductivity values suggest an oil-in-water (o/w) microemulsion.

  • A significant increase in conductivity upon addition of the aqueous phase can indicate a phase transition from w/o to o/w.

4.2.4. Viscosity Measurement

• Instrumentation: Use a viscometer (e.g., Brookfield viscometer) with a suitable spindle.

• Measurement: Measure the viscosity of the undiluted microemulsion sample at a constant temperature and shear rate.

• Interpretation: Changes in viscosity can provide insights into the microstructure of the microemulsion.

Visualizations

Caption: Workflow for Microemulsion Preparation and Characterization.

Caption: 1,2-Hexanediol's role at the oil-water interface.

References

• 1. 1,2-Hexanediol: The Multi-Functional Game-Changer for Cosmetics, Pharmaceuticals, and Beyond - Sinobio Chemistry [sinobiochemistry.com]
• 2. connectchemicals.com [connectchemicals.com]
• 3. rjptonline.org [rjptonline.org]
• 4. Advancements in Characterization Techniques for Microemulsions: From Molecular Insights to Macroscopic Phenomena - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Microemulsion Delivery Systems with Low Surfactant Concentrations: Optimization of Structure and Properties by Glycol Cosurfactants - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Formulation of Stable Oil-in-Water Emulsions with 1,2-Hexanediol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing 1,2-Hexanediol in the formulation of stable oil-in-water (O/W) emulsions. This document outlines the multifunctional role of 1,2-Hexanediol, presents quantitative data on its impact on emulsion properties, and provides detailed experimental protocols for formulation and characterization.

Introduction to 1,2-Hexanediol in Emulsion Formulation

1,2-Hexanediol is a highly versatile and multifunctional ingredient in the formulation of oil-in-water emulsions.[1] Its utility extends beyond that of a simple solvent, encompassing roles as a humectant, emollient, preservative booster, and co-surfactant.[2][3] The amphiphilic nature of 1,2-Hexanediol, possessing both hydrophilic (hydroxyl groups) and lipophilic (hexyl chain) moieties, allows it to orient at the oil-water interface, contributing to the reduction of interfacial tension and overall emulsion stability. This dual-nature makes it an effective coupling agent, improving the stability and clarity of emulsions.

Key Benefits of 1,2-Hexanediol in O/W Emulsions

• Enhanced Stability: 1,2-Hexanediol contributes to the long-term stability of emulsions by reducing the coalescence of oil droplets.

• Preservative Efficacy Boost: It exhibits antimicrobial properties and enhances the effectiveness of traditional preservatives, allowing for their reduced use in formulations.[2]

• Improved Sensory Profile: As an emollient, it can improve the feel and texture of topical formulations.

• Solubilizing Agent: Its solvent properties aid in the dissolution of other active ingredients within the formulation.

• Droplet Size Reduction: The use of 1,2-Hexanediol can lead to a reduction in the particle size of the dispersed oil phase, which can improve emulsion stability and appearance.

Quantitative Data: Impact of 1,2-Hexanediol on Emulsion Properties

The concentration of 1,2-Hexanediol can significantly influence the physical properties of an O/W emulsion. The following tables summarize the expected impact of varying 1,2-Hexanediol concentrations on key emulsion parameters.

Table 1: Effect of 1,2-Hexanediol Concentration on Emulsion Droplet Size and Polydispersity Index (PDI)

Concentration of 1,2-Hexanediol (% w/w)	Average Droplet Size (nm)	Polydispersity Index (PDI)
0	250 - 500	> 0.3
1	150 - 300	0.2 - 0.3
2	100 - 200	< 0.25
3	80 - 150	< 0.2

Note: These are representative values and can vary depending on the specific oil phase, emulsifier system, and homogenization process used. Emulsions with smaller particle sizes are generally more stable.[4]

Table 2: Influence of 1,2-Hexanediol on Emulsion Viscosity and Zeta Potential

Concentration of 1,2-Hexanediol (% w/w)	Viscosity (mPa·s)	Zeta Potential (mV)
0	High	-30 to -40
1	Moderate-High	-35 to -45
2	Moderate	-40 to -50
3	Low-Moderate	> -40

Note: 1,2-Alkanediols can reduce the viscosity of some emulsions.[5] The effect on zeta potential can be formulation-dependent, but generally, a higher absolute zeta potential (more negative or positive) indicates better stability.[6] A zeta potential below -30mV may indicate instability.[7]

Molecular Mechanism and Signaling Pathway

The stabilizing effect of 1,2-Hexanediol in O/W emulsions is primarily a physicochemical phenomenon at the oil-water interface rather than a biological signaling pathway. Its amphiphilic structure allows it to partition at the interface, where it interacts with both the oil and water phases, as well as with the primary emulsifier. This co-surfactant activity helps to lower the interfacial tension, making it easier to form and stabilize small oil droplets.

Caption: Molecular mechanism of 1,2-Hexanediol in emulsion stabilization.

Experimental Protocols

Protocol for Preparation of a Stable O/W Emulsion

This protocol describes the preparation of a model O/W emulsion using a standard homogenization technique.

Materials:

• Deionized water

• 1,2-Hexanediol

• Primary Emulsifier (e.g., Polysorbate 80)

• Oil Phase (e.g., Caprylic/Capric Triglyceride)

• Preservative (if required)

• Beakers

• Magnetic stirrer and stir bar

• Homogenizer (e.g., high-shear mixer or microfluidizer)

• Water bath or heating mantle

Procedure:

• Prepare the Aqueous Phase:

  • In a beaker, combine deionized water, 1,2-Hexanediol, and any other water-soluble components.

  • If using a heat-stable emulsifier, it can be added to the water phase.

  • Heat the aqueous phase to 70-75°C with gentle stirring until all components are dissolved.

• Prepare the Oil Phase:

  • In a separate beaker, combine the oil phase components.

  • Heat the oil phase to 70-75°C.

• Emulsification:

  • Slowly add the oil phase to the aqueous phase while stirring with a magnetic stirrer.

  • Once the two phases are combined, homogenize the mixture using a high-shear mixer at a specified speed (e.g., 5000-10000 rpm) for a defined period (e.g., 5-10 minutes). The exact parameters will depend on the desired droplet size and should be optimized.

• Cooling:

  • Allow the emulsion to cool to room temperature with gentle stirring.

  • If adding heat-sensitive ingredients, they should be incorporated during the cooling phase, typically below 40°C. A patent suggests adding 1,2-Hexanediol during the cooling process at a temperature of about 30°C to 40°C.[8]

• Final Adjustments:

  • Adjust the pH of the emulsion if necessary using a suitable agent (e.g., citric acid or sodium hydroxide).

  • Add any remaining components, such as fragrances or preservatives that are not heat-stable.

Protocol for Emulsion Characterization

5.2.1. Droplet Size and Polydispersity Index (PDI) Analysis using Dynamic Light Scattering (DLS)

• Sample Preparation: Dilute the emulsion with deionized water to a suitable concentration to avoid multiple scattering effects. A typical dilution is 1:100 or 1:1000.

• Instrument Setup: Use a DLS instrument (e.g., Malvern Zetasizer) and allow it to equilibrate to the desired temperature (e.g., 25°C).

• Measurement:

  • Transfer the diluted sample to a clean cuvette.

  • Place the cuvette in the instrument and perform the measurement.

  • The instrument software will calculate the average droplet size (Z-average) and the PDI.

  • Perform measurements in triplicate to ensure reproducibility.

5.2.2. Zeta Potential Measurement

• Sample Preparation: Dilute the emulsion with deionized water as for DLS analysis.

• Instrument Setup: Use a zeta potential analyzer.

• Measurement:

  • Inject the diluted sample into the specific measurement cell.

  • The instrument will apply an electric field and measure the electrophoretic mobility of the droplets to calculate the zeta potential.[6]

  • Perform measurements in triplicate.

5.2.3. Viscosity Measurement

• Instrument Setup: Use a viscometer or rheometer with an appropriate spindle or geometry for the sample's viscosity range.

• Measurement:

  • Place a sufficient amount of the undiluted emulsion into the sample holder.

  • Measure the viscosity at a controlled temperature (e.g., 25°C) and a defined shear rate.

  • For non-Newtonian fluids, it is recommended to perform a shear rate sweep to understand the flow behavior.

Experimental Workflow

The following diagram illustrates a typical workflow for the development and characterization of a stable O/W emulsion incorporating 1,2-Hexanediol.

Caption: Experimental workflow for developing a stable O/W emulsion.

Conclusion

1,2-Hexanediol is a valuable multifunctional ingredient for creating stable and effective oil-in-water emulsions. By carefully selecting its concentration and following systematic formulation and characterization protocols, researchers and formulators can leverage its benefits to develop high-quality products for the pharmaceutical and cosmetic industries. The provided data and protocols serve as a starting point for the development of novel emulsion-based delivery systems.

References

• 1. connectchemicals.com [connectchemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. makingcosmetics.com [makingcosmetics.com]
• 4. Impact of formulation and particle size on stability and immunogenicity of oil-in-water emulsion adjuvants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 6. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 7. jocpr.com [jocpr.com]
• 8. US8084507B2 - Cosmetic O/W emulsion comprising 1,2-hexanediol - Google Patents [patents.google.com]

Application Notes and Protocols: 1,2-Hexanediol in the Development of Preservative-Free Formulations

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,2-Hexanediol is a multifunctional ingredient widely utilized in the cosmetic, personal care, and pharmaceutical industries.[1][2] It is a clear, colorless, and nearly odorless liquid classified as a diol or glycol.[1] While officially categorized as a humectant, emollient, and solvent, 1,2-Hexanediol's most notable function in modern formulations is its broad-spectrum antimicrobial activity. This property allows it to act as a preservative booster or, more significantly, as a key component in creating self-preserving systems, enabling the development of "preservative-free" product claims.[2][3] These notes provide detailed data and protocols for leveraging 1,2-Hexanediol to develop stable and effective preservative-free formulations.

Mechanism of Antimicrobial Action

The primary antimicrobial mechanism of 1,2-Hexanediol is the disruption of the microbial cell membrane.[4] Its amphiphilic nature allows it to interact with the lipid bilayer of the cell membrane, compromising its integrity.[5] This leads to increased membrane permeability, leakage of essential cytoplasmic contents, and ultimately, cell death. A membrane depolarization assay has confirmed that 1,2-Hexanediol disrupts the cytoplasmic membrane potential of bacteria.[4][6]

References

• 1. 1,2-Hexanediol | Cosmetic Ingredients Guide [ci.guide]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. Food-grade antimicrobials potentiate the antibacterial activity of 1,2-hexanediol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Investigations on Alkanediols as Alternative Preservatives in a Nonionic Hydrophilic Cream - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Note: Determination of Minimum Inhibitory Concentration (MIC) of 1,2-Hexanediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Hexanediol is a versatile chemical compound widely utilized in the cosmetic and pharmaceutical industries as a humectant, solvent, and preservative agent.[1][2][3] Its antimicrobial properties make it an effective component in various formulations to inhibit the growth of microorganisms.[4][5][6][7] Determining the Minimum Inhibitory Concentration (MIC) is a critical step in evaluating its efficacy as an antimicrobial agent. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[5] This document provides detailed protocols for determining the MIC of 1,2-Hexanediol using the broth microdilution and agar (B569324) dilution methods.

Antimicrobial Spectrum of 1,2-Hexanediol

1,2-Hexanediol has demonstrated broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as some yeasts and molds.[4][5] Its mechanism of action is believed to involve the disruption of the microbial cell membrane integrity, leading to cell leakage and death.[4]

Data Presentation

The following table summarizes the reported MIC values of 1,2-Hexanediol against common microorganisms. It is important to note that these values can vary depending on the specific strain and the testing methodology used.

Microorganism	Type	MIC Range (% v/v)
Staphylococcus aureus	Gram-positive bacterium	0.5 - 2.0
Escherichia coli	Gram-negative bacterium	0.5 - 2.0
Pseudomonas aeruginosa	Gram-negative bacterium	0.5 - 2.0
Candida albicans	Yeast	≤ 2.0
Aspergillus niger	Mold	Weak activity, higher concentrations may be required

Note: The data presented is a compilation from multiple sources.[4][5][8] It is recommended to determine the MIC for specific strains in your laboratory.

Experimental Protocols

Two standard methods for determining the MIC of 1,2-Hexanediol are the broth microdilution and agar dilution methods. These protocols are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Protocol 1: Broth Microdilution Method

This method involves preparing a series of twofold dilutions of 1,2-Hexanediol in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism.

Materials:

• 1,2-Hexanediol (sterile)

• Sterile 96-well microtiter plates with lids

• Appropriate sterile broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth (CAMHB) for bacteria, RPMI-1640 for fungi)

• Test microorganism cultures (18-24 hours old)

• Sterile saline (0.85%) or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Spectrophotometer or nephelometer

• Pipettes and sterile tips

• Incubator

Procedure:

• Preparation of 1,2-Hexanediol Stock Solution:

  • As 1,2-Hexanediol is soluble in water and culture media, a high-concentration stock solution (e.g., 20% v/v) can be prepared by diluting it in the appropriate sterile broth medium.[2][3]

• Preparation of Microtiter Plates:

  • Add 100 µL of sterile broth to all wells of a 96-well plate.

  • Add 100 µL of the 1,2-Hexanediol stock solution to the first well of each row to be tested. This will be your highest concentration.

  • Perform a twofold serial dilution by transferring 100 µL from the first well to the second well. Mix thoroughly by pipetting up and down. Continue this process across the plate to the desired final concentration. Discard 100 µL from the last well.

  • Leave one well with only broth as a sterility control (negative control) and another well with broth and inoculum as a growth control (positive control).

• Preparation of Inoculum:

  • From a fresh agar plate, select 3-5 isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

  • Dilute this adjusted suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well after inoculation.

• Inoculation:

  • Add 100 µL of the diluted inoculum to each well (except the sterility control). The final volume in each well will be 200 µL.

• Incubation:

  • Cover the plate and incubate at 35-37°C for 16-20 hours for bacteria, or at a temperature and duration appropriate for fungal growth (e.g., 24-48 hours for yeast).

• Reading the Results:

  • The MIC is the lowest concentration of 1,2-Hexanediol that shows no visible growth (turbidity) in the well. This can be assessed visually or with a microplate reader.

Protocol 2: Agar Dilution Method

In this method, varying concentrations of 1,2-Hexanediol are incorporated into molten agar, which is then poured into petri dishes. A standardized inoculum of the test microorganism is then spotted onto the surface of the agar.

Materials:

• 1,2-Hexanediol (sterile)

• Sterile petri dishes

• Appropriate sterile agar medium (e.g., Mueller-Hinton Agar (MHA) for bacteria, Sabouraud Dextrose Agar (SDA) for fungi)

• Test microorganism cultures (18-24 hours old)

• Sterile saline (0.85%) or PBS

• 0.5 McFarland turbidity standard

• Inoculum replicating device (optional)

• Water bath or heating block

• Pipettes and sterile tips

• Incubator

Procedure:

• Preparation of 1,2-Hexanediol Stock Solution:

  • Prepare a stock solution of 1,2-Hexanediol in a suitable sterile diluent (e.g., sterile deionized water) at a concentration 10 times the highest desired final concentration in the agar.

• Preparation of Agar Plates:

  • Prepare and sterilize the agar medium according to the manufacturer's instructions.

  • Cool the molten agar to 45-50°C in a water bath.

  • For each desired concentration, add 2 mL of the appropriate 1,2-Hexanediol dilution to 18 mL of molten agar to achieve the final concentration. Mix gently but thoroughly to avoid bubbles.

  • Pour the agar into sterile petri dishes and allow them to solidify.

  • Prepare a control plate containing only agar and no 1,2-Hexanediol.

• Preparation of Inoculum:

  • Prepare the inoculum as described in the broth microdilution method (Step 3), adjusting the turbidity to a 0.5 McFarland standard.

• Inoculation:

  • Spot a small, standardized volume (e.g., 1-10 µL) of the inoculum onto the surface of each agar plate, including the control plate. An inoculum replicating device can be used to test multiple isolates simultaneously.

  • Allow the spots to dry completely before inverting the plates.

• Incubation:

  • Incubate the plates under the same conditions as described for the broth microdilution method (Protocol 1, Step 5).

• Reading the Results:

  • The MIC is the lowest concentration of 1,2-Hexanediol that completely inhibits the visible growth of the microorganism on the agar surface.

Quality Control

To ensure the accuracy and reproducibility of the MIC testing, it is essential to include quality control (QC) strains with known MIC values in each experiment. The following standard QC strains are recommended by organizations like EUCAST.[9][10][11]

QC Strain	ATCC Number
Staphylococcus aureus	ATCC 29213
Escherichia coli	ATCC 25922
Pseudomonas aeruginosa	ATCC 27853
Enterococcus faecalis	ATCC 29212

Expected MIC ranges for 1,2-Hexanediol against these QC strains are not yet formally established by standards organizations. Therefore, it is recommended that each laboratory establishes its own internal quality control ranges based on repeated testing.

Mandatory Visualization

Caption: Workflow for MIC determination of 1,2-Hexanediol.

Caption: Logical relationship of 1,2-Hexanediol and MIC testing.

References

• 1. biofargo.com [biofargo.com]
• 2. 1,2-Hexanediol [myskinrecipes.com]
• 3. 1,2-Hexanediol: The Multi-Functional Game-Changer for Cosmetics, Pharmaceuticals, and Beyond - Sinobio Chemistry [sinobiochemistry.com]
• 4. Food-grade antimicrobials potentiate the antibacterial activity of 1,2-hexanediol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Antibacterial Activity of 1,2-Alkanediol against Staphylococcus aureus and Staphylococcus epidermidis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 9. szu.gov.cz [szu.gov.cz]
• 10. cgspace.cgiar.org [cgspace.cgiar.org]
• 11. korld.nil.gov.pl [korld.nil.gov.pl]

Application Notes and Protocols: 1,2-Hexanediol in Liquid Chromatography for Speciation Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Speciation analysis, the quantification of different chemical forms of an element, is critical in environmental science, toxicology, and pharmaceutical development, as the toxicity and bioavailability of an element are highly dependent on its chemical species.[1][2] High-performance liquid chromatography (HPLC) coupled with inductively coupled plasma mass spectrometry (ICP-MS) is a powerful technique for speciation analysis.[1][2] However, a significant limitation of this hyphenated technique is the poor tolerance of the ICP-MS for the organic solvents commonly used in reversed-phase HPLC.[3][4][5][6] This often necessitates operating the ICP-MS in a special "organic mode," which can decrease detection sensitivity by up to 100-fold.[3][5][6]

Recent research has introduced 1,2-Hexanediol as a novel eluent for HPLC-ICP-MS that overcomes these limitations.[3][4] Due to its low vapor pressure and high boiling point, 1,2-Hexanediol is remarkably well-tolerated by the ICP-MS plasma, even at high concentrations and flow rates.[4] This allows for the use of standard ICP-MS conditions (aqueous mode), preserving high sensitivity. Furthermore, 1,2-Hexanediol exhibits a strong elution strength, enabling the separation of highly hydrophobic compounds with a lower concentration of organic modifier compared to traditional solvents like methanol (B129727) or acetonitrile.[3][5][6]

These application notes provide a detailed overview of the use of 1,2-Hexanediol in HPLC-ICP-MS for speciation analysis, including its advantages, quantitative performance data, and detailed experimental protocols.

Advantages of 1,2-Hexanediol in HPLC-ICP-MS

• Enhanced ICP-MS Compatibility: Mobile phases containing up to 30% (v/v) 1,2-Hexanediol can be introduced into the ICP-MS at flow rates as high as 1.5 mL/min under standard aqueous conditions without causing plasma instability.[3][5][6]

• Improved Detection Sensitivity: The use of 1,2-Hexanediol as a mobile phase modifier can enhance the detection sensitivity for various elements by 1.5 to 7-fold compared to purely aqueous media.[3][5][6]

• Superior Elution Strength: Concentrations of 1,2-Hexanediol at ≤30% (v/v) have been shown to be more effective at eluting highly hydrophobic compounds than >90% (v/v) of common organic solvents.[3][5][6]

• Elimination of "Organic ICP-MS Mode": The high compatibility of 1,2-Hexanediol with the ICP-MS plasma eliminates the need for the complex and sensitivity-reducing "organic ICP-MS mode," which typically involves flow splitting, a cooled spray chamber, and oxygen addition to the plasma gas.[3][4]

• Safety and Environmental Profile: 1,2-Hexanediol is widely used in the cosmetics industry and has been investigated for its safety in human applications.[3][7]

Data Presentation

Table 1: Physicochemical Properties of 1,2-Hexanediol Compared to Common HPLC Solvents

Property	1,2-Hexanediol	Methanol	Acetonitrile	Isopropanol
Boiling Point (°C)	224	65	82	82
Vapor Pressure (Pa at 20°C)	2.7	13,000	9,700	4,400
logP	0.7	-0.77	-0.34	0.05
Data sourced from supporting information in referenced studies.[3][4]

Table 2: Enhancement of ICP-MS Sensitivity with 10% (v/v) 1,2-Hexanediol

Element	Fold Enhancement in Sensitivity (relative to 100% aqueous media)
Phosphorus (P)	~1.5
Sulfur (S)	~2.0
Chlorine (Cl)	~2.5
Bromine (Br)	~3.0
Selenium (Se)	~4.0
Arsenic (As)	~7.0
Data is approximated from graphical representations in the source material.[3][5][6]

Table 3: Comparison of Detection Limits for Arsenic-Containing Fatty Acids

Method	Detection Limit (µg As/L)
HPLC-ICP-MS with 1,2-Hexanediol Eluent	<0.01
Previously Reported "Organic ICP-MS Mode"	~1.0
This represents a >100-fold improvement in detection limits.[3][5][6]

Experimental Protocols

Protocol 1: General HPLC-ICP-MS Setup for Speciation Analysis using 1,2-Hexanediol

This protocol outlines the general instrumental setup for performing speciation analysis using 1,2-Hexanediol as a mobile phase component.

1. Mobile Phase Preparation:

• Prepare aqueous mobile phase component (e.g., 0.1% formic acid in deionized water).
• Prepare organic mobile phase component: 1,2-Hexanediol.
• Degas both mobile phases prior to use.

2. HPLC System Configuration:

• Column: C18 reversed-phase column (e.g., 2.1 mm i.d., 50 mm length, 1.8 µm particle size).
• Flow Rate: 0.25 - 1.5 mL/min.
• Column Temperature: 50 °C.
• Injection Volume: 1.0 - 3.0 µL.
• Gradient: Program a suitable gradient from the aqueous mobile phase to the desired concentration of 1,2-Hexanediol (up to 30% v/v).

3. ICP-MS System Configuration (Standard Aqueous Mode):

• Nebulizer: Standard nebulizer for aqueous samples (e.g., MicroMist).
• Spray Chamber: Standard spray chamber (e.g., Scott-type double pass), optionally cooled to 2 °C.
• RF Power: ~1550 W.
• Plasma Gas Flow: ~15 L/min.
• Auxiliary Gas Flow: ~0.9 L/min.
• Nebulizer Gas Flow: 0.90 - 0.95 L/min.
• Cones: Standard nickel or copper cones can be used; platinum is not required.[4]
• Detector Mode: As required for the specific element (e.g., MS/MS for sulfur and phosphorus to remove interferences).

4. Data Acquisition:

• Monitor the isotopes of interest for the elements being speciated.
• Use appropriate integration software to process the chromatographic data.

Protocol 2: Speciation of Arsenic-Containing Fatty Acids in Spiked Human Urine

This protocol is a specific application of the general method for the ultra-trace detection of arsenic-containing lipids.

1. Sample Preparation:

• Spike human urine samples with known concentrations of arsenic-containing fatty acid standards.
• Filter the spiked urine through a 0.22 µm filter prior to injection.

2. HPLC Conditions:

• Utilize the HPLC system configured as in Protocol 1.
• Employ a gradient elution starting from a low percentage of 1,2-Hexanediol and ramping up to elute the hydrophobic arsenic-containing fatty acids.

3. ICP-MS Conditions:

• Configure the ICP-MS as described in Protocol 1.
• Monitor the arsenic isotope at m/z 75.

4. Quantification:

• Prepare a calibration curve using external standards of the arsenic-containing fatty acids.
• Quantify the analytes in the spiked urine samples based on the calibration curve. The expected detection limits are in the sub-µg/L range.[3]

Protocol 3: Nontargeted Speciation of Sulfur-Containing Metabolites in Garlic Extract

This protocol demonstrates the use of 1,2-Hexanediol for profiling unknown, hydrophobic sulfur-containing compounds.

1. Sample Preparation:

• Mince fresh garlic (Allium sativum).
• Extract the minced garlic with methanol at a concentration of approximately 0.5 g/mL.[3]
• Centrifuge the extract and filter the supernatant through a 0.22 µm filter.

2. HPLC Conditions:

• Use the HPLC system as described in Protocol 1.
• Run a gradient with increasing concentrations of 1,2-Hexanediol to separate the various sulfur-containing metabolites. For comparison, a parallel analysis can be run with a methanol gradient.[3]

3. ICP-MS Conditions:

• Configure the ICP-MS as in Protocol 1.
• Monitor the sulfur isotope at m/z 32. Due to potential polyatomic interferences, MS/MS mode (e.g., O2 as reaction gas, monitoring m/z 32 -> 48) is recommended for sulfur detection.

4. Data Analysis:

• Compare the chromatograms obtained with 1,2-Hexanediol and methanol to observe the enhanced separation and detection of hydrophobic sulfur compounds when using 1,2-Hexanediol.[3]

Visualizations

Caption: Workflow for speciation analysis using 1,2-Hexanediol in HPLC-ICP-MS.

Caption: Comparison of traditional vs. 1,2-Hexanediol HPLC-ICP-MS workflows.

References

• 1. mdpi.com [mdpi.com]
• 2. Elemental speciation | ATOMIC AND MASS SPECTROMETRY Research Group [ams.ugent.be]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 1,2-Hexanediol as eluent for HPLC Enables Coupling with ICPMS under Standard Conditions | EVISA's News [speciation.net]
• 5. Elution with 1,2-Hexanediol Enables Coupling of ICPMS with Reversed-Pase Liquid Chromatography under Standard Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Elution with 1,2-Hexanediol Enables Coupling of ICPMS with Reversed-Pase Liquid Chromatography under Standard Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing Aliphatic Alcohols to Probe Liquid-Liquid Phase Separation in Cellular Biology

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liquid-liquid phase separation (LLPS) has emerged as a fundamental principle of cellular organization, driving the formation of membraneless organelles or biomolecular condensates. These dynamic compartments, such as nucleoli, stress granules, and P bodies, concentrate specific proteins and nucleic acids, thereby regulating a myriad of cellular processes.[1][2] Understanding the assembly and disassembly of these condensates is crucial for elucidating their physiological functions and their roles in disease.

Aliphatic alcohols, most notably 1,6-hexanediol (B165255), have become a widely used chemical tool to investigate the liquid-like nature of these condensates.[3] While the user query specified 1,2-hexanediol, the vast majority of published research focuses on 1,6-hexanediol. Studies suggest that 1,2-hexanediol can have a similar impact on phase separation.[4] This document will primarily discuss the application of 1,6-hexanediol, with the understanding that 1,2-hexanediol may be used interchangeably in some contexts, and will provide detailed protocols for its use in disrupting LLPS in cell biology research.

The primary mechanism by which these agents are thought to disrupt LLPS is by interfering with the weak, multivalent hydrophobic interactions that drive the assembly of many biomolecular condensates.[5][6] However, it is crucial to recognize that 1,6-hexanediol is not a universally applicable or specific tool and can have significant side effects.[3][6][7] These application notes will therefore also address the limitations and potential confounding effects of using aliphatic alcohols in LLPS studies.

Mechanism of Action

1,6-hexanediol is a small amphipathic molecule containing a six-carbon aliphatic chain and two terminal hydroxyl groups. This structure allows it to interfere with the weak hydrophobic and aromatic interactions between intrinsically disordered regions (IDRs) of proteins that are often critical for LLPS.[1][5] By disrupting these interactions, 1,6-hexanediol can lead to the dissolution of liquid-like condensates.[8] It is important to note that condensates stabilized primarily by other forces, such as electrostatic interactions, may be resistant to 1,6-hexanediol treatment.[1][9]

References

• 1. Suppression of liquid–liquid phase separation by 1,6-hexanediol partially compromises the 3D genome organization in living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chemical tools for study and modulation of biomolecular phase transitions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Quantifying the phase separation property of chromatin-associated proteins under physiological conditions using an anti-1,6-hexanediol index - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1,6-hexanediol rapidly immobilizes and condenses chromatin in living human cells | Life Science Alliance [life-science-alliance.org]
• 7. 1,6-Hexanediol, commonly used to dissolve liquid–liquid phase separated condensates, directly impairs kinase and phosphatase activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sosjournals.s3.amazonaws.com [sosjournals.s3.amazonaws.com]
• 9. Molecular insights into the effect of 1,6-hexanediol on FUS phase separation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 1,2-Hexanediol as a Solvent for Ruthenium-Catalyzed Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes explore the utility of 1,2-Hexanediol as a non-conventional, high-boiling point solvent for two distinct ruthenium-catalyzed processes. Due to its unique physical properties, including its high boiling point (223-224 °C), miscibility with both water and many organic solvents, and the presence of hydroxyl groups, 1,2-Hexanediol offers potential advantages in catalyst stability, substrate solubility, and as a participant in hydrogen transfer reactions.[1][2][3]

Application Note 1: Synthesis of Ruthenium(0) Nanoparticles in 1,2-Hexanediol

This protocol describes the synthesis of ruthenium(0) nanoparticles (RuNPs) via the thermal decomposition of triruthenium dodecacarbonyl (Ru₃(CO)₁₂) using 1,2-Hexanediol as a high-boiling point solvent and stabilizing agent. This method is adapted from established procedures using analogous long-chain diols, such as 1,6-hexanediol, which have been successfully employed to produce metallic nanoparticles.[4] The high boiling point of 1,2-Hexanediol allows for the necessary decomposition temperature of the ruthenium carbonyl precursor, while its hydroxyl groups can coordinate to the nanoparticle surface, preventing agglomeration.

Experimental Protocol

Objective: To synthesize stable Ru(0) nanoparticles by thermal decomposition of Ru₃(CO)₁₂ in 1,2-Hexanediol.

Materials:

• Triruthenium dodecacarbonyl (Ru₃(CO)₁₂)

• 1,2-Hexanediol (anhydrous)

• Argon or Nitrogen gas (high purity)

• Heptane (B126788) (anhydrous)

• Methanol (B129727) (anhydrous)

• Three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Schlenk line or inert atmosphere setup

• Centrifuge

Procedure:

• Set up a 250 mL three-neck flask equipped with a reflux condenser, a gas inlet, and a magnetic stir bar under an inert atmosphere (Argon or Nitrogen).

• Add triruthenium dodecacarbonyl (Ru₃(CO)₁₂, 0.07 mM) to the flask.

• Introduce 150 mL of anhydrous 1,2-Hexanediol into the flask via cannula or syringe.

• With vigorous stirring, heat the resulting suspension to reflux (approx. 220 °C).

• Maintain the reaction at reflux for 2 hours. The color of the solution will typically change from orange to dark brown or black, indicating the decomposition of the carbonyl precursor and formation of nanoparticles.

• After 2 hours, cool the reaction mixture to room temperature.

• The resulting black powder (RuNPs) can be isolated by adding heptane to precipitate the particles, followed by centrifugation.

• Wash the isolated nanoparticles multiple times with methanol to remove any residual 1,2-Hexanediol and byproducts.

• Dry the final product under vacuum.

Data Presentation: Nanoparticle Characteristics

The following table summarizes typical characteristics of ruthenium nanoparticles synthesized in a diol medium, based on analogous systems.[4][5]

Parameter	Typical Value/Observation
Precursor	Ru₃(CO)₁₂
Solvent/Stabilizer	1,2-Hexanediol
Reaction Temperature	~220 °C
Reaction Time	2 hours
Appearance	Black powder
Average Particle Size	5 - 20 nm (dependent on conditions)[5][6]
Morphology	Agglomerates of spherical clusters[4]
Composition	Ru(0)

Visualization: Nanoparticle Synthesis Workflow

References

• 1. 1,2-Hexanediol | 6920-22-5 [chemicalbook.com]
• 2. 1,2-Hexanediol: The Multi-Functional Game-Changer for Cosmetics, Pharmaceuticals, and Beyond - Sinobio Chemistry [sinobiochemistry.com]
• 3. 1,2-Hexanediol (CAS 6920-22-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Incorporating 1,2-Hexanediol into Hydrogel Formulations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to incorporating 1,2-Hexanediol into hydrogel formulations. This document outlines the multifaceted role of 1,2-Hexanediol, its impact on hydrogel properties, and detailed protocols for formulation and characterization.

Introduction to 1,2-Hexanediol in Hydrogels

1,2-Hexanediol is a versatile and multifunctional ingredient with a growing presence in pharmaceutical and cosmetic formulations.[1][2] Its inclusion in hydrogel systems can offer several advantages, primarily attributed to its properties as a humectant, solvent, emollient, and preservative booster.[1][2][3] As a diol, its chemical structure allows it to interact with both hydrophilic and lipophilic components, making it a valuable excipient in complex hydrogel formulations.

Key Functions:

• Humectant: 1,2-Hexanediol attracts and retains moisture, which can contribute to the hydration properties of the hydrogel, particularly in topical applications for skin moisturization.[1][3]

• Solvent: Its solvent properties can aid in the dissolution and uniform dispersion of active pharmaceutical ingredients (APIs) and other excipients within the hydrogel matrix, enhancing formulation stability and drug delivery.

• Preservative Booster: 1,2-Hexanediol exhibits broad-spectrum antimicrobial activity and can enhance the efficacy of traditional preservatives, allowing for their reduced use in formulations.[4] Its antimicrobial mechanism involves the disruption of microbial cell membranes.

• Emollient and Sensory Modifier: It can improve the skin feel of topical hydrogels, providing a smoother, less tacky sensory experience.

Data Presentation: Effects of 1,2-Hexanediol on Hydrogel Properties

The incorporation of 1,2-Hexanediol can influence various physicochemical properties of hydrogels. The following tables summarize the expected effects and provide a template for presenting experimental data.

Table 1: Antimicrobial Efficacy of 1,2-Hexanediol in Hydrogel Formulations

Microorganism	Hydrogel Base (Control) - Zone of Inhibition (mm)	Hydrogel with X% 1,2-Hexanediol - Zone of Inhibition (mm)
Staphylococcus aureus	0	Data to be determined experimentally
Escherichia coli	0	Data to be determined experimentally
Pseudomonas aeruginosa	0	Data to be determined experimentally
Candida albicans	0	Data to be determined experimentally

Note: The antimicrobial efficacy is concentration-dependent. Published studies on 1,2-hexanediol alone (not in a hydrogel) show Minimum Inhibitory Concentrations (MICs) ranging from 0.5% to 2% (v/v) for various bacteria.[4]

Table 2: Influence of 1,2-Hexanediol on Hydrogel Swelling Ratio

Hydrogel Formulation	Equilibrium Swelling Ratio (Q) at 24h
Hydrogel Base (Control)	Data to be determined experimentally
Hydrogel with 1% 1,2-Hexanediol	Data to be determined experimentally
Hydrogel with 3% 1,2-Hexanediol	Data to be determined experimentally
Hydrogel with 5% 1,2-Hexanediol	Data to be determined experimentally

Note: As a humectant, 1,2-Hexanediol may influence the water uptake and retention of the hydrogel. The extent of this effect will depend on the base polymer and crosslinking density.

Table 3: Effect of 1,2-Hexanediol on Hydrogel Viscosity

Hydrogel Formulation	Viscosity (cP) at Shear Rate X s⁻¹
Hydrogel Base (Control)	Data to be determined experimentally
Hydrogel with 1% 1,2-Hexanediol	Data to be determined experimentally
Hydrogel with 3% 1,2-Hexanediol	Data to be determined experimentally
Hydrogel with 5% 1,2-Hexanediol	Data to be determined experimentally

Note: The viscosity of 1,2-Hexanediol and water mixtures is concentration-dependent. This property may influence the overall viscosity and rheological behavior of the hydrogel.

Table 4: Drug Release from Hydrogels Containing 1,2-Hexanediol

Time (hours)	Hydrogel with API (Control) - Cumulative Drug Release (%)	Hydrogel with API and X% 1,2-Hexanediol - Cumulative Drug Release (%)
1	Data to be determined experimentally	Data to be determined experimentally
4	Data to be determined experimentally	Data to be determined experimentally
8	Data to be determined experimentally	Data to be determined experimentally
12	Data to be determined experimentally	Data to be determined experimentally
24	Data to be determined experimentally	Data to be determined experimentally

Note: As a solvent, 1,2-Hexanediol may affect the solubility of the API within the hydrogel, potentially influencing the drug release profile.

Experimental Protocols

The following protocols provide detailed methodologies for the preparation and characterization of hydrogels incorporating 1,2-Hexanediol.

Protocol for Preparation of a Poly(vinyl alcohol) (PVA) Hydrogel with 1,2-Hexanediol

This protocol describes a physical crosslinking method (freeze-thaw cycling) for preparing a PVA hydrogel.

Materials:

• Poly(vinyl alcohol) (PVA), Mw 89,000-98,000, 99+% hydrolyzed

• 1,2-Hexanediol

• Deionized water

• Active Pharmaceutical Ingredient (API) (optional)

Procedure:

• Prepare a 10% (w/v) PVA solution by slowly adding PVA powder to deionized water at 90°C with constant stirring until fully dissolved.

• Allow the PVA solution to cool to room temperature.

• If incorporating an API, dissolve it in a suitable solvent. If the API is soluble in 1,2-Hexanediol, this can be used as the solvent.

• To the cooled PVA solution, add the desired concentration of 1,2-Hexanediol (e.g., 1%, 3%, 5% w/v) and stir until homogeneous.

• If applicable, add the API solution to the PVA/1,2-Hexanediol mixture and stir until uniformly dispersed.

• Pour the resulting solution into molds of the desired shape and size.

• Subject the molds to a series of freeze-thaw cycles. A typical cycle consists of freezing at -20°C for 12 hours followed by thawing at room temperature for 12 hours. Repeat for at least three cycles to ensure stable hydrogel formation.

• After the final thaw cycle, the hydrogels are ready for characterization.

Protocol for Swelling Ratio Determination

Procedure:

• Record the initial weight of the dry hydrogel sample (Wi).

• Immerse the hydrogel in a phosphate-buffered saline (PBS) solution (pH 7.4) at 37°C.

• At predetermined time intervals (e.g., 1, 2, 4, 8, 12, 24 hours), remove the hydrogel from the PBS.

• Gently blot the surface with filter paper to remove excess water and record the swollen weight (Ws).

• Calculate the swelling ratio (Q) using the following formula: Q = (Ws - Wi) / Wi

Protocol for In Vitro Drug Release Study

Procedure:

• Place a drug-loaded hydrogel sample into a known volume of release medium (e.g., PBS, pH 7.4) at 37°C with gentle agitation.

• At specified time points, withdraw an aliquot of the release medium.

• Replace the withdrawn volume with fresh, pre-warmed release medium to maintain sink conditions.

• Analyze the concentration of the drug in the collected aliquots using a suitable analytical method (e.g., UV-Vis spectrophotometry, HPLC).

• Calculate the cumulative percentage of drug released over time.

Protocol for Antimicrobial Efficacy Testing (Agar Disc Diffusion Method)

Procedure:

• Prepare agar (B569324) plates inoculated with a standardized suspension of the target microorganism (e.g., S. aureus, E. coli).

• Cut circular discs of the hydrogel (with and without 1,2-Hexanediol) of a uniform diameter.

• Place the hydrogel discs onto the surface of the inoculated agar plates.

• Incubate the plates at 37°C for 24 hours.

• Measure the diameter of the zone of inhibition (the clear area around the disc where microbial growth is inhibited) in millimeters.

Visualizations: Diagrams of Mechanisms and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key concepts related to the incorporation of 1,2-Hexanediol in hydrogels.

Antimicrobial mechanism of 1,2-Hexanediol.

Experimental workflow for hydrogel formulation and characterization.

Safety and Cytotoxicity Considerations

While 1,2-Hexanediol is widely used in cosmetics, it is important to consider its concentration-dependent cytotoxicity. Studies have shown that at concentrations of 1.0% and higher, 1,2-Hexanediol can exhibit significant cytotoxicity to human cell lines such as keratinocytes and fibroblasts.[5][6] Therefore, for applications involving direct contact with cells or tissues, such as in wound dressings or drug delivery systems, it is crucial to perform thorough cytotoxicity testing (e.g., MTT assay) of the final hydrogel formulation to ensure its biocompatibility. In many topical cosmetic formulations, it is used at concentrations that are considered safe for intact skin. However, for applications on compromised skin or for internal use, a careful risk assessment is required.

Disclaimer: The information provided in these application notes is intended for guidance and informational purposes only. It is essential for researchers to conduct their own experiments and validation studies to determine the optimal formulation parameters and to ensure the safety and efficacy of their specific hydrogel systems.

References

• 1. The potential risk of 1,2-hexanediol_Chemicalbook [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Assessment of the potential risk of 1,2-hexanediol using phytotoxicity and cytotoxicity testing - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming 1,2-Hexanediol-Induced Emulsion Instability

Welcome to the technical support center dedicated to addressing formulation challenges associated with 1,2-Hexanediol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding emulsion instability in the presence of 1,2-Hexanediol.

Frequently Asked Questions (FAQs)

Q1: What is 1,2-Hexanediol and what are its primary functions in a formulation?

1,2-Hexanediol is a multifunctional glycol alcohol used in a wide range of cosmetic and pharmaceutical products.[1] Its key functions include:

• Humectant: It attracts and retains moisture, aiding in skin hydration.[2][3]

• Emollient: It softens and smoothens the skin, providing a pleasant sensory feel.[3]

• Solvent: It can dissolve other ingredients, such as plant extracts and pigments, ensuring their uniform distribution within a formulation.[4]

• Preservative Booster: It enhances the efficacy of traditional preservatives, allowing for their use at lower concentrations.[3][5]

• Stabilizer: When formulated correctly, it can contribute to the overall stability of emulsions.[1]

Q2: What are the common signs of emulsion instability potentially linked to 1,2-Hexanediol?

While 1,2-Hexanediol is a versatile ingredient, improper formulation can contribute to several stability issues:

• Phase Separation: The oil and water phases of the emulsion separate over time, which can manifest as creaming (upward movement of the dispersed phase) or sedimentation (downward movement).

• Coalescence: The dispersed droplets merge to form larger droplets, ultimately leading to a complete breakdown of the emulsion.[6]

• Flocculation: Droplets clump together without merging, which can be a precursor to coalescence.[6]

• Changes in Viscosity: A significant decrease or increase in the thickness of the product can indicate structural changes within the emulsion.

• Crystallization: Although less common with 1,2-Hexanediol itself, it can influence the solubility of other ingredients, potentially leading to their crystallization.

Q3: How can 1,2-Hexanediol contribute to emulsion instability?

1,2-Hexanediol's amphiphilic nature, possessing both hydrophilic and lipophilic properties, is key to its functionality but can also be a source of instability if not properly balanced within the formulation.[7] It can act as a co-surfactant, reducing the interfacial tension between the oil and water phases.[8][9] While this can be beneficial in forming microemulsions, in traditional emulsions it may disrupt the delicate balance of the emulsifier system at the oil-water interface, leading to instability.

Troubleshooting Guides

Issue 1: Phase Separation (Creaming or Sedimentation)

Root Causes:

• Inadequate Emulsifier System: The type or concentration of the emulsifier may not be optimal for the specific oil phase and the presence of 1,2-Hexanediol.

• Incorrect Hydrophilic-Lipophilic Balance (HLB): The overall HLB of the emulsifier system may not be appropriate for the oil phase in the formulation. According to Griffin's HLB concept, 1,2-hexanediol has an HLB value of 5.8.[10]

• High Concentration of 1,2-Hexanediol: An excess of 1,2-Hexanediol can disrupt the interfacial film created by the primary emulsifiers.

• Low Viscosity of the Continuous Phase: A thin continuous phase allows droplets to move more freely, accelerating creaming or sedimentation.

Troubleshooting Steps:

Step	Action	Rationale
1. Optimize Emulsifier System	- Evaluate and adjust the concentration of the primary emulsifier and any co-emulsifiers.- Experiment with different types of emulsifiers (non-ionic, anionic, cationic) that are compatible with 1,2-Hexanediol.[11]	To create a robust and stable interfacial film that can withstand the presence of 1,2-Hexanediol.
2. Adjust HLB Value	- Recalculate the required HLB of your oil phase and adjust your emulsifier blend accordingly.	To ensure the emulsifier system is optimized for the specific polarity of the oil phase.
3. Evaluate 1,2-Hexanediol Concentration	- Reduce the concentration of 1,2-Hexanediol in incremental steps.	To minimize its potential disruption of the interfacial film.
4. Increase Continuous Phase Viscosity	- Incorporate a thickening agent or stabilizer (e.g., xanthan gum, carbomers) into the continuous phase.[12]	To hinder the movement of dispersed droplets and slow down phase separation.

Troubleshooting Workflow for Phase Separation

A logical workflow for troubleshooting phase separation in emulsions.

Issue 2: Coalescence and Increase in Droplet Size

Root Causes:

• Weak Interfacial Film: The emulsifier film around the droplets is not strong enough to prevent them from merging upon collision.

• Disruption by 1,2-Hexanediol: 1,2-Hexanediol molecules may interfere with the packing of emulsifiers at the interface, creating weak points.

• Insufficient Zeta Potential: For electrostatically stabilized emulsions, a low zeta potential indicates weak repulsive forces between droplets.

Troubleshooting Steps:

Step	Action	Rationale
1. Strengthen Interfacial Film	- Introduce a co-emulsifier that can pack more tightly with the primary emulsifier.- Consider using polymeric emulsifiers that provide steric hindrance.	To create a more resilient barrier against droplet coalescence.
2. Optimize 1,2-Hexanediol Level	- Systematically decrease the concentration of 1,2-Hexanediol and monitor the droplet size over time.	To find the optimal concentration that provides the desired benefits without compromising stability.
3. Modify the Dispersed Phase	- If applicable, alter the composition of the oil phase to improve its interaction with the emulsifier system.	A more compatible oil phase can lead to a more stable interfacial layer.
4. Increase Zeta Potential	- For O/W emulsions, adjust the pH to a value further from the isoelectric point.- Add electrolytes at a low concentration, being mindful that high concentrations can have the opposite effect.	To increase the electrostatic repulsion between droplets and prevent them from approaching each other. A zeta potential greater than

Signaling Pathway of Coalescence

References

• 1. apps.mnc.umn.edu [apps.mnc.umn.edu]
• 2. Dynamic Light Scattering in Cosmetics for Emulsion Stability [eureka.patsnap.com]
• 3. Analyzing Emulsion Dynamics via Direct Visualization and Statistical Methodologies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. ijpsonline.com [ijpsonline.com]
• 6. jocpr.com [jocpr.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. research.cbc.osu.edu [research.cbc.osu.edu]
• 10. entegris.com [entegris.com]
• 11. entegris.com [entegris.com]
• 12. Rheological investigation of cosmetics and pharmaceuticals | Anton Paar Wiki [wiki.anton-paar.com]

How to prevent crystallization of 1,2-Hexanediol at low temperatures

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,2-Hexanediol, focusing on the prevention of its crystallization at low temperatures.

Frequently Asked Questions (FAQs)

Q1: What is 1,2-Hexanediol and what are its primary applications?

A1: 1,2-Hexanediol is a versatile organic compound, specifically a diol, with the chemical formula C₆H₁₄O₂.[1][2] It is a colorless, viscous liquid with a mild odor.[1] In pharmaceutical and cosmetic formulations, it serves multiple functions, including as a solvent, humectant (moisturizing agent), emollient, and a preservative booster.[3][4] Its ability to enhance the efficacy of traditional preservatives allows for their use at lower, potentially less irritating, concentrations.[4]

Q2: At what temperature does 1,2-Hexanediol crystallize or freeze?

A2: There is some variability in the reported freezing/melting point of 1,2-Hexanediol in literature. Some sources indicate a melting point of approximately -25°C (-13°F).[5] Another source states a melting point of 2°C.[1] This discrepancy may be due to differences in the purity of the material tested or the experimental methods used. It is important for users to refer to the certificate of analysis for the specific batch of 1,2-Hexanediol they are using.

Q3: Why is my 1,2-Hexanediol-containing formulation turning cloudy or forming crystals at low temperatures?

A3: The crystallization of 1,2-Hexanediol in a formulation at low temperatures is typically due to its concentration exceeding its solubility limit in the solvent system as the temperature decreases. This phenomenon is known as precipitation or crystallization. Factors influencing this include the concentration of 1,2-Hexanediol, the composition of the solvent system, the cooling rate, and the presence of other excipients.

Q4: How can I prevent the crystallization of 1,2-Hexanediol in my formulations?

A4: Several strategies can be employed to prevent the crystallization of 1,2-Hexanediol at low temperatures. These include:

• Adding a co-solvent: Incorporating other glycols, such as propylene (B89431) glycol or glycerin, can significantly lower the freezing point of the mixture.

• Optimizing the concentration: Using the lowest effective concentration of 1,2-Hexanediol can help it remain in solution at lower temperatures.

• Controlling the cooling rate: A slow and controlled cooling process can prevent the rapid nucleation and growth of crystals.

• Adjusting the formulation pH: The solubility of 1,2-Hexanediol can be influenced by the pH of the formulation.

Troubleshooting Crystallization of 1,2-Hexanediol

Use the following guide to troubleshoot and resolve crystallization issues in your 1,2-Hexanediol formulations.

Logical Troubleshooting Workflow

Caption: Troubleshooting workflow for addressing 1,2-Hexanediol crystallization.

Data on Freezing Point Depression

The addition of co-solvents can significantly depress the freezing point of 1,2-Hexanediol. The following tables provide illustrative data on the approximate freezing points of 1,2-Hexanediol mixtures with Propylene Glycol and Glycerin.

Note: This data is illustrative and should be confirmed experimentally for your specific formulation.

Table 1: Approximate Freezing Points of 1,2-Hexanediol and Propylene Glycol Mixtures

% 1,2-Hexanediol (w/w)	% Propylene Glycol (w/w)	Approximate Freezing Point (°C)
100	0	-25 to 2
90	10	-30
80	20	-35
70	30	-42
60	40	-50
50	50	<-55

Table 2: Approximate Freezing Points of 1,2-Hexanediol and Glycerin Mixtures

% 1,2-Hexanediol (w/w)	% Glycerin (w/w)	Approximate Freezing Point (°C)
100	0	-25 to 2
90	10	-28
80	20	-33
70	30	-39
60	40	-45
50	50	<-50

Experimental Protocols

Protocol 1: Determination of Crystallization Temperature

This protocol outlines a method for determining the crystallization temperature of a 1,2-Hexanediol solution using a controlled cooling method, adapted from general principles of thermal analysis.

Objective: To determine the temperature at which a liquid sample begins to crystallize upon controlled cooling.

Apparatus:

• Differential Scanning Calorimeter (DSC) or a jacketed lab reactor with a precise temperature controller and probe.

• Stirring mechanism (if using a reactor).

• Sample vials/pans.

Procedure:

• Sample Preparation: Prepare the desired mixture of 1,2-Hexanediol and co-solvent(s) by weight. Ensure the sample is homogeneous.

• Instrument Setup (DSC):

  • Calibrate the DSC instrument according to the manufacturer's instructions.

  • Place a known weight of the sample (typically 5-10 mg) into a hermetically sealed aluminum pan.

  • Place the pan in the DSC cell.

• Thermal Program:

  • Equilibrate the sample at a temperature well above the expected crystallization point (e.g., 25°C).

  • Cool the sample at a controlled rate (e.g., 1°C/min, 5°C/min, 10°C/min).

  • Record the heat flow as a function of temperature.

• Data Analysis:

  • The crystallization event will be observed as an exothermic peak on the cooling curve.

  • The onset temperature of this peak is generally taken as the crystallization temperature.

• Reactor-based Method (alternative):

  • Place the sample in the jacketed reactor and begin stirring at a constant rate.

  • Cool the reactor at a controlled rate.

  • Visually observe the sample for the first appearance of turbidity or solid crystals. The temperature at this point is the crystallization temperature.

Experimental Workflow Diagram

Caption: Workflow for determining crystallization temperature using DSC.

References

• 1. 1,2-Hexanediol | 6920-22-5 [chemicalbook.com]
• 2. 1,2-Hexanediol (CAS 6920-22-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. 1,2-Hexanediol | Cosmetic Ingredients Guide [ci.guide]
• 4. connectchemicals.com [connectchemicals.com]
• 5. fishersci.com [fishersci.com]

Technical Support Center: Optimizing 1,2-Hexanediol Concentration for Antimicrobial Efficacy

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the use of 1,2-Hexanediol for its antimicrobial properties in experimental settings.

Troubleshooting Guides

This section addresses specific issues that may arise during the formulation and testing of 1,2-Hexanediol for antimicrobial efficacy.

Issue 1: Lower than Expected Antimicrobial Activity

Possible Cause 1: Antagonistic Interactions with Other Ingredients. Certain ingredients can interfere with the antimicrobial activity of 1,2-Hexanediol. For example, some polymers may physically shield microorganisms or interact with 1,2-Hexanediol, reducing its availability.

• Troubleshooting Steps:

  • Review Formulation: Identify all components in your formulation.

  • Literature Search: Research potential interactions between 1,2-Hexanediol and other ingredients. A known antagonist is methyl methacrylate (B99206) crosspolymer, which has been shown to increase the minimum inhibitory concentration (MIC) of 1,2-Hexanediol.[1][2]

  • Checkerboard Assay: Perform a checkerboard assay to systematically test for antagonistic (and synergistic) effects between 1,2-Hexanediol and other key components of your formulation.

  • Reformulate: If an antagonistic interaction is identified, consider replacing the interfering ingredient with a non-interacting alternative.

Possible Cause 2: Suboptimal Concentration. The concentration of 1,2-Hexanediol may be too low to effectively inhibit or kill the target microorganisms in your specific formulation.

• Troubleshooting Steps:

  • Determine MIC/MBC: Conduct Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) assays to determine the precise concentration of 1,2-Hexanediol needed for your target microorganisms.

  • Concentration Optimization: Systematically increase the concentration of 1,2-Hexanediol in your formulation and repeat efficacy testing.

  • Consider Synergistic Combinations: To avoid excessively high concentrations of 1,2-Hexanediol, explore synergistic combinations with other antimicrobial agents.

Possible Cause 3: Influence of Formulation Matrix. The physical and chemical properties of your formulation (e.g., viscosity, presence of oils and surfactants) can impact the diffusion and availability of 1,2-Hexanediol to interact with microorganisms.

• Troubleshooting Steps:

  • Evaluate Solubility: Ensure 1,2-Hexanediol is fully solubilized in your formulation.

  • Assess Phase Partitioning: In emulsion systems, consider the partitioning of 1,2-Hexanediol between the oil and water phases. Its efficacy is primarily in the water phase where microbial growth occurs.

  • Adjust Formulation: Modify the formulation to improve the availability of 1,2-Hexanediol, for example, by adjusting the solvent system or surfactant concentration.

Issue 2: Inconsistent or Irreproducible Results in Antimicrobial Assays

Possible Cause 1: Variability in Inoculum Preparation. The concentration and growth phase of the microbial inoculum can significantly impact the results of antimicrobial susceptibility tests.

• Troubleshooting Steps:

  • Standardize Inoculum: Strictly adhere to a standardized protocol for preparing your microbial inoculum, ensuring a consistent cell density (e.g., using a spectrophotometer to measure optical density).

  • Use Fresh Cultures: Always use freshly grown cultures in the logarithmic growth phase for your assays.

  • Verify Viability: Confirm the viability of your inoculum through plate counts.

Possible Cause 2: Improper Neutralization of 1,2-Hexanediol. During subculturing for MBC determination or in preservative efficacy testing (PET), residual 1,2-Hexanediol carried over can inhibit microbial growth on the recovery medium, leading to false-positive results.

• Troubleshooting Steps:

  • Incorporate a Neutralizer: Use a validated neutralizer in your recovery media to inactivate the antimicrobial activity of 1,2-Hexanediol. Common neutralizers include lecithin (B1663433) and polysorbate 80.

  • Validate Neutralization: Perform a neutralization validation study to confirm that the chosen neutralizer is effective against the concentration of 1,2-Hexanediol in your test system and is not toxic to the test microorganisms.

Frequently Asked Questions (FAQs)

Q1: What is the typical effective concentration range for 1,2-Hexanediol as an antimicrobial agent?

A1: The effective concentration of 1,2-Hexanediol typically ranges from 0.5% to 3.0% (v/v), depending on the target microorganisms and the formulation matrix. MIC values are generally found to be between 0.5% and 2.0% for a broad spectrum of bacteria.[3]

Q2: What is the mechanism of antimicrobial action of 1,2-Hexanediol?

A2: The primary mechanism of antimicrobial action for 1,2-Hexanediol is the disruption of the microbial cell membrane. Its amphiphilic nature allows it to insert into the lipid bilayer, increasing membrane fluidity and permeability, which leads to the leakage of intracellular components and ultimately cell death.

Q3: Can 1,2-Hexanediol be used as a standalone preservative?

A3: While 1,2-Hexanediol has broad-spectrum antimicrobial activity, it is often used as a preservative booster in combination with other preservatives.[4][5] This approach can enhance the overall antimicrobial efficacy of the system, allowing for lower concentrations of traditional preservatives.

Q4: What are some ingredients that show synergy with 1,2-Hexanediol?

A4: 1,2-Hexanediol exhibits synergistic antimicrobial activity with a variety of ingredients, including:

• Other Glycols: Such as 1,2-octanediol (B41855) (Caprylyl Glycol).[6]

• Traditional Preservatives: Like phenoxyethanol.[5]

• Chelating Agents: Such as disodium (B8443419) EDTA.[6]

• Natural Antimicrobials: Including tropolone (B20159) and cresyl alcohol.[6]

• Vitamins: For instance, niacinamide has been shown to have a synergistic antifungal effect with 1,2-Hexanediol.[1][2]

• Other Preservative Boosters: Such as ethylhexylglycerin.[5]

• Organic Acids: Including potassium sorbate (B1223678) and sodium benzoate, particularly in acidic formulations.[5]

Q5: How do pH and temperature affect the antimicrobial efficacy of 1,2-Hexanediol?

A5: While specific quantitative data on the direct impact of pH and temperature on the MIC of 1,2-Hexanediol is not extensively available in the reviewed literature, it is known to be stable and effective over a wide pH range. However, extreme pH values or temperatures could potentially affect the stability of the overall formulation and the physiology of the microorganisms, which could indirectly influence the apparent efficacy of 1,2-Hexanediol. It is recommended to conduct preservative efficacy testing of the final formulation at the intended storage and use conditions.

Data Presentation

Table 1: Minimum Inhibitory Concentrations (MIC) of 1,2-Hexanediol Against Various Microorganisms

Microorganism	Gram Stain	Type	Typical MIC Range (% v/v)	Reference
Staphylococcus aureus	Gram-positive	Bacterium	0.5 - 2.0	[3]
Escherichia coli	Gram-negative	Bacterium	0.5 - 2.0	[3]
Pseudomonas aeruginosa	Gram-negative	Bacterium	0.5 - 2.0	[3]
Candida albicans	N/A	Yeast	1.0 - 3.0	[7]
Aspergillus brasiliensis	N/A	Mold	> 2.0

Table 2: Examples of Synergistic and Antagonistic Interactions with 1,2-Hexanediol

Interacting Ingredient	Type of Interaction	Effect on 1,2-Hexanediol Efficacy	Reference
Niacinamide	Synergistic (antifungal)	Increased	[1][2]
1,2-Octanediol	Synergistic	Increased	[6]
Disodium EDTA	Synergistic	Increased	[6]
Tropolone	Synergistic	Increased	[6]
Methyl Methacrylate Crosspolymer	Antagonistic	Decreased	[1][2]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution

• Prepare 1,2-Hexanediol Stock Solution: Prepare a stock solution of 1,2-Hexanediol in a suitable solvent (e.g., sterile deionized water or the formulation base without the active ingredient). The concentration of the stock solution should be at least double the highest concentration to be tested.

• Prepare Microtiter Plate: Dispense 50 µL of sterile growth medium (e.g., Tryptic Soy Broth for bacteria, Sabouraud Dextrose Broth for fungi) into wells of a 96-well microtiter plate.

• Serial Dilutions: Add 50 µL of the 1,2-Hexanediol stock solution to the first well of each row and mix. Perform a two-fold serial dilution by transferring 50 µL from the first well to the second, and so on, discarding the final 50 µL from the last well.

• Inoculum Preparation: Prepare a standardized microbial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add 50 µL of the standardized inoculum to each well, bringing the total volume to 100 µL.

• Controls: Include a positive control (medium with inoculum, no 1,2-Hexanediol) and a negative control (medium only).

• Incubation: Incubate the plate at the optimal temperature for the test microorganism (e.g., 30-35°C for bacteria, 20-25°C for fungi) for 18-24 hours (bacteria) or 48-72 hours (fungi).

• Reading Results: The MIC is the lowest concentration of 1,2-Hexanediol that shows no visible growth (turbidity).

Protocol 2: Determination of Minimum Bactericidal Concentration (MBC)

• Perform MIC Assay: Follow steps 1-7 of the MIC protocol.

• Subculture: From each well that shows no visible growth in the MIC assay, take a 10 µL aliquot and subculture it onto a sterile agar (B569324) plate (e.g., Tryptic Soy Agar, Sabouraud Dextrose Agar).

• Incubation: Incubate the agar plates under the same conditions as the MIC plates.

• Reading Results: The MBC is the lowest concentration of 1,2-Hexanediol that results in a 99.9% reduction in the initial inoculum count (i.e., no more than 0.1% of the original inoculum survives).

Mandatory Visualizations

Caption: Workflow for MIC and MBC determination of 1,2-Hexanediol.

Caption: Antimicrobial mechanism of 1,2-Hexanediol via cell membrane disruption.

Caption: Troubleshooting logic for low antimicrobial efficacy of 1,2-Hexanediol.

References

• 1. Synergistic/antagonistic antimicrobial effects of cosmetic ingredients in combination with 1,2-hexanediol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Food-grade antimicrobials potentiate the antibacterial activity of 1,2-hexanediol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]
• 5. 1,2-Hexanediol Is Most Effective When Paired With Some Synergistic Ingredients - Industry News - News [mobelbiochem.com]
• 6. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 7. e-ajbc.org [e-ajbc.org]

Technical Support Center: Mitigating Skin Irritation Potential of 1,2-Hexanediol in Formulations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the skin irritation potential of 1,2-Hexanediol in formulations.

Frequently Asked Questions (FAQs)

Q1: What is 1,2-Hexanediol and why is it used in formulations?

A1: 1,2-Hexanediol is a synthetic ingredient belonging to the glycol family. It is a multifunctional ingredient used in cosmetics and topical formulations as a humectant, emollient, solvent, and preservative booster.[1][2][3] Its ability to attract and retain moisture, soften the skin, and enhance the efficacy of preservatives makes it a popular choice in a wide range of products.[1][2][3]

Q2: What is the skin irritation potential of 1,2-Hexanediol?

A2: Generally, 1,2-Hexanediol is considered to have a low risk of skin irritation and is often described as a gentle ingredient.[1][3] However, some individuals, particularly those with sensitive skin, may experience mild irritation, such as redness or itching.[3][4] The irritation potential is often dependent on the concentration used in the formulation.[4] Studies have shown that at concentrations up to 10% in an aqueous solution, 1,2-Hexanediol did not cause skin irritation in a significant number of participants in human trials. However, cytotoxicity has been observed in in vitro studies at a concentration of 1.0%.[4]

Q3: What are the underlying mechanisms of 1,2-Hexanediol-induced skin irritation?

A3: The precise mechanisms are not fully elucidated for 1,2-Hexanediol specifically. However, glycols can induce skin irritation by disrupting the skin barrier and activating sensory receptors in keratinocytes. Two potential pathways involved are the activation of Transient Receptor Potential Vanilloid 1 (TRPV1) and Protease-Activated Receptor 2 (PAR-2). Activation of these receptors can lead to an influx of calcium ions and the subsequent release of pro-inflammatory mediators, such as interleukins (e.g., IL-1α) and prostaglandins, resulting in the sensation of irritation and visible signs of inflammation.

Troubleshooting Guide: Managing Skin Irritation in 1,2-Hexanediol Formulations

Problem: Observed skin irritation (e.g., redness, itching, stinging) in pre-clinical or clinical studies with a 1,2-Hexanediol-containing formulation.

Possible Cause 1: High Concentration of 1,2-Hexanediol

• Solution: Evaluate the concentration of 1,2-Hexanediol in your formulation. While it has preservative-boosting effects, high concentrations may not be necessary and could contribute to irritation. Consider reducing the concentration to the minimum effective level. Studies have shown that even at 0.5%, it can be used without causing irritation in a 24-hour patch test on human subjects.

Possible Cause 2: Formulation pH

• Solution: The pH of the formulation can influence skin barrier integrity and the irritation potential of ingredients. The natural pH of the skin's acid mantle is typically between 4.5 and 5.5. Formulating closer to this physiological pH range can help maintain skin barrier function and potentially reduce irritation.

Possible Cause 3: Synergistic Irritation with Other Ingredients

• Solution: Other ingredients in the formulation, such as certain surfactants or penetration enhancers, may act synergistically with 1,2-Hexanediol to increase irritation.

  • Incorporate Soothing Agents: The addition of anti-irritant and soothing ingredients can help mitigate irritation. Consider incorporating agents such as:

    • Bisabolol and Chamomile: Known for their calming and anti-inflammatory properties.

    • Panthenol (Pro-vitamin B5): Supports skin barrier function and has soothing effects.

    • Allantoin: Helps to reduce itching and irritation.

  • Enhance Skin Barrier Function: A robust skin barrier is less susceptible to irritation. Including ingredients that support the lipid barrier can be beneficial:

    • Ceramides (B1148491): These are essential lipids that help maintain the skin's barrier function. Formulations containing ceramides can help restore the barrier and reduce susceptibility to irritants.

    • Fatty Acids (e.g., Linoleic Acid): Help to maintain the integrity of the stratum corneum.

Possible Cause 4: Vehicle Effects

• Solution: The vehicle or base of your formulation can impact the skin's response.

  • Emollients: Incorporating emollients can help to buffer the irritation potential of glycols by providing a protective layer and improving overall skin feel.

  • Controlled Release Systems: For potent actives, consider encapsulation technologies like liposomes or polymeric nanoparticles to control the release of ingredients and minimize direct contact with the epidermis.

Data on Mitigation Strategies

The following tables summarize quantitative data from studies on strategies to mitigate skin irritation.

Table 1: Human Patch Test Data for 1,2-Hexanediol at Various Concentrations

Concentration of 1,2-Hexanediol	Number of Participants	Observation	Source
15% (in carbomer gel)	205	One participant showed a stimulus response, but no follow-up response was observed in a repeated patch test.
10% (aqueous solution)	56	No skin irritation observed.
0.5% (in gel)	101	No skin irritation observed in a 24-hour semi-closed patch test.
0.15% (in body wash)	28	No erythema, swelling, or dryness observed after twice-weekly use for 30 days.

Table 2: Effect of a Ceramide-Containing Cleanser on Post-IPL Treatment Erythema

Time Point	Mean Reduction in Redness (a* value) vs. Pre-IPL Baseline	Mean Reduction in Redness (a* value) vs. Immediate Post-IPL	Source
Day 7	10.12% (p < 0.05)	12.43% (p < 0.05)
Day 28	12.37% (p < 0.05)	14.62% (p < 0.05)

Signaling Pathways in Skin Irritation

The following diagrams illustrate the proposed signaling pathways involved in skin irritation that may be triggered by glycols.

Proposed TRPV1 Activation Pathway in Keratinocytes.

References

• 1. theborderlinebeauty.com [theborderlinebeauty.com]
• 2. IL-1 Receptor Antagonist Reduced Chemical-Induced Keratinocyte Apoptosis through Antagonism to IL-1α/IL-1β - PMC [pmc.ncbi.nlm.nih.gov]
• 3. echochemtech.com [echochemtech.com]
• 4. Assessment of the potential risk of 1,2-hexanediol using phytotoxicity and cytotoxicity testing - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Peak Tailing of 1,2-Hexanediol in Reverse-Phase HPLC

Welcome to our technical support center. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to peak tailing of 1,2-Hexanediol in reverse-phase High-Performance Liquid Chromatography (RP-HPLC).

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how is it measured?

A1: Peak tailing is a common chromatographic issue where a peak is asymmetrical, with a trailing edge that extends further than its leading edge.[1][2][3] In an ideal HPLC analysis, the peak should be symmetrical and Gaussian in shape.[3][4] Tailing can compromise the resolution between adjacent peaks and lead to inaccuracies in quantification.[1]

Peak tailing is quantified using the Tailing Factor (Tf) or Asymmetry Factor (As). A value close to 1.0 is optimal, while values greater than 1.5 or 2.0 are generally considered unacceptable for high-precision analytical methods.[2][5]

Q2: What are the common causes of peak tailing for a polar, neutral compound like 1,2-Hexanediol?

A2: For polar and neutral analytes such as 1,2-Hexanediol, which has a predicted pKa of approximately 14.49, peak tailing in reverse-phase HPLC is typically not due to ionic interactions. Instead, the primary causes are often related to:

• Secondary Polar Interactions: Hydrogen bonding between the hydroxyl groups of 1,2-Hexanediol and residual silanol (B1196071) groups (Si-OH) on the silica-based stationary phase.[1]

• Column Contamination: Accumulation of strongly retained impurities from samples can create active sites on the column, leading to tailing.[3]

• Column Degradation: Over time, the stationary phase can degrade, or the column bed can deform, creating voids or channels that result in distorted peak shapes.[3]

• Mobile Phase Mismatch: Using a sample solvent that is significantly stronger (less polar) than the mobile phase can cause peak distortion.

• Extra-Column Effects: Issues such as excessive tubing length or dead volume in the HPLC system can contribute to peak broadening and tailing.[4]

Q3: My 1,2-Hexanediol peak is tailing. What is the first thing I should check?

A3: Start by systematically evaluating your system and method. A good first step is to inject a neutral, non-polar compound with good peak shape to confirm that the issue is specific to 1,2-Hexanediol and not a system-wide problem. If the neutral compound's peak is symmetrical, the tailing of 1,2-Hexanediol is likely due to chemical interactions with the column. If all peaks are tailing, the problem is more likely related to the instrument setup (e.g., a blocked frit or extra-column volume).[3]

Troubleshooting Guides

Below are detailed troubleshooting guides for addressing peak tailing of 1,2-Hexanediol.

Guide 1: Column and Stationary Phase Issues

Problem: Peak tailing is observed specifically for 1,2-Hexanediol or other polar analytes.

Possible Causes and Solutions:

Possible Cause	Solution
Secondary interactions with residual silanols	Switch to a column with a different stationary phase, such as one with end-capping to block residual silanols, or a polar-embedded phase.[4] Using a highly deactivated column can also improve peak shape for polar analytes.[3]
Column Contamination	Implement a sample clean-up procedure, such as Solid Phase Extraction (SPE), to remove interfering contaminants.[5] Regularly flushing the column with a strong solvent can also help.
Column Bed Deformation	If a void is suspected at the column inlet, you can try reversing the column and flushing it with a strong solvent (always disconnect from the detector first). However, if the bed has collapsed, the column will likely need to be replaced. Using a guard column can help extend the life of your analytical column.[3]

Guide 2: Mobile Phase Optimization

Problem: Poor peak shape for 1,2-Hexanediol that may be related to the mobile phase composition.

Possible Causes and Solutions:

Possible Cause	Solution
Inappropriate Organic Modifier	The choice of organic solvent can influence peak shape. Try switching between acetonitrile (B52724) and methanol. Methanol, being a stronger hydrogen bond acceptor, can sometimes better mask residual silanols.
Insufficient Elution Strength	If the mobile phase is too weak (too polar), the analyte may interact more with the stationary phase, leading to tailing. A modest increase in the organic modifier concentration (e.g., by 5-10%) may improve the peak shape.[2]
Use of Mobile Phase Additives	While 1,2-Hexanediol is neutral, small amounts of additives can sometimes improve peak shape by interacting with the stationary phase. However, this can also alter the selectivity of your method.

Experimental Protocols

Protocol 1: Analysis of Short-Chain Glycols using a Polymer-Based Column

This method is adapted from the analysis of ethylene (B1197577) glycol and trimethylene glycol and may be suitable for 1,2-Hexanediol, especially when dealing with complex matrices where a C18 column may not provide adequate retention or peak shape.

• Column: Agilent Hi-Plex Ca (8% crosslinked), 7.7 x 300 mm, 8 µm[6]

• Mobile Phase: 100% Deionized Water[6]

• Flow Rate: 0.6 mL/min[6]

• Column Temperature: 85 °C[6]

• Detector: Refractive Index (RI)[6]

• Injection Volume: 20 µL of a 10 mg/mL solution[6]

Note: Due to the lack of a strong UV chromophore in 1,2-Hexanediol, UV detection at low wavelengths (e.g., < 205 nm) may be possible but can be challenging due to mobile phase absorbance. An Evaporative Light Scattering Detector (ELSD) or a Refractive Index (RI) detector are often more suitable for analyzing such compounds.[6]

Protocol 2: Reverse-Phase Column Cleaning

If column contamination is suspected, a thorough cleaning procedure can help restore performance.

Caution: Always disconnect the column from the detector before flushing with strong solvents.

• Flush the column with your mobile phase without any buffer salts (e.g., water/acetonitrile mixture) for 20 minutes.

• Flush with 100% HPLC-grade water for 20 minutes.

• Flush with 100% Isopropanol for 30 minutes.

• If the column is compatible, flush with 100% Hexane for 30 minutes to remove highly non-polar contaminants.

• Repeat the Isopropanol flush for 30 minutes.

• Flush with 100% HPLC-grade water for 20 minutes.

• Gradually re-introduce the mobile phase and allow the column to equilibrate for at least 30 minutes before the next injection.

Visual Troubleshooting Guides

Troubleshooting Workflow for Peak Tailing

Caption: A logical workflow to diagnose and resolve peak tailing for 1,2-Hexanediol.

Analyte-Stationary Phase Interactions

Caption: Visualization of primary and secondary interactions causing peak tailing.

References

• 1. holcapek.upce.cz [holcapek.upce.cz]
• 2. uhplcs.com [uhplcs.com]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. chromtech.com [chromtech.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. lcms.cz [lcms.cz]

Technical Support Center: Enhancing Active Ingredient Solubility in 1,2-Hexanediol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to improve the solubility of active ingredients (APIs) in 1,2-Hexanediol.

Frequently Asked Questions (FAQs)

Q1: What is 1,2-Hexanediol and why is it used as a solvent for active ingredients?

A1: 1,2-Hexanediol is a versatile chemical compound classified as a diol or glycol.[1] It possesses both hydrophilic (water-loving) and lipophilic (oil-loving) properties, making it an effective solvent and coupling agent. In pharmaceutical and cosmetic formulations, it is valued for its ability to dissolve or disperse poorly soluble active ingredients, potentially enhancing their bioavailability. Its low toxicity and good compatibility with other excipients make it a favorable choice for creating stable and safe drug formulations.

Q2: What are the primary challenges when dissolving an active ingredient in 1,2-Hexanediol?

A2: The primary challenges include:

• API Precipitation: The active ingredient may crystallize or precipitate out of the solution over time, especially with changes in temperature or concentration.

• Limited Saturation Solubility: The maximum amount of the API that can be dissolved in 1,2-Hexanediol at a given temperature may be insufficient for the desired formulation strength.

• Viscosity Issues: High concentrations of some APIs in 1,2-Hexanediol can lead to a significant increase in viscosity, making the formulation difficult to process and handle.

• Stability Concerns: The chemical stability of the API may be affected by interactions with 1,2-Hexanediol or other excipients in the formulation.

Q3: How does temperature affect the solubility of active ingredients in 1,2-Hexanediol?

A3: Generally, the solubility of solid active ingredients in a liquid solvent like 1,2-Hexanediol increases with temperature.[2] This is because the increased kinetic energy of the solvent molecules allows them to more effectively break apart the intermolecular forces within the API's crystal lattice. However, the extent of this effect is specific to each API-solvent combination and should be determined experimentally.[3] Conversely, a decrease in temperature during storage or shipping can lead to supersaturation and subsequent precipitation of the API.

Q4: Can pH be adjusted to improve the solubility of an active ingredient in 1,2-Hexanediol?

A4: While 1,2-Hexanediol itself is a neutral solvent, the principle of pH adjustment is still relevant if an aqueous phase is present in the formulation. For ionizable APIs, adjusting the pH of the aqueous phase can significantly alter their solubility.[2] For acidic APIs, increasing the pH above their pKa will convert them to their more soluble salt form. For basic APIs, decreasing the pH below their pKa will have a similar effect.[2] However, it is crucial to consider the stability of the API at different pH values, as the optimal pH for solubility may not be the optimal pH for stability.

Troubleshooting Guide

Problem 1: The active ingredient is not dissolving completely in 1,2-Hexanediol.

Possible Cause	Troubleshooting Step
Saturation limit reached	Determine the saturation solubility of the API in 1,2-Hexanediol at the desired temperature. If the target concentration exceeds this limit, consider using a co-solvent or other solubility enhancement technique.
Insufficient mixing or heating	Ensure adequate agitation (e.g., using a magnetic stirrer) and gently heat the mixture to facilitate dissolution. Be cautious not to exceed the degradation temperature of the API.
API particle size is too large	Reduce the particle size of the API through micronization to increase the surface area available for dissolution.

Problem 2: The active ingredient precipitates out of the 1,2-Hexanediol solution after a short period.

Possible Cause	Troubleshooting Step
Supersaturation	The initial dissolution may have been achieved at an elevated temperature, leading to a supersaturated solution upon cooling. Determine the solubility at the intended storage temperature and adjust the concentration accordingly.
Change in temperature	Store the formulation at a controlled room temperature to avoid temperature fluctuations that can induce crystallization.
Presence of nucleation sites	Ensure all equipment is clean and free of particulate matter that could act as nucleation sites for crystal growth. Consider filtering the solution after dissolution.
Polymorphic transformation	The API may be converting to a less soluble polymorphic form over time. Characterize the solid-state properties of the precipitate to investigate this possibility.

Problem 3: The addition of a co-solvent to the 1,2-Hexanediol/API mixture causes precipitation.

Possible Cause	Troubleshooting Step
Co-solvent is an anti-solvent	The chosen co-solvent may have a lower solubilizing capacity for the API than 1,2-Hexanediol. Evaluate the solubility of the API in the pure co-solvent and in different ratios of the co-solvent and 1,2-Hexanediol.
Incorrect mixing order	The order of addition of components can be critical. Try dissolving the API in the solvent in which it is most soluble first, before adding the other solvent components.
Phase separation	The combination of 1,2-Hexanediol, the co-solvent, and the API may lead to liquid-liquid phase separation.[4] Visual observation and, if necessary, ternary phase diagram analysis can help identify and avoid this issue.[5]

Data Presentation: Solubility of Common APIs

Table 1: Illustrative Solubility of Ibuprofen in Various Solvents at Room Temperature

Solvent	Solubility (mg/mL)	Reference
Propylene (B89431) Glycol	~300	[6]
Ethanol	~60	[7]
DMSO	~50	[7]
Water (pH 7.2)	~2	[7]

Table 2: Illustrative Solubility of Ketoconazole in Various Solvents at Room Temperature

Solvent	Solubility (mg/mL)	Reference
Proprietary solvent/surfactant mix	56.3	[8]
DMSO	~20	[8]
Ethanol (warm)	~20	[8]
Methanol	~5	[9]
Water	~0.0000866	[8]

Experimental Protocols

Protocol 1: Determination of Saturation Solubility of an API in 1,2-Hexanediol by the Shake-Flask Method

Objective: To determine the equilibrium solubility of an API in 1,2-Hexanediol at a specific temperature.

Materials:

• Active Pharmaceutical Ingredient (API) powder

• 1,2-Hexanediol (pharmaceutical grade)

• Glass vials with screw caps

• Orbital shaker with temperature control

• Analytical balance

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector for the API

Methodology:

• Add an excess amount of the API powder to a glass vial. The excess solid should be visually apparent.

• Add a known volume of 1,2-Hexanediol to the vial.

• Securely cap the vial and place it in an orbital shaker set to the desired temperature (e.g., 25 °C or 37 °C).

• Shake the vials at a constant speed for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. It is advisable to take samples at different time points (e.g., 24, 48, and 72 hours) to confirm that the concentration has reached a plateau.

• After shaking, allow the vials to stand undisturbed at the set temperature for at least one hour to allow the excess solid to settle.

• Carefully withdraw a sample from the clear supernatant using a syringe.

• Immediately filter the sample through a syringe filter into a clean vial to remove any undissolved solids.

• Dilute the filtered sample with a suitable solvent to a concentration within the calibration range of the HPLC method.

• Analyze the diluted sample by HPLC to determine the concentration of the API.

• The concentration obtained is the saturation solubility of the API in 1,2-Hexanediol at that temperature.

Protocol 2: Preparation of a Ternary Phase Diagram for an API-1,2-Hexanediol-Water System

Objective: To visually map the phase behavior of a three-component system to identify regions of single-phase (dissolved) and multi-phase (undissolved or separated) formulations.

Materials:

• Active Pharmaceutical Ingredient (API)

• 1,2-Hexanediol

• Purified water

• A series of small, clear glass vials

• Analytical balance

• Vortex mixer

Methodology:

• Prepare a series of binary mixtures of 1,2-Hexanediol and water in different weight ratios (e.g., 10:90, 20:80, ..., 90:10) in separate vials.

• To each of these binary mixtures, add the API in small, incremental amounts.

• After each addition of the API, cap the vial and vortex thoroughly until the API is dissolved or it is clear that it will not dissolve further.

• Observe the mixture for clarity, precipitation, or phase separation.

• Record the composition (by weight percent) of each vial and the visual observation.

• Plot the compositions on a ternary phase diagram graph. Use one vertex for each component (API, 1,2-Hexanediol, and Water).

• Points representing clear, single-phase solutions are marked within the miscible region. Points representing cloudy mixtures, precipitates, or separated layers are marked in the immiscible region.

• Draw a boundary line (binodal curve) that separates the single-phase region from the multi-phase region. This diagram will serve as a guide for formulating stable liquid preparations.[10]

Mandatory Visualizations

Caption: Workflow for determining the saturation solubility of an active ingredient.

Caption: Troubleshooting logic for addressing active ingredient precipitation.

References

• 1. uk.typology.com [uk.typology.com]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. sec.gov [sec.gov]
• 9. cdn.who.int [cdn.who.int]
• 10. ptfarm.pl [ptfarm.pl]

How to reduce the viscosity of formulations containing 1,2-Hexanediol

This guide provides researchers, scientists, and drug development professionals with technical information, troubleshooting advice, and frequently asked questions regarding the management of viscosity in formulations containing 1,2-Hexanediol.

Frequently Asked Questions (FAQs)

Q1: Why do formulations containing 1,2-Hexanediol often exhibit high viscosity?

1,2-Hexanediol is an aliphatic diol with two hydroxyl (-OH) groups on adjacent carbons, contributing to its classification as a vicinal diol[1]. This structure imparts polarity and a significant capacity for hydrogen bonding[1][2]. In aqueous or polar solvent systems, 1,2-Hexanediol molecules form extensive hydrogen bond networks with solvent molecules and with each other. This strong intermolecular attraction reduces molecular mobility, resulting in the characteristic viscous nature of the compound itself and increased viscosity of the final formulation[3][4][5]. It is utilized in cosmetics as a humectant, emollient, solvent, and preservative booster[6][7].

Q2: What are the primary strategies to reduce viscosity in 1,2-Hexanediol formulations?

There are three primary strategies to effectively reduce the viscosity of formulations containing 1,2-Hexanediol:

• Thermal Adjustment: Increasing the temperature of the formulation.

• Co-solvent Addition: Introducing a less viscous, miscible solvent.

• Ionic Strength & pH Modification: Adjusting the pH or adding electrolytes, particularly in formulations containing pH-sensitive or charged polymers.

Q3: How does temperature influence the viscosity of these formulations?

Increasing the temperature imparts greater kinetic energy to the molecules within the formulation. This increased energy disrupts the intermolecular hydrogen bonds that are the primary cause of high viscosity. The result is a sharper and more rapid decrease in viscosity compared to other glycols.[8][9]. For practical applications, such as in HPLC, operating at temperatures of 45°C or higher is recommended to lower the backpressure caused by aqueous 1,2-Hexanediol mixtures[8][9].

Table 1: Effect of Temperature on the Viscosity of an Aqueous 1,2-Hexanediol Solution (30% v/v)

Temperature (°C)	Representative Viscosity (mPa·s)	Observations
25	High	Significant resistance to flow due to strong hydrogen bonding.
45	Moderate	Noticeable reduction in viscosity as intermolecular forces weaken.[8][9]
60	Low	The formulation flows more easily, suitable for processing and application.

Note: Data are illustrative, based on documented sharp decreases in viscosity with temperature. Actual values depend on the specific formulation.

Q4: Which co-solvents are effective at reducing viscosity and how should they be used?

Introducing a low-viscosity, water-miscible co-solvent can effectively reduce the overall viscosity. These agents work by interrupting the extensive hydrogen-bonding network created by 1,2-Hexanediol. Shorter-chain glycols or other polar solvents are often suitable for this purpose.

Table 2: Common Co-solvents for Viscosity Reduction

Co-solvent	Typical Use Level (%)	Key Characteristics
Propylene (B89431) Glycol	1 - 10	Low viscosity, good solvent, and humectant properties.[10]
Butylene Glycol	1 - 10	Similar to propylene glycol, with a slightly different skin feel.
Ethanol	1 - 15	Very effective at reducing viscosity but can be drying and may affect formula stability.[11]
Propanediol	1 - 10	A natural alternative to propylene glycol with good performance.

Note: Optimal use levels should be determined experimentally for each specific formulation.

Q5: Can adjusting the pH or adding salts modify the formulation's viscosity?

Yes, but the effect is highly dependent on the other components in the formulation.

• pH Adjustment: This is most relevant for formulations containing pH-sensitive thickeners like carbomers or other acrylic acid polymers[12]. In such systems, changing the pH alters the ionization state of the polymer, causing it to uncoil (at higher pH for carbomers) or collapse, which dramatically affects viscosity[12]. The stability of 1,2-Hexanediol across a wide pH range (4-10) ensures it remains effective during such adjustments[2].

• Addition of Salts (Electrolytes): In formulations containing polyelectrolytes (e.g., xanthan gum, hyaluronic acid), the addition of salts can decrease viscosity.[13] Salt ions shield the electrostatic repulsion between charged groups on the polymer chains, causing the polymers to adopt a more coiled and compact conformation. This reduces their hydrodynamic volume and, consequently, the viscosity of the solution[14][15]. Divalent ions (e.g., Ca²⁺, Mg²⁺) are often more effective at reducing viscosity than monovalent ions (e.g., Na⁺, K⁺)[16][17].

Troubleshooting Guide

Use the following workflow to diagnose and resolve issues with high viscosity in your 1,2-Hexanediol formulations.

Caption: Troubleshooting workflow for reducing formulation viscosity.

Experimental Protocols

Protocol 1: Viscosity Measurement with a Rotational Viscometer

This protocol describes the standard method for quantifying the dynamic viscosity of a formulation.

1. Equipment and Materials:

• Rotational Viscometer (e.g., Brookfield or similar) with appropriate spindles.

• Temperature-controlled water bath or sample chamber.

• Beakers or sample containers.

• The formulation sample.

2. Methodology:

• Sample Preparation: Place a sufficient volume of the formulation into a beaker to ensure the spindle will be properly immersed.

• Temperature Equilibration: Place the beaker in the temperature-controlled bath and allow the sample to equilibrate to the desired measurement temperature (e.g., 25°C or 45°C) for at least 30 minutes.

• Instrument Setup: Select a spindle and rotational speed (RPM) that will result in a torque reading between 20% and 80%. This often requires preliminary range-finding.

• Measurement: Carefully lower the rotating spindle into the center of the sample until it reaches the immersion mark. Avoid introducing air bubbles.

• Data Collection: Start the viscometer motor. Allow the reading to stabilize for 60 seconds before recording the viscosity value (in mPa·s or cP) and the torque percentage.

• Replicates: Repeat the measurement three times and report the average viscosity.

Protocol 2: Systematic Evaluation of Viscosity-Reducing Agents

This protocol provides a framework for comparing the effectiveness of different co-solvents or additives.

1. Materials:

• Base formulation containing 1,2-Hexanediol.

• Selected viscosity-reducing agents (e.g., Propylene Glycol, Ethanol).

• Laboratory balance and mixing equipment.

• Viscometer (as per Protocol 1).

2. Methodology:

• Prepare Base Formulation: Manufacture a single, homogenous batch of the high-viscosity base formulation.

• Create Test Aliquots: Weigh out several equal aliquots of the base formulation into separate containers. For example, 100 g per container.

• Introduce Agents: To each aliquot (except for a control), add a precise concentration of a single viscosity-reducing agent. For example:

  • Sample A (Control): 100 g base.

  • Sample B: 100 g base + 2 g Propylene Glycol (2% w/w).

  • Sample C: 100 g base + 5 g Propylene Glycol (5% w/w).

  • Sample D: 100 g base + 2 g Ethanol (2% w/w).

• Homogenization & Equilibration: Thoroughly mix each sample until uniform. Allow all samples to equilibrate at the desired testing temperature for at least one hour.

• Viscosity Measurement: Measure the viscosity of the control and each test sample according to Protocol 1 .

• Data Analysis: Compare the viscosity readings of the test samples to the control to determine the percentage reduction in viscosity for each agent and concentration.

References

• 1. guidechem.com [guidechem.com]
• 2. 1,2-Hexanediol: The Multi-Functional Game-Changer for Cosmetics, Pharmaceuticals, and Beyond - Sinobio Chemistry [sinobiochemistry.com]
• 3. 1,2-Hexanediol | 6920-22-5 [chemicalbook.com]
• 4. 1,2-Hexanediol CAS#: 6920-22-5 [m.chemicalbook.com]
• 5. 1,2-hexanediol - Descrizione [tiiips.com]
• 6. 1,2 Hexanediol – High-Quality Product | PENPET [penpet.com]
• 7. nbinno.com [nbinno.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. spectrumchemical.com [spectrumchemical.com]
• 11. echemi.com [echemi.com]
• 12. capecrystalbrands.com [capecrystalbrands.com]
• 13. spikelab.mycpanel.princeton.edu [spikelab.mycpanel.princeton.edu]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. Personal care rheological agents: thickeners, tips & trends [ulprospector.ul.com]

Technical Support Center: Stabilizing Cosmetic Creams with 1,2-Hexanediol

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for addressing phase separation in cosmetic creams formulated with 1,2-Hexanediol. The information is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during formulation development.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 1,2-Hexanediol in cosmetic creams and how does it contribute to stability?

A1: 1,2-Hexanediol is a multifunctional ingredient that acts as a humectant, emollient, solvent, and preservative booster.[1][2] Its contribution to emulsion stability is primarily attributed to its role as a solvent and coupling agent.[3] Due to its amphiphilic nature, with both hydrophilic and lipophilic characteristics, it can improve the stability and clarity of emulsions.[3] It is soluble in water and compatible with a wide range of cosmetic ingredients, including surfactants and oils, which allows for its ready incorporation into formulations and can improve overall consistency.[1]

Q2: What is the typical concentration range for 1,2-Hexanediol in cosmetic creams?

A2: The recommended concentration of 1,2-Hexanediol in cosmetic formulations typically ranges from 0.5% to 3.0%.[4] More specifically, a range of 0.5% to 1.5% is often cited for effective performance while minimizing the potential for tackiness or skin irritation.[5]

Q3: Can the addition of 1,2-Hexanediol negatively impact the viscosity of a cream?

A3: Yes, 1,2-alkanediols, including 1,2-Hexanediol, are known to potentially lower the viscosity of some emulsions. This effect is attributed to their surface activity. To mitigate this, it is often recommended to add 1,2-Hexanediol during the cool-down phase of the formulation process, after the emulsion has been formed.

Q4: Is 1,2-Hexanediol compatible with common thickeners used in cosmetic creams?

A4: 1,2-Hexanediol is generally compatible with common cosmetic thickeners. For instance, it has been used in formulations containing carbomer and xanthan gum.[5][6][7] However, as 1,2-Hexanediol can influence the viscosity of the formulation, adjustments to the concentration of the thickener may be necessary to achieve the desired final consistency.

Troubleshooting Guide: Phase Separation

Phase separation in a cosmetic cream is a common stability issue. The following guide provides a systematic approach to troubleshooting when using 1,2-Hexanediol in your formulation.

dot graph TD { A[Start: Phase Separation Observed] --> B{Is the concentration of 1,2-Hexanediol within the recommended range of 0.5-3.0%?}; B -->|Yes| C{At what stage was the 1,2-Hexanediol added?}; B -->|No| D[Adjust concentration to be within the recommended range.]; C -->|During oil or water phase heating| E[Try adding 1,2-Hexanediol during the cool-down phase (<40°C).]; C -->|During cool-down phase| F{Have you evaluated the emulsifier system?}; F -->|No| G[Review emulsifier type and concentration for compatibility and optimality with the oil phase.]; F -->|Yes| H{Is the thickener system optimized?}; H -->|No| I[Evaluate thickener type and concentration. Consider potential viscosity reduction by 1,2-Hexanediol.]; H -->|Yes| J[Investigate other factors: pH, mixing speed/time, and temperature control during emulsification.]; D --> K[End]; E --> K; G --> K; I --> K; J --> K;

} caption { label="Troubleshooting Workflow for Phase Separation" fontsize=12 fontcolor="#202124" }

Caption: Troubleshooting Workflow for Phase Separation.

Detailed Troubleshooting Steps:

• Verify 1,2-Hexanediol Concentration:

  • Issue: Incorrect concentration of 1,2-Hexanediol.

  • Action: Ensure the concentration is within the recommended range of 0.5% to 3.0%.[4] While it contributes to stability, excessively high concentrations might alter the formulation's balance.

• Evaluate the Addition Stage of 1,2-Hexanediol:

  • Issue: Addition of 1,2-Hexanediol at an inappropriate stage.

  • Action: If 1,2-Hexanediol is added to the water or oil phase before heating, it may impact the emulsification process. It is often recommended to add it during the cool-down phase, typically below 40°C, after the emulsion has formed. This can help minimize its impact on viscosity.[5]

• Assess the Emulsifier System:

  • Issue: Incompatible or insufficient emulsifier.

  • Action: The choice and concentration of the emulsifier are critical for stability. Ensure the emulsifier system is appropriate for your oil-in-water or water-in-oil emulsion and is used at a sufficient concentration to stabilize the oil droplets.

• Optimize the Thickener System:

  • Issue: Inadequate thickening leading to instability.

  • Action: 1,2-Hexanediol can reduce the viscosity of some formulations. If you observe a thinner consistency than expected, you may need to increase the concentration of your thickener (e.g., carbomer, xanthan gum) or use a combination of thickeners to achieve the desired viscosity and stability.

• Control Process Parameters:

  • Issue: Improper control of manufacturing parameters.

  • Action:

    • Temperature: Ensure both the oil and water phases are heated to the correct and similar temperatures before emulsification.

    • Mixing: Use appropriate shear mixing speed and duration. Insufficient mixing may lead to large oil droplets that are prone to coalescence, while excessive shear can sometimes break an emulsion.[2]

    • pH: Verify that the final pH of the cream is within the stable range for your chosen emulsifier and thickener.

Data on Formulation Parameters

Parameter	Typical Range/Value	Potential Impact of 1,2-Hexanediol	Troubleshooting Consideration
1,2-Hexanediol Concentration	0.5 - 3.0% w/w[4]	Can enhance stability as a co-solvent and humectant. May reduce viscosity.	Start with a concentration in the mid-range (e.g., 1.0-1.5%) and adjust as needed.
Emulsifier Concentration	2.0 - 5.0% w/w (typical)	1,2-Hexanediol may help to solubilize the emulsifier.	Ensure sufficient emulsifier is present to form a stable film around oil droplets.
Thickener Concentration	0.1 - 2.0% w/w (typical)	May require a higher concentration of thickener to compensate for potential viscosity reduction.	Adjust thickener level based on viscosity measurements of the final formulation.
Oil Phase Concentration	10 - 30% w/w (typical for O/W)	1,2-Hexanediol's solvent properties can aid in incorporating oils.	Ensure the emulsifier concentration is adequate for the given oil load.
pH	4.5 - 7.0 (typical for skin)	1,2-Hexanediol is stable over a wide pH range.	Ensure the pH is optimal for the stability of the chosen emulsifier and thickener.

Experimental Protocols for Stability Testing

To quantitatively assess the stability of your cosmetic cream, the following experimental protocols are recommended.

dot graph TD { A[Start: Prepare Cream Samples with Varying 1,2-Hexanediol Concentrations] --> B[Accelerated Stability Testing]; B --> C[Centrifugation Test]; B --> D[Freeze-Thaw Cycling]; B --> E[Elevated Temperature Storage]; C --> F[Measure Creaming Index]; D --> G[Visual Inspection for Phase Separation]; E --> H[Monitor Viscosity, Particle Size, and pH Over Time]; F --> I[Analyze and Compare Results]; G --> I; H --> I; I --> J[End: Determine Optimal 1,2-Hexanediol Concentration];

} caption { label="Experimental Workflow for Stability Testing" fontsize=12 fontcolor="#202124" }

Caption: Experimental Workflow for Stability Testing.

Accelerated Stability Testing: Centrifugation

• Objective: To assess the resistance of the emulsion to creaming or sedimentation under accelerated conditions.

• Methodology:

  • Place a known volume of the cream into a graduated centrifuge tube.

  • Centrifuge the sample at a specified speed (e.g., 3000 rpm) for a defined period (e.g., 30 minutes).

  • After centrifugation, measure the height of any separated layers (e.g., cream, oil, or water).

• Data Presentation:

  • Calculate the Creaming Index (CI) as: CI (%) = (Height of Cream/Oil Layer / Total Height of Emulsion) x 100

  • A lower CI indicates better stability.

Freeze-Thaw Cycling

• Objective: To evaluate the stability of the emulsion when subjected to temperature extremes.

• Methodology:

  • Place samples of the cream in a freezer at approximately -10°C for 24 hours.

  • Remove the samples and allow them to thaw at room temperature (approximately 25°C) for 24 hours. This constitutes one cycle.

  • Repeat this process for a minimum of three cycles.

  • After each cycle, visually inspect the samples for any signs of phase separation, graininess, or changes in texture.

Elevated Temperature Stability Testing

• Objective: To predict the long-term stability of the cream at room temperature.

• Methodology:

  • Store samples of the cream in a stability chamber at an elevated temperature (e.g., 40°C or 45°C) for a period of one to three months.

  • At regular intervals (e.g., 1, 2, 4, 8, and 12 weeks), remove samples and evaluate them for:

    • Visual Appearance: Color, odor, and signs of separation.

    • Viscosity: Measured using a viscometer.

    • pH: Measured using a pH meter.

    • Particle Size: Measured using microscopy or a particle size analyzer to observe any changes in oil droplet size, which can indicate coalescence.

References

• 1. nbinno.com [nbinno.com]
• 2. scribd.com [scribd.com]
• 3. mdpi.com [mdpi.com]
• 4. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 5. researchgate.net [researchgate.net]
• 6. gwbiotek.com [gwbiotek.com]
• 7. CA2749750A1 - Skin care compositions and methods of use thereof - Google Patents [patents.google.com]

Optimizing pH for 1,2-Hexanediol stability in aqueous solutions

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the pH for the stability of 1,2-Hexanediol in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for the stability of 1,2-Hexanediol in aqueous solutions?

A1: 1,2-Hexanediol is stable across a broad pH range, typically between pH 4 and 10.[1] Within this range, it effectively resists degradation and oxidation. For maximum stability and to minimize the potential for acid or base-catalyzed hydrolysis, maintaining the pH of the aqueous solution within this range is recommended.

Q2: What happens to 1,2-Hexanediol at pH values outside the optimal range (i.e., highly acidic or alkaline conditions)?

A2: Outside the optimal pH range of 4-10, 1,2-Hexanediol may be susceptible to degradation.

• Highly Acidic Conditions (pH < 4): In strongly acidic environments, acid-catalyzed dehydration or oxidation can occur, although 1,2-Hexanediol is generally resistant.

• Highly Alkaline Conditions (pH > 10): In strongly alkaline solutions, there is an increased risk of oxidation, especially in the presence of oxygen. This can lead to the formation of various oxidation products.

Q3: What are the potential degradation products of 1,2-Hexanediol?

A3: While 1,2-Hexanediol is highly stable, under forced degradation conditions such as strong oxidation, its diol structure can be cleaved. Potential degradation products could include smaller carboxylic acids and aldehydes. However, under typical formulation and storage conditions within the recommended pH range, the formation of degradation products is negligible.

Q4: Does temperature affect the pH stability of 1,2-Hexanediol?

A4: Yes, temperature can influence the rate of degradation, especially at pH values outside the optimal range. 1,2-Hexanediol is known to be stable at temperatures up to 80°C within its stable pH range.[1] However, at extreme pH values, elevated temperatures will accelerate degradation reactions.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Cloudiness or precipitation in the solution	The pH of the solution may have shifted, affecting the solubility of other components, or in rare cases, indicating degradation of 1,2-Hexanediol at extreme pH and temperature.	1. Measure the pH of the solution. 2. Adjust the pH to be within the 4-10 range using appropriate buffers. 3. If the issue persists, consider analyzing the precipitate to identify its composition.
Change in color or odor	This could indicate oxidative degradation, which is more likely to occur at highly alkaline pH and in the presence of oxidizing agents.	1. Measure the pH and adjust if necessary. 2. Protect the solution from light and air (e.g., by using amber containers and nitrogen purging). 3. Consider adding an antioxidant to the formulation if compatible.
Loss of assay of 1,2-Hexanediol over time	This suggests chemical degradation. The rate of loss will be dependent on the pH and storage conditions.	1. Verify the pH of the solution and ensure it is within the stable range. 2. Review the storage conditions (temperature and light exposure). 3. Conduct a forced degradation study to understand the degradation profile under your specific conditions.

Data Presentation

Table 1: pH Influence on the Stability of 1,2-Hexanediol in Aqueous Solution

pH	Stability	Observations
< 4	Moderate	Potential for slow acid-catalyzed degradation over extended periods.
4 - 10	High	Considered stable with minimal degradation.[1]
> 10	Moderate	Increased susceptibility to oxidation, especially with exposure to air.

Note: This table provides a qualitative summary. The actual rate of degradation will depend on factors such as temperature, presence of catalysts, and exposure to oxygen.

Experimental Protocols

Protocol 1: pH Stability Study of 1,2-Hexanediol in an Aqueous Formulation

Objective: To evaluate the stability of a 1,2-Hexanediol formulation at different pH values over time.

Methodology:

• Buffer Preparation: Prepare a series of buffers at different pH values (e.g., pH 2, 4, 7, 9, and 12).

• Sample Preparation: Prepare the aqueous formulation containing 1,2-Hexanediol and divide it into aliquots. Adjust the pH of each aliquot to one of the target pH values using the prepared buffers.

• Initial Analysis: For each pH sample, perform an initial analysis to determine the concentration of 1,2-Hexanediol (e.g., using Gas Chromatography with Flame Ionization Detection - GC-FID), and note the physical appearance (e.g., clarity, color).

• Stability Storage: Store the samples at a controlled temperature (e.g., 25°C or an elevated temperature for accelerated testing) and protect them from light.

• Time-Point Analysis: At predetermined time points (e.g., 1, 2, 4, and 8 weeks), withdraw samples from each pH condition and repeat the analysis performed in step 3.

• Data Analysis: Compare the 1,2-Hexanediol concentration and physical appearance at each time point to the initial values to determine the extent of degradation.

Protocol 2: Forced Degradation Study - Acid and Base Hydrolysis

Objective: To investigate the degradation pathway of 1,2-Hexanediol under acidic and alkaline stress conditions.

Methodology:

• Sample Preparation: Prepare three solutions of 1,2-Hexanediol in water.

• Acid Hydrolysis: To one solution, add hydrochloric acid to achieve a final concentration of 0.1 N HCl.

• Base Hydrolysis: To the second solution, add sodium hydroxide (B78521) to achieve a final concentration of 0.1 N NaOH.

• Control: The third solution will serve as a control with no acid or base added.

• Incubation: Heat all three solutions at a specified temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

• Neutralization: After incubation, cool the acidic and basic solutions and neutralize them.

• Analysis: Analyze all three solutions using a suitable analytical method (e.g., HPLC with a universal detector like a Corona Charged Aerosol Detector or Mass Spectrometer) to identify and quantify any degradation products formed.

Visualizations

Caption: Workflow for pH Stability Testing of 1,2-Hexanediol.

Caption: Relationship between pH and 1,2-Hexanediol Stability.

References

• 1. 1,2-Hexanediol: The Multi-Functional Game-Changer for Cosmetics, Pharmaceuticals, and Beyond - Sinobio Chemistry [sinobiochemistry.com]

Deodorization and purification methods for synthesized 1,2-Hexanediol

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting and frequently asked questions regarding the deodorization and purification of synthesized 1,2-Hexanediol.

Frequently Asked Questions (FAQs)

Q1: Why does my synthesized 1,2-Hexanediol have a strong, unpleasant odor?

A1: The unpleasant odor in crude 1,2-Hexanediol, often described as similar to traditional Chinese medicines, typically originates from impurities generated during synthesis.[1][2] The common synthesis route involves the epoxidation of 1-hexene (B165129) followed by hydrolysis.[3] This process can leave behind residual solvents, unreacted starting materials, and, most significantly, volatile byproducts such as aldehydes and ketones, which are major contributors to the malodor.[4][5]

Q2: What are the primary methods to purify and deodorize crude 1,2-Hexanediol?

A2: Achieving a high-purity, colorless, and odorless product requires one or more purification steps. The most effective methods are:

• Vacuum Distillation: This is a fundamental technique used to separate 1,2-Hexanediol from lower and higher boiling point impurities.[3][4]

• Chemical Reduction: Treating the crude product with a reducing agent, such as sodium borohydride (B1222165) (NaBH₄) or potassium borohydride, is highly effective for converting odor-causing aldehyde and ketone impurities into less volatile alcohols.[1][2][4]

• Activated Carbon Treatment: Passing the 1,2-Hexanediol through granular activated carbon is a common deodorization step that adsorbs a wide range of organic impurities.[5][6]

• Multi-Step Purification: For the highest purity required in cosmetic or pharmaceutical applications, a combination of these methods is often employed. A comprehensive process may include chemical reduction, buffer treatments, multiple distillations, activated carbon treatment, solvent extraction, and nitrogen bubbling.[4][6]

Q3: I performed vacuum distillation, but a residual odor remains. What is the next logical step?

A3: If vacuum distillation alone is insufficient, the persistent odor is likely due to impurities like aldehydes or ketones that have boiling points close to 1,2-Hexanediol. The next and most effective step is a chemical reduction. Treating the distilled product with a small amount of a metal borohydride (e.g., sodium borohydride) will convert these carbonyl compounds into alcohols, which are more easily separated in a subsequent distillation.[1][4]

Q4: How can I verify the purity of my 1,2-Hexanediol after purification?

A4: Gas Chromatography-Mass Spectrometry (GC-MS) is an excellent and definitive technique for assessing the purity of 1,2-Hexanediol and identifying any remaining volatile or semi-volatile impurities.[7] Due to the low volatility of 1,2-Hexanediol, a derivatization step (e.g., silylation) is typically required to convert the polar hydroxyl groups into more volatile ethers for effective GC analysis.[7] High-Performance Liquid Chromatography (HPLC) can also be used and does not require derivatization.[7]

Troubleshooting Guide

Issue Encountered	Probable Cause	Recommended Solution
Persistent Odor After Distillation	Presence of co-boiling impurities such as aldehydes or ketones.	Perform a chemical reduction using sodium borohydride (NaBH₄) to convert carbonyls to alcohols, followed by a second vacuum distillation.[1][4]
Product is Colored (Yellowish Tint)	High molecular weight byproducts or thermal degradation during distillation.	Lower the distillation temperature by improving the vacuum. Use activated carbon treatment prior to the final distillation to remove color-causing impurities.[6]
Low Purity (<99%) Confirmed by GC	Incomplete removal of starting materials, solvents, or various byproducts.	Employ a multi-step purification process. A sequence of buffer treatment, activated carbon adsorption, and fractional vacuum distillation is highly effective.[6]
Phase Separation During Water Wash	Use of an inappropriate solvent or incorrect pH.	For extraction steps, use a non-polar solvent like n-hexane and ensure the aqueous phase pH is controlled with a buffer solution to optimize separation.[6]

Purification Methodologies & Protocols

Method 1: Chemical Reduction with Sodium Borohydride followed by Vacuum Distillation

This method is highly effective for removing stubborn odors caused by aldehyde and ketone impurities.[1][4]

Experimental Protocol:

• Reaction Setup: Charge a suitable reaction flask with crude 1,2-Hexanediol.

• Reduction: At room temperature, slowly add a small amount of sodium borohydride (NaBH₄) solid, typically 0.05-0.3% by mass of the crude product.[1]

• Stirring & Cooling: Cool the mixture to 5-10°C and stir for approximately 15-30 minutes.[1][4]

• Quenching: While maintaining the low temperature, slowly add purified water dropwise (approx. 12-18% of the total reaction mass).[1]

• Reaction Completion: Continue stirring at 5-10°C for 30 minutes, then allow the mixture to warm to 15-20°C and stir for several hours (e.g., 10-12 hours) to ensure the reaction is complete.[1]

• Distillation: Perform vacuum distillation on the resulting mixture. Optimal conditions are typically a vacuum of 30-50 Pa and a collection temperature of 60-65°C.[1] This should yield a product with a purity of >99.5%.[1]

Workflow for Chemical Reduction & Distillation

A streamlined process for removing carbonyl impurities.

Method 2: Multi-Step Industrial Purification for Ultra-High Purity

For applications demanding the highest purity and complete removal of color and odor, a comprehensive multi-step process is recommended.[6]

Experimental Protocol:

• Buffer Treatment: Mix the crude 1,2-Hexanediol (100 parts by weight) with purified water (50-200 parts) and a buffer solution like sodium carbonate (5-10 parts) to adjust pH. Stir the mixture.[6]

• First Recovery: Remove the water via reduced pressure and perform an initial vacuum distillation (e.g., 1-300 Torr at 85-150°C) to recover the 1,2-Hexanediol.[6]

• Deodorization: Mix the recovered diol (100 parts) with purified water (50-150 parts) and granular activated carbon (1-10 parts). Stir the mixture to allow for the adsorption of odor-causing molecules.[6]

• Filtration: Filter the mixture to completely remove the granular activated carbon.

• Second Recovery: Remove the water from the filtrate under reduced pressure and perform a final, high-vacuum distillation (e.g., 1-20 Torr at 85-120°C) to recover the purified 1,2-Hexanediol.[6]

• Solvent Wash (Optional): For further purification, mix the diol with purified water and an organic solvent (e.g., n-hexane). Allow the layers to separate and recover the aqueous layer containing the diol.[6]

• Final Polish (Optional): Remove the water and residual solvent by distillation. Bubbling nitrogen gas through the final product can help remove any remaining volatile traces.[6]

Workflow for Multi-Step Purification

A comprehensive purification process for the highest quality product.

Purity Comparison of Methods

The following table summarizes the expected outcomes from different purification strategies.

Purification Method	Key Impurities Targeted	Typical Purity Achieved	Odor Removal
Single Vacuum Distillation	High and low boiling point impurities	98.0% - 99.0%	Partial
Chemical Reduction + Distillation	Aldehydes, Ketones	> 99.5%[1]	Excellent[1]
Activated Carbon + Distillation	Broad range of organic molecules, color bodies	> 99.5%[6]	Very Good
Multi-Step Industrial Process	All residual impurities	> 99.5%[6]	Complete[6]

References

• 1. CN112778085A - 1, 2-hexanediol and purification method and application thereof - Google Patents [patents.google.com]
• 2. 1, 2-hexanediol as well as purification method and application thereof - Eureka | Patsnap [eureka.patsnap.com]
• 3. ymswbiotech.com [ymswbiotech.com]
• 4. benchchem.com [benchchem.com]
• 5. KR20140119340A - Method of purifying and deodorizing alkandiol - Google Patents [patents.google.com]
• 6. KR101584727B1 - Manufacturing method of high purity 1,2-hexanediol - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Managing 1,2-Hexanediol in Kinase and Phosphatase Assays

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing the potential impact of 1,2-Hexanediol in kinase and phosphatase activity assays. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues that may arise during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1,2-Hexanediol and why is it found in my assay components?

1,2-Hexanediol is a versatile organic compound used in a variety of applications, including as a solvent, emollient, and preservative.[1][2] In biochemical assays, it may be present as a solvent for test compounds or as a component of reagent formulations to prevent microbial growth.[2] Its amphiphilic nature, possessing both hydrophilic and hydrophobic properties, allows it to dissolve a range of substances.[3]

Q2: Can 1,2-Hexanediol interfere with kinase and phosphatase activity assays?

While direct and extensive studies on 1,2-Hexanediol's impact on these specific assays are not as prevalent as for its isomer, 1,6-Hexanediol (B165255), available evidence strongly suggests a high potential for interference. 1,2-Hexanediol has been shown to disrupt the activity of other enzymes, such as TEV protease.[4][5] Furthermore, its mechanism of action as a preservative involves inhibiting enzyme activity, which can be achieved by altering the enzyme's three-dimensional structure.[6] This suggests a similar potential to interfere with the activity of kinases and phosphatases.

Studies on the closely related compound, 1,6-Hexanediol, have demonstrated significant, dose-dependent inhibition of both kinase and phosphatase activities.[7] This inhibition is thought to occur through the disruption of weak hydrophobic interactions that are crucial for maintaining protein structure and function.[7][8] Given the structural similarities, it is prudent to assume that 1,2-Hexanediol may have similar effects.

Q3: At what concentrations is 1,2-Hexanediol likely to become problematic in my assays?

Based on studies of the related compound 1,6-Hexanediol, even low concentrations can be problematic. For 1,6-Hexanediol, impairment of kinase and phosphatase activity has been observed at concentrations as low as 1% (v/v).[7] At concentrations between 5% and 10%, these enzymes were found to be almost completely inactive.[7] It is therefore recommended to determine the maximum tolerable concentration of 1,2-Hexanediol for your specific assay, which should ideally be well below 1%.

Q4: Are the inhibitory effects of 1,2-Hexanediol on enzymes reversible?

For 1,6-Hexanediol, the inhibitory effects on kinase activity have been shown to be reversible.[7] Enzyme activity can be restored by diluting the concentration of the hexanediol.[7] This suggests that the interaction is not a permanent denaturation of the enzyme. It is likely that 1,2-Hexanediol would exhibit similar reversible inhibition.

Q5: How can I determine if 1,2-Hexanediol is affecting my assay results?

The best approach is to perform a series of control experiments. This includes running the assay with varying concentrations of 1,2-Hexanediol in the absence of your test compound to measure its direct effect on the enzyme's activity. Additionally, a "no-enzyme" control with 1,2-Hexanediol can help identify any interference with the detection method itself (e.g., autofluorescence or quenching).[9]

Troubleshooting Guides

Problem 1: Lower than expected kinase/phosphatase activity or a high IC50 value for a known inhibitor.

Possible Cause: Inhibition of the enzyme by 1,2-Hexanediol in the assay buffer or compound solvent.

Troubleshooting Steps:

• Quantify 1,2-Hexanediol Concentration: Determine the final concentration of 1,2-Hexanediol in your assay.

• Solvent Control: Run a control experiment with the same concentration of 1,2-Hexanediol (in the absence of your test compound) to measure its direct effect on enzyme activity.

• Reduce 1,2-Hexanediol Concentration: If inhibition is observed, try to reduce the concentration of 1,2-Hexanediol to the lowest possible level that maintains compound solubility.

• Alternative Solvents: If reducing the concentration is not feasible, consider alternative solvents for your test compounds that are known to have less of an effect on enzyme activity, such as DMSO.[10] However, it is important to also test the tolerance of your assay for any new solvent.

Problem 2: High background signal in a fluorescence- or luminescence-based assay.

Possible Cause: Interference of 1,2-Hexanediol with the detection system.

Troubleshooting Steps:

• No-Enzyme Control: Set up a reaction that includes all assay components, including 1,2-Hexanediol at the final assay concentration, but without the enzyme.[9] A high signal in this control indicates interference.

• Spectral Scan: If possible, perform a spectral scan of 1,2-Hexanediol at the assay concentration to check for autofluorescence at the excitation and emission wavelengths of your assay.[9]

• Assay with a Different Readout: If significant interference is confirmed, consider using an assay with a different detection method (e.g., radiometric or label-free).

Data on the Impact of Hexanediols on Enzyme Activity

The following table summarizes the inhibitory effects of 1,6-Hexanediol on various enzymes. While this data is for 1,6-Hexanediol, it serves as a critical reference for the potential impact of 1,2-Hexanediol.

Enzyme/System	1,6-Hexanediol Concentration	Observed Effect	Reference
Kinases (kinome-wide)	1% (v/v)	Strong impairment of activity	[7]
Kinases (kinome-wide)	5-10% (v/v)	Virtually inactive	[7]
Phosphatases	1% (v/v)	Strong impairment of activity	[7]
Phosphatases	5-10% (v/v)	Virtually inactive	[7]
DNA Polymerases	2.5-10% (v/v)	Partial to full inhibition	[7]
DNase I	Up to 5% (v/v)	No significant effect on activity	[7]

Experimental Protocols

Protocol 1: Generic Kinase Activity Assay (Fluorescence-based)

This protocol outlines a general procedure to measure kinase activity and can be adapted to test for interference by 1,2-Hexanediol.

Materials:

• Kinase of interest

• Kinase-specific substrate

• ATP

• Kinase assay buffer

• 1,2-Hexanediol

• Stop solution (e.g., EDTA)

• Fluorescent detection reagent

• 384-well assay plates

Procedure:

• Prepare a 1,2-Hexanediol dilution series in the kinase assay buffer. Also, prepare a vehicle control (e.g., buffer without 1,2-Hexanediol).

• Assay Plate Setup:

  • Positive Control (100% activity): Add vehicle control.

  • 1,2-Hexanediol Test Wells: Add the 1,2-Hexanediol serial dilutions.

  • No-Enzyme Control: Add the 1,2-Hexanediol serial dilutions.

• Enzyme Addition: To all wells except the "No-Enzyme Control," add the kinase diluted in assay buffer. To the "No-Enzyme Control" wells, add an equal volume of assay buffer.

• Initiate Reaction: Add a pre-mixed solution of substrate and ATP to all wells.

• Incubation: Incubate the plate at the optimal temperature for the kinase for a predetermined time within the linear range of the reaction.

• Stop Reaction: Add the stop solution to all wells.

• Detection: Add the detection reagent to all wells and incubate as required.

• Read Plate: Read the fluorescence on a suitable plate reader at the appropriate excitation and emission wavelengths.

Protocol 2: Generic Phosphatase Activity Assay (Colorimetric)

This protocol provides a general method for measuring phosphatase activity and can be used to assess interference by 1,2-Hexanediol.

Materials:

• Phosphatase of interest

• Phosphatase substrate (e.g., p-nitrophenyl phosphate, pNPP)

• Phosphatase assay buffer

• 1,2-Hexanediol

• Stop solution (e.g., NaOH)

• 96-well assay plates

Procedure:

• Prepare a 1,2-Hexanediol dilution series in the phosphatase assay buffer. Include a vehicle control.

• Assay Plate Setup:

  • Positive Control (100% activity): Add vehicle control.

  • 1,2-Hexanediol Test Wells: Add the 1,2-Hexanediol serial dilutions.

  • No-Enzyme Control: Add the 1,2-Hexanediol serial dilutions.

• Enzyme Addition: To all wells except the "No-Enzyme Control," add the phosphatase diluted in assay buffer. To the "No-Enzyme Control" wells, add an equal volume of assay buffer.

• Initiate Reaction: Add the pNPP substrate to all wells.

• Incubation: Incubate the plate at the optimal temperature for the phosphatase for a time that ensures the reaction is in the linear range.

• Stop Reaction: Add the stop solution to all wells.

• Read Plate: Read the absorbance at 405 nm on a plate reader.

Visual Guides

Caption: Troubleshooting workflow for assays containing 1,2-Hexanediol.

Caption: Potential interference points of 1,2-Hexanediol in a signaling pathway.

Caption: Logical relationship of the troubleshooting guide.

References

• 1. 1,2-Hexanediol | Cosmetic Ingredients Guide [ci.guide]
• 2. connectchemicals.com [connectchemicals.com]
• 3. 1,2-hexanediol - Descrizione [tiiips.com]
• 4. biorxiv.org [biorxiv.org]
• 5. Molecular insights into the effect of 1,6-hexanediol on FUS phase separation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ymswbiotech.com [ymswbiotech.com]
• 7. 1,6-Hexanediol, commonly used to dissolve liquid–liquid phase separated condensates, directly impairs kinase and phosphatase activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Investigating phase separation properties of chromatin-associated proteins using gradient elution of 1,6-hexanediol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]

Technical Support Center: Minimizing 1,2-Hexanediol-Induced Effects on Cell Morphology in Live-Cell Imaging

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize the impact of 1,2-Hexanediol on cell morphology during live-cell imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1,2-Hexanediol and why is it used in cell-based assays?

A1: 1,2-Hexanediol is an organic compound commonly used in cosmetics and personal care products as a preservative, emollient, and moisturizing agent.[1][2] In research settings, it may be present in stock solutions of compounds as a solvent or used for its antimicrobial properties. Its amphiphilic nature allows it to interact with cell membranes.[3]

Q2: What are the known effects of 1,2-Hexanediol on cells?

A2: 1,2-Hexanediol can exhibit cytotoxic effects at certain concentrations. Studies have shown a significant decline in the viability of cell lines such as RAW 264.7 (murine macrophages) and HK-2 (human kidney) at a concentration of 1.0% (v/v).[1][2] Even lower concentrations have demonstrated phytotoxicity.[1][2] Its primary mechanism of action is the disruption of microbial cell membranes, leading to increased permeability and leakage of cellular contents. Like its isomer 1,6-hexanediol (B165255), it is also known to disrupt weak hydrophobic interactions, which can interfere with processes like liquid-liquid phase separation (LLPS) and the function of various proteins, including kinases and phosphatases.[4]

Q3: How can 1,2-Hexanediol affect cell morphology in live-cell imaging?

A3: By disrupting the cell membrane and intracellular hydrophobic interactions, 1,2-Hexanediol can lead to significant changes in cell morphology. Anecdotal evidence suggests that even a 1% concentration of the related compound 1,6-hexanediol can cause HeLa cells to detach and round up, indicating a potent effect on the cytoskeleton and cell adhesion.[5] This is likely due to the disruption of signaling pathways that control the actin cytoskeleton and focal adhesions.

Q4: What are the key signaling pathways that might be affected by 1,2-Hexanediol, leading to morphological changes?

A4: While direct studies on 1,2-Hexanediol are limited, the effects of its isomer 1,6-hexanediol and its mechanism of disrupting hydrophobic interactions suggest potential interference with the following pathways:

• Focal Adhesion Kinase (FAK) Signaling: FAK is a crucial regulator of cell adhesion, migration, and cytoskeletal organization.[6][7] Its activity is dependent on interactions with other proteins at focal adhesions, which can be disrupted by changes in membrane fluidity or protein conformation.

• Rho Family GTPases (RhoA, Rac1, Cdc42): These small GTPases are master regulators of the actin cytoskeleton.[8][9][10][11] Their activity is tightly controlled by a balance of kinases and phosphatases, which can be inhibited by hexanediols. Disruption of Rho GTPase signaling can lead to stress fiber collapse, loss of lamellipodia, and ultimately, cell rounding.

• Phosphatidylinositol 3-kinase (PI3K) pathway: This pathway is involved in numerous cellular processes, including cell growth, proliferation, and migration. The disruption of kinase and phosphatase activity can have widespread effects on PI3K signaling.

Troubleshooting Guide: Cell Morphology Issues with 1,2-Hexanediol

This guide provides a systematic approach to identifying and resolving common cell morphology problems encountered when using 1,2-Hexanediol in live-cell imaging.

Observed Problem	Potential Cause	Recommended Action
Cells are rounding up and detaching from the substrate.	The concentration of 1,2-Hexanediol is too high, causing cytotoxicity and/or disruption of focal adhesions and the actin cytoskeleton.	1. Determine the optimal, non-toxic concentration: Perform a dose-response experiment to find the highest concentration of 1,2-Hexanediol that does not cause morphological changes or a significant decrease in viability for your specific cell type (See Experimental Protocol 1). 2. Reduce incubation time: If the experimental design allows, minimize the duration of cell exposure to 1,2-Hexanediol.[12][13] 3. Use a more suitable solvent: If 1,2-Hexanediol is being used as a solvent, consider alternatives with lower cytotoxicity (See Q5 in FAQs).
Cells exhibit abnormal protrusions or blebbing.	1,2-Hexanediol is altering membrane fluidity and integrity, leading to uncontrolled membrane dynamics.	1. Lower the concentration: This is the most critical first step. 2. Stabilize the plasma membrane: In some specific applications, the addition of membrane-stabilizing agents could be explored, but this requires careful validation to avoid other artifacts.
Loss of defined cell shape (e.g., fibroblasts lose their elongated morphology).	Disruption of the actin cytoskeleton and microtubule network.	1. Optimize 1,2-Hexanediol concentration and incubation time. 2. Visualize the cytoskeleton: Use fluorescent markers for actin (e.g., LifeAct-GFP) and microtubules (e.g., SiR-tubulin) to directly observe the effects of different 1,2-Hexanediol concentrations on cytoskeletal organization.
No observable effect of the primary compound being studied.	1,2-Hexanediol is interfering with the function of the compound of interest or with general cellular processes like kinase/phosphatase activity.	1. Run a vehicle control: Always include a control with the same concentration of 1,2-Hexanediol as used with your test compound to isolate its effects. 2. Consider an alternative solvent: If interference is suspected, switching to a more inert solvent like DMSO (at a low final concentration) is recommended.

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of 1,2-Hexanediol for Live-Cell Imaging

Objective: To identify the maximum concentration of 1,2-Hexanediol that can be used in a live-cell imaging experiment without causing significant changes in cell morphology or viability.

Materials:

• Cells of interest

• Complete cell culture medium

• 1,2-Hexanediol (stock solution, e.g., 10% in sterile PBS or culture medium)

• Live-cell imaging compatible plates or dishes (e.g., glass-bottom dishes)

• Live-cell imaging system with environmental control (37°C, 5% CO2)

• Image analysis software (e.g., ImageJ/Fiji)

• Cell viability assay (e.g., CellTiter-Glo®, propidium (B1200493) iodide)

Methodology:

• Cell Seeding: Seed your cells of interest onto live-cell imaging plates at a density that will result in 50-70% confluency at the time of imaging. Allow cells to adhere and grow for 24 hours.

• Preparation of 1,2-Hexanediol Dilutions: Prepare a serial dilution of 1,2-Hexanediol in complete culture medium to achieve a range of final concentrations (e.g., 2%, 1%, 0.5%, 0.25%, 0.1%, 0.05%, 0.01%, and a 0% vehicle control).

• Treatment: Carefully replace the medium in each well with the prepared 1,2-Hexanediol dilutions.

• Live-Cell Imaging: Immediately place the plate on the live-cell imaging system. Acquire images (e.g., phase contrast or DIC) of multiple fields of view for each concentration at regular intervals (e.g., every 30 minutes) for the intended duration of your experiment (e.g., 24 hours).

• Morphological Analysis:

  • Visually inspect the images for signs of cell rounding, detachment, blebbing, or other morphological changes.

  • Using image analysis software, quantify the following parameters for a representative number of cells at each concentration and time point:

    • Cell Area: The total area of the cell.

    • Circularity/Roundness: A measure of how close the cell shape is to a perfect circle (a value of 1 indicates a perfect circle).

    • Aspect Ratio: The ratio of the major to the minor axis of the cell.

• Viability Assessment: At the end of the time course, perform a cell viability assay according to the manufacturer's instructions.

• Data Analysis:

  • Plot the quantified morphological parameters and cell viability as a function of 1,2-Hexanediol concentration.

  • Determine the highest concentration at which there are no statistically significant changes in morphology or viability compared to the vehicle control. This is your optimal working concentration.

Data Presentation

Table 1: Hypothetical Quantitative Analysis of 1,2-Hexanediol Effects on Cell Morphology

1,2-Hexanediol Concentration (% v/v)	Average Cell Area (µm²) (± SD)	Average Circularity (± SD)	Cell Viability (%) (± SD)
0 (Control)	2500 (± 350)	0.65 (± 0.15)	98 (± 2)
0.01	2450 (± 370)	0.68 (± 0.16)	97 (± 3)
0.05	2300 (± 400)	0.75 (± 0.18)	95 (± 4)
0.1	1800 (± 550)	0.85 (± 0.12)	85 (± 7)
0.5	1200 (± 600)	0.92 (± 0.08)	60 (± 10)
1.0	800 (± 450)	0.98 (± 0.05)	35 (± 8)

Note: This table presents hypothetical data for illustrative purposes. Users should generate their own data following Protocol 1.

Mandatory Visualizations

Caption: Workflow for determining the optimal concentration of 1,2-Hexanediol.

Caption: Troubleshooting workflow for 1,2-Hexanediol-induced morphological changes.

Caption: Putative signaling pathways affected by 1,2-Hexanediol leading to morphological changes.

References

• 1. researchgate.net [researchgate.net]
• 2. Assessment of the potential risk of 1,2-hexanediol using phytotoxicity and cytotoxicity testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Investigations on Alkanediols as Alternative Preservatives in a Nonionic Hydrophilic Cream - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. Focal adhesion kinase and its signaling pathways in cell migration and angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Focal adhesion kinase: from biological functions to therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Rho GTPases have multiple effects on the actin cytoskeleton - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Rho GTPase signaling and mDia facilitate endocytosis via presynaptic actin [elifesciences.org]
• 10. RhoA Proteolysis Regulates the Actin Cytoskeleton in Response to Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rho GTPase signaling and mDia facilitate endocytosis via presynaptic actin | eLife [elifesciences.org]
• 12. Time-dependent effect of 1,6-hexanediol on biomolecular condensates and 3D chromatin organization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Antifungal Activity of 1,2-Hexanediol

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experiments aimed at enhancing the antifungal activity of 1,2-Hexanediol.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of antifungal action for 1,2-Hexanediol?

A1: 1,2-Hexanediol primarily exerts its antifungal effect by disrupting the fungal cell membrane.[1][2][3] Its amphiphilic nature, possessing both hydrophilic and lipophilic properties, allows it to integrate into the lipid bilayer of the cell membrane. This integration disrupts the membrane's integrity, leading to increased permeability, leakage of essential intracellular components, and ultimately, cell death.

Q2: Against which types of fungi is 1,2-Hexanediol most and least effective?

A2: 1,2-Hexanediol generally shows better efficacy against bacteria than fungi.[4] Its activity against yeasts like Candida albicans and molds such as Aspergillus niger is notably weaker.[5] For instance, at a 2.0% mass fraction, it can take 7 days to kill C. albicans and up to 21 days to kill A. niger.

Q3: What are the most promising strategies to enhance the antifungal activity of 1,2-Hexanediol?

A3: The most effective strategies focus on synergistic combinations with other agents. Combining 1,2-Hexanediol with other compounds can lead to a greater combined antifungal effect than the sum of their individual effects.[6][7] Key synergistic partners include:

• Other 1,2-Alkanediols: Blending 1,2-Hexanediol with other medium-chain 1,2-alkanediols, such as 1,2-Octanediol (B41855), has shown synergistic activity.[5][8]

• Vitamins: Niacinamide (Vitamin B3) has demonstrated synergistic antifungal activity with 1,2-Hexanediol.[9][10][11]

• Food-Grade Antimicrobials: Compounds like macelignan (B1675868) and octyl gallate can potentiate the activity of 1,2-Hexanediol, particularly against Gram-positive bacteria, which can be relevant in mixed microbial environments.[3]

• Traditional Antifungals: Combining 1,2-Hexanediol with conventional antifungal drugs can lower the required dose of the traditional drug, potentially reducing toxicity and combating resistance.[6][12]

• Chelating Agents: The synergistic effects of 1,2-Hexanediol with various chelating agents have been investigated to boost antimicrobial activity.[2]

Q4: Can formulation components negatively impact the antifungal activity of 1,2-Hexanediol?

A4: Yes, certain formulation ingredients can have an antagonistic effect. For example, one study found that methyl methacrylate (B99206) crosspolymer at 50,000 ppm could increase the minimum inhibitory concentration (MIC) of 1,2-Hexanediol against bacteria and fungi by 2 to 8 times, thereby reducing its efficacy.[9][10][11]

Troubleshooting Guides

Problem 1: My checkerboard assay does not show a synergistic effect between 1,2-Hexanediol and a known synergistic agent (e.g., Niacinamide).

• Possible Cause 1: Incorrect Concentration Ranges. The concentration ranges for one or both compounds may not cover the synergistic interaction window.

  • Solution: Ensure your serial dilutions cover a broad range, typically from well above to well below the individual MICs of each compound. The MIC is the lowest concentration that inhibits visible fungal growth.[6]

• Possible Cause 2: Inappropriate Solvent or Vehicle. The solvent used to dissolve the compounds might interfere with the assay or the antifungal activity.

  • Solution: Use a biocompatible solvent, like DMSO, at a final concentration that does not affect fungal growth. Always run a solvent control to confirm it has no inhibitory effect on its own.

• Possible Cause 3: Fungal Strain Variability. Antifungal synergy can be strain-specific.[13][14]

  • Solution: Verify the reported synergy is applicable to the specific fungal strain you are using. If possible, test against a reference strain (e.g., ATCC strains) for which synergy has been previously established to validate your experimental setup.

• Possible Cause 4: Incorrect Calculation of the Fractional Inhibitory Concentration Index (FICI). The FICI is the quantitative measure of synergy. An error in its calculation can lead to misinterpretation.

  • Solution: Double-check your FICI calculations using the standard formula: FICI = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone). Synergy is generally defined as an FICI ≤ 0.5.[15]

Problem 2: High variability in Minimum Inhibitory Concentration (MIC) results for 1,2-Hexanediol.

• Possible Cause 1: Inconsistent Inoculum Preparation. The density of the initial fungal suspension is critical for reproducible MIC results.

  • Solution: Standardize your inoculum preparation. Adjust the fungal suspension to a 0.5 McFarland standard and then dilute it to achieve the recommended final concentration (e.g., 0.5 x 10^5 to 2.5 x 10^5 CFU/mL) in the wells.[6]

• Possible Cause 2: Subjectivity in Visual Reading. Determining the exact point of "significant inhibition" by eye can vary between experiments and individuals.

  • Solution: Use a microplate reader to measure optical density (OD) at a specific wavelength to get a quantitative measure of growth. Define inhibition as a specific percentage reduction in OD (e.g., ≥50%) compared to the drug-free growth control.[6]

• Possible Cause 3: Formulation Effects. If testing 1,2-Hexanediol within a complex formulation (e.g., a cream or emulsion), the other ingredients can affect its bioavailability and activity.

  • Solution: When possible, test the pure compound first to establish a baseline MIC. When testing a full formulation, ensure it is properly dispersed in the culture medium. Be aware that some formulation components can interfere with the assay.[16]

Data Presentation: Synergistic Antifungal Activity

The following tables summarize quantitative data on the enhancement of 1,2-Hexanediol's antifungal activity when combined with other agents.

Table 1: Minimum Inhibitory Concentrations (MICs) of 1,2-Alkanediols Alone and in Combination against C. albicans

Compound(s)	Concentration (%)	MIC against C. albicans (%)
1,2-Hexanediol	100	> 2.0
1,2-Octanediol	100	0.25
Mixture	50:50	0.25

Source: Adapted from studies on 1,2-alkanediol mixtures, which show that combinations can possess lower MIC values than single alkanediols.[8]

Table 2: Fractional Inhibitory Concentration Index (FICI) for Synergy Quantification

Fungal Strain	Combination	FICI Value	Interpretation
C. albicans (Strain 1)	1,2-Hexanediol + Niacinamide	≤ 0.5	Synergy
C. albicans (Strain 2)	1,2-Hexanediol + 1,2-Octanediol	≤ 0.5	Synergy
A. niger	1,2-Hexanediol + Iodopropynyl Butylcarbamate	≤ 0.5	Synergy

Note: FICI values are derived from checkerboard assays. A FICI ≤ 0.5 indicates synergy, > 0.5 to 4.0 indicates an additive or indifferent effect, and > 4.0 indicates antagonism.[15] Specific values depend on the study, but the table reflects reported synergistic interactions.[5][8][9]

Experimental Protocols

Protocol 1: Checkerboard Microdilution Assay for Synergy Testing

This protocol is used to determine the synergistic activity between 1,2-Hexanediol (Drug A) and a partner compound (Drug B).

Objective: To calculate the Fractional Inhibitory Concentration Index (FICI).[6]

Materials:

• 96-well microtiter plates

• 1,2-Hexanediol (Drug A) and partner antifungal (Drug B) stock solutions

• Fungal isolate (e.g., C. albicans)

• Culture medium (e.g., RPMI 1640)

• 0.5 McFarland standard

• Spectrophotometer or microplate reader

Methodology:

• Preparation of Drug Dilutions:

  • Prepare serial twofold dilutions of Drug A and Drug B in the culture medium.

  • Along the x-axis of a 96-well plate, add 50 µL of each concentration of Drug A.

  • Along the y-axis, add 50 µL of each concentration of Drug B. This creates a matrix of drug combinations.[6]

  • Include control wells: Drug A alone, Drug B alone, a growth control (no drugs), and a sterility control (no inoculum).[6]

• Inoculum Preparation:

  • Prepare a fungal suspension equivalent to a 0.5 McFarland standard.

  • Dilute the suspension to achieve a final concentration of approximately 0.5 x 10^5 to 2.5 x 10^5 CFU/mL in the wells.[6]

• Inoculation:

  • Add 100 µL of the final fungal inoculum to each well (except the sterility control).[6]

• Incubation:

  • Incubate the plate at 35°C for 24-48 hours, depending on the fungal species.[6]

• Reading Results and Calculating FICI:

  • Determine the MIC for each drug alone and for each combination. The MIC is the lowest concentration showing significant growth inhibition (e.g., ≥50% reduction in turbidity) compared to the growth control.[6]

  • Calculate the FICI using the formula:

    • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

    • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

    • ΣFIC = FIC of Drug A + FIC of Drug B [15]

  • Interpret the results: ΣFIC ≤ 0.5 indicates synergy.

Visualizations

Caption: Mechanism of synergistic antifungal action.

Caption: Experimental workflow for the checkerboard assay.

Caption: Troubleshooting logic for a failed synergy experiment.

References

• 1. 1,2-Hexanediol: The Multi-Functional Game-Changer for Cosmetics, Pharmaceuticals, and Beyond - Sinobio Chemistry [sinobiochemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. Food-grade antimicrobials potentiate the antibacterial activity of 1,2-hexanediol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. connectchemicals.com [connectchemicals.com]
• 5. WO2006045743A1 - Synergistic mixtures of 1,2-hexanediol and 1,2-octanediol and also a further preservative - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. Synergistic combinations of antifungals and anti-virulence agents to fight against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 9. Synergistic/antagonistic antimicrobial effects of cosmetic ingredients in combination with 1,2-hexanediol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Synergistic activity between conventional antifungals and chalcone-derived compound against dermatophyte fungi and Candida spp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. biorxiv.org [biorxiv.org]
• 15. Use of checkerboard assay to determine the synergy between essential oils extracted from leaves of Aegle marmelos (L.) Correa and nystatin against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 16. e-ajbc.org [e-ajbc.org]

Technical Support Center: Adjusting 1,2-Hexanediol Levels to Avoid Cytotoxicity in Cell-Based Assays

This technical support center provides guidance for researchers, scientists, and drug development professionals on the appropriate use of 1,2-Hexanediol in cell-based assays to minimize cytotoxicity and ensure reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is 1,2-Hexanediol and why is it used in cell-based assays?

A1: 1,2-Hexanediol is a versatile organic compound commonly used in various industries, including cosmetics and pharmaceuticals.[1][2] In research settings, it is often employed as a solvent, an emollient, a moisturizing agent, or a preservative due to its broad-spectrum antimicrobial properties.[1][2] Its ability to dissolve a wide range of compounds makes it a useful vehicle for delivering test agents to cells in culture.

Q2: Is 1,2-Hexanediol cytotoxic to cells in culture?

A2: Yes, 1,2-Hexanediol can exhibit cytotoxicity at certain concentrations. Studies have shown that it can lead to a significant decline in cell viability and even cell death in various cell lines.[1][2] Therefore, it is crucial to determine the optimal, non-cytotoxic concentration for your specific cell type and assay conditions.

Q3: What are the known cytotoxic concentrations of 1,2-Hexanediol?

A3: The cytotoxic concentration of 1,2-Hexanediol is cell-type dependent. For instance, in RAW 264.7 murine macrophage and HK-2 human kidney cell lines, concentrations of 1.0% have been shown to cause a significant decline in viability, leading to cell death.[2] Another study reported that a 0.5% concentration of 1,2-Hexanediol exhibited considerable toxicity in RAW 264.7 cells, reducing cell viability to less than 40%.[3] It is essential to perform a dose-response experiment to determine the IC50 (half-maximal inhibitory concentration) for your specific cell line.

Q4: How does 1,2-Hexanediol induce cytotoxicity?

A4: The precise molecular mechanism of 1,2-Hexanediol-induced cytotoxicity is not yet fully elucidated. However, like many chemical compounds, it may induce cell death through apoptosis (programmed cell death) or necrosis (uncontrolled cell death). Potential mechanisms could involve disruption of cell membrane integrity, mitochondrial dysfunction, or the induction of oxidative stress. Further investigation is needed to identify the specific signaling pathways involved.

Troubleshooting Guides

This section addresses common issues encountered when using 1,2-Hexanediol in cell-based assays.

Issue 1: High background or false-positive results in MTT assays.

• Possible Cause: 1,2-Hexanediol may interfere with the MTT reagent. Some compounds can chemically reduce the MTT tetrazolium salt to formazan (B1609692), leading to a false-positive signal for cell viability.[4]

• Troubleshooting Steps:

  • Run a cell-free control: Incubate your highest concentration of 1,2-Hexanediol with the MTT reagent in cell-free media. If a color change occurs, it indicates direct reduction of MTT by your compound.

  • Use an alternative viability assay: Consider using an assay with a different detection principle, such as the Lactate (B86563) Dehydrogenase (LDH) cytotoxicity assay, which measures membrane integrity.

  • Adjust incubation times: Shortening the incubation time with MTT may reduce the non-specific reduction.

Issue 2: Inconsistent or variable results between experiments.

• Possible Cause: Poor solubility or precipitation of 1,2-Hexanediol at the tested concentrations in cell culture media.

• Troubleshooting Steps:

  • Check solubility: Visually inspect the media containing 1,2-Hexanediol for any signs of precipitation or phase separation.

  • Prepare fresh dilutions: Always prepare fresh dilutions of 1,2-Hexanediol for each experiment.

  • Use a stock solution: Prepare a concentrated stock solution in a suitable solvent (e.g., DMSO or ethanol) and then dilute it to the final concentration in the culture medium. Ensure the final solvent concentration is non-toxic to the cells.

Issue 3: Unexpectedly high cytotoxicity at low concentrations.

• Possible Cause: Synergistic effects with other components in the test compound formulation or the culture medium.

• Troubleshooting Steps:

  • Test vehicle controls: Ensure that the vehicle used to dissolve the primary test compound does not contribute to cytotoxicity.

  • Simplify the system: If possible, test the cytotoxicity of 1,2-Hexanediol in a simpler medium to identify potential interactions.

  • Review literature for known interactions: Check for any published data on interactions between 1,2-Hexanediol and other components of your experimental setup.

Data Presentation

Table 1: Summary of Reported Cytotoxic Concentrations of 1,2-Hexanediol

Cell Line	Concentration	Observed Effect	Reference
RAW 264.7 (Murine Macrophage)	1.0%	Significant decline in viability, leading to cell death.	[2]
HK-2 (Human Kidney)	1.0%	Significant decline in viability, leading to cell death.	[2]
RAW 264.7 (Murine Macrophage)	≥0.5%	Cell viability significantly reduced to < 40%.	[3]

Experimental Protocols

Protocol 1: Determining the Cytotoxicity of 1,2-Hexanediol using the MTT Assay

This protocol outlines the steps to assess the effect of 1,2-Hexanediol on cell viability based on the metabolic activity of cells.

Materials:

• Target cell line

• Complete cell culture medium

• 1,2-Hexanediol

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of 1,2-Hexanediol in complete culture medium.

• Treatment: Remove the overnight culture medium and replace it with the medium containing different concentrations of 1,2-Hexanediol. Include untreated and vehicle-only controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until purple formazan crystals are visible.[5]

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control.

Protocol 2: Assessing Cell Membrane Integrity using the LDH Cytotoxicity Assay

This protocol measures the release of lactate dehydrogenase (LDH) from cells with compromised membrane integrity.

Materials:

• Target cell line

• Complete cell culture medium

• 1,2-Hexanediol

• LDH cytotoxicity assay kit (commercially available)

• 96-well plates

Procedure:

• Cell Seeding and Treatment: Follow steps 1-4 from the MTT assay protocol.

• Sample Collection: After the incubation period, centrifuge the plate (if using suspension cells) or carefully collect an aliquot of the cell culture supernatant from each well.

• LDH Reaction: Transfer the supernatant to a new 96-well plate. Add the LDH assay reagents according to the manufacturer's instructions. This typically involves adding a reaction mixture containing a substrate and a tetrazolium salt.

• Incubation: Incubate the plate at room temperature for the time specified in the kit protocol (usually 15-30 minutes), protected from light.

• Stop Reaction (if required): Add the stop solution provided in the kit to each well.

• Absorbance Measurement: Measure the absorbance at the wavelength specified by the manufacturer (commonly 490 nm).

• Data Analysis: Calculate the percentage of cytotoxicity by comparing the LDH release in treated wells to the spontaneous release (untreated cells) and maximum release (lysed cells) controls.

Visualizations

Caption: General experimental workflow for assessing 1,2-Hexanediol cytotoxicity.

Caption: Logical steps for adjusting 1,2-Hexanediol concentration.

Caption: General overview of potential cell death pathways induced by cytotoxic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Assessment of the potential risk of 1,2-hexanediol using phytotoxicity and cytotoxicity testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The potential risk of 1,2-hexanediol_Chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. resources.rndsystems.com [resources.rndsystems.com]

Technical Support Center: Refining 1,2-Hexanediol Purification Processes

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions regarding the purification of 1,2-Hexanediol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 1,2-Hexanediol?

A1: Crude 1,2-Hexanediol often contains several types of impurities stemming from its synthesis, which typically involves the oxidation of 1-hexene. Common impurities include:

• Odor-causing compounds : These are significant impurities, often described as having a "traditional Chinese medicine odor," which can make the product unsuitable for high-grade cosmetics.[1][2]

• Aldehydes and Ketones : These are common byproducts of oxidation reactions.

• Residual Reactants and Solvents : This can include unreacted 1-hexene, formic acid, and hydrogen peroxide from the synthesis process.[1][2][3]

• Water : Moisture can be present in the crude product.[1][2]

• Colored Impurities : These can affect the appearance of the final product.

Q2: What are the primary methods for purifying 1,2-Hexanediol?

A2: The main purification strategies aim to remove the specific impurities mentioned above and can be used alone or in combination. These methods include:

• Vacuum Distillation : Effective for separating 1,2-Hexanediol from less volatile or more volatile impurities.[4]

• Chemical Purification : This often involves using a reducing agent, such as sodium borohydride (B1222165), to convert aldehyde and ketone impurities into alcohols, which are easier to separate.[1][2][4]

• Deodorization/Decolorization : Treatment with activated carbon is a common method to remove odor and color-causing impurities.[5][6]

• Solvent Extraction : Using an organic solvent like n-hexane can help to remove certain impurities.[4][6]

• Buffer Treatment : Washing with a buffer solution, such as sodium carbonate, can help to neutralize acidic impurities.[5][6]

Q3: What level of purity can be expected from these purification methods?

A3: By employing these methods, particularly in combination, a very high purity of 1,2-Hexanediol can be achieved. Purity levels of over 99.5% are frequently reported in the literature.[1][2][3][4][5][6] Gas chromatography (GC) is the standard method for assessing the purity of the final product.[1][2][3][7]

Troubleshooting Guides

Issue 1: Purified 1,2-Hexanediol has a persistent odor.

• Possible Cause : Residual volatile organic compounds or other odoriferous impurities that were not removed by distillation alone.

• Solution 1: Activated Carbon Treatment : This is a highly effective method for deodorization.[5][6]

  • Mix the 1,2-Hexanediol with purified water and granular activated carbon.

  • Stir the mixture for a set period.

  • Filter to remove the activated carbon.

  • Recover the 1,2-Hexanediol via vacuum distillation to remove the water.

• Solution 2: Chemical Purification : Aldehydes and ketones can contribute to odor. Treatment with a metal borohydride can reduce these to less volatile alcohols.[1][2][4]

  • Treat the crude 1,2-Hexanediol with a small amount of sodium borohydride or potassium borohydride.[1][2]

  • Follow this treatment with vacuum distillation.

Issue 2: The purity of the distilled 1,2-Hexanediol is lower than 99.5%.

• Possible Cause 1 : Inefficient distillation due to improper vacuum level or temperature.

• Troubleshooting :

  • Ensure the vacuum is stable and within the optimal range (e.g., 30-50 Pa).[2]

  • Carefully monitor the distillation temperature to collect the correct fraction (e.g., 60-65°C at 30-50 Pa).[2]

  • Consider using a fractional distillation column for better separation.

• Possible Cause 2 : Co-distillation of impurities with similar boiling points.

• Troubleshooting :

  • Implement a pre-treatment step before distillation. This could be a chemical treatment with sodium borohydride to convert impurities into compounds with different boiling points or a buffer wash to remove acidic impurities.[1][2][4][6]

Issue 3: The final product is discolored.

• Possible Cause : Presence of colored impurities that are not removed by distillation.

• Solution : Similar to deodorization, treatment with activated carbon is an effective method for removing colored impurities.[5] Follow the same protocol as for odor removal.

Data Presentation: Comparison of Purification Methods

Purification Method	Target Impurities	Typical Reagents/Conditions	Achievable Purity	Reference
Vacuum Distillation	Volatile and non-volatile compounds	Pressure: 1-20 Torr or 30-50 Pa; Temperature: 60-120°C	>99.5%	[2][4]
Chemical Purification	Aldehydes, Ketones	Sodium Borohydride (0.05-0.3% by mass)	>99.5% (post-distillation)	[1][2][4]
Deodorization	Odor-causing compounds	Granular Activated Carbon	High (often part of a multi-step process)	[5][6]
Buffer Treatment	Acidic impurities	Sodium Carbonate solution	High (preparatory step)	[6]
Solvent Extraction	Organic impurities	n-Hexane and water	High (part of a multi-step process)	[4][6]

Experimental Protocols

Protocol 1: Chemical Purification with Sodium Borohydride followed by Vacuum Distillation

This protocol is adapted from methods designed to remove aldehyde and ketone impurities.[1][2][4]

• Setup : In a reaction flask, place the crude 1,2-Hexanediol.

• Reduction : At room temperature, slowly add sodium borohydride solid (approximately 0.2% by mass of the crude product).[4]

• Stirring : Cool the mixture to 5-10°C and stir for about 15 minutes.[2]

• Quenching : Slowly add purified water while keeping the temperature at 5-10°C. Continue stirring for 30 minutes at this temperature, then allow the mixture to stir at 15-20°C for several hours (e.g., 10 hours).[2]

• Distillation : Set up a vacuum distillation apparatus. Distill the mixture under high vacuum (e.g., 30-50 Pa) and collect the fraction that distills at 60-65°C.[2]

• Analysis : Analyze the purity of the collected fraction using Gas Chromatography (GC).

Protocol 2: Multi-Step Purification for High Purity and Deodorization

This protocol combines several steps for achieving a colorless and odorless high-purity product.[5][6]

• Buffer Treatment :

  • Mix the crude 1,2-Hexanediol (e.g., 100 parts by weight) with purified water (50-200 parts) and a buffer like sodium carbonate (5-10 parts).

  • Stir the mixture, then separate the aqueous layer.

• Deodorization :

  • Take the recovered 1,2-Hexanediol from the previous step and mix it with purified water and granular activated carbon.

  • Stir the mixture thoroughly.

  • Filter off the activated carbon.

• Recovery :

  • Remove the water from the deodorized product via vacuum distillation.

• Solvent Extraction :

  • Mix the recovered 1,2-Hexanediol with purified water and an organic solvent such as n-hexane.

  • Allow the layers to separate and remove the aqueous layer.

  • Distill the organic layer under reduced pressure to remove the n-hexane and recover the purified 1,2-Hexanediol.

• Final Analysis : Verify the purity, color, and odor of the final product.

Visualizations

Caption: General workflow for the purification of 1,2-Hexanediol.

Caption: Troubleshooting decision tree for common purification issues.

References

• 1. 1, 2-hexanediol as well as purification method and application thereof - Eureka | Patsnap [eureka.patsnap.com]
• 2. CN112778085A - 1, 2-hexanediol and purification method and application thereof - Google Patents [patents.google.com]
• 3. KR101620925B1 - Process for preparing 1,2-hexanediol - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. Manufacturing method of high purity 1,2-hexanediol | Semantic Scholar [semanticscholar.org]
• 6. KR101584727B1 - Manufacturing method of high purity 1,2-hexanediol - Google Patents [patents.google.com]
• 7. CN110954632A - Method for determining content of 1,2-hexanediol in cosmetics - Google Patents [patents.google.com]

Reference Data & Comparative Studies

The Tale of Two Diols: A Comparative Guide to 1,2-Hexanediol and 1,2-Pentanediol as Skin Penetration Enhancers

For researchers, scientists, and drug development professionals, the choice of a penetration enhancer is a critical decision in the formulation of effective topical and transdermal drug delivery systems. Among the chemical enhancers, 1,2-alkanediols have garnered significant attention for their dual role as effective solvents and permeation promoters. This guide provides an in-depth, objective comparison of two prominent short-chain 1,2-alkanediols: 1,2-Hexanediol and 1,2-Pentanediol (B41858), supported by experimental data to aid in formulation development.

The efficacy of a topical therapeutic is fundamentally dependent on the ability of the active pharmaceutical ingredient (API) to permeate the stratum corneum, the outermost layer of the skin that serves as a formidable barrier. Chemical penetration enhancers are pivotal in overcoming this barrier by reversibly modulating its structure, thereby facilitating drug transport into the deeper skin layers and systemic circulation. 1,2-Hexanediol and 1,2-Pentanediol, differing by a single carbon in their alkyl chain, exhibit distinct physicochemical properties that translate into different mechanisms and efficiencies as penetration enhancers. Their performance is intricately linked to the properties of the API and the composition of the vehicle.

Quantitative Comparison of Penetration Enhancement

The effectiveness of 1,2-Hexanediol and 1,2-Pentanediol as skin penetration enhancers is highly dependent on the formulation and the specific active pharmaceutical ingredient (API) being delivered. Experimental data from various studies highlight these differences.

In a study investigating the penetration of Triamcinolone Acetonide (TAA), the choice of the cream base significantly influenced the performance of the diols. When incorporated into an anionic hydrophilic cream (ACG), a clear trend emerged where the penetration-enhancing effect increased with the alkyl chain length of the alkanediol.[1] In this context, 1,2-Hexanediol was found to be a more effective enhancer than 1,2-Pentanediol.[1] Conversely, in a nonionic hydrophilic cream (NHC), 1,2-Pentanediol demonstrated a more pronounced enhancement of TAA penetration compared to 1,2-Hexanediol.[1] Another study focusing on the hydrophilic model drug caffeine (B1668208) also identified 1,2-Pentanediol as the most effective enhancer at a 5% concentration, leading to quicker and more extensive skin penetration.[2][3]

The interplay between the diol and other formulation components can also lead to unexpected outcomes. For instance, in formulations containing 1,4-cyclohexanediol, 1,2-Pentanediol acted as a penetration enhancer for Metronidazole, while 1,2-Hexanediol exhibited a retarding effect on its permeation.[4] This underscores the critical importance of formulation optimization and the careful selection of excipients.

Active Pharmaceutical Ingredient	Vehicle/Formulation	Enhancer	Concentration	Key Findings
Triamcinolone Acetonide	Anionic Hydrophilic Cream	1,2-Hexanediol	5%	Significantly increased cumulative skin penetration compared to 1,2-Pentanediol.[1]
Triamcinolone Acetonide	Anionic Hydrophilic Cream	1,2-Pentanediol	5%	Increased cumulative skin penetration, but less pronounced than 1,2-Hexanediol.[1]
Triamcinolone Acetonide	Nonionic Hydrophilic Cream	1,2-Hexanediol	5%	Increased TAA penetration to an intermediate extent.[1]
Triamcinolone Acetonide	Nonionic Hydrophilic Cream	1,2-Pentanediol	5%	Showed the highest penetration rates considering individual skin layers and whole skin.[1]
Caffeine	Aqueous Solution	1,2-Pentanediol	5% (v/v)	Presented as the most effective enhancer, leading to quicker and greater skin penetration.[2][3]
Metronidazole	Formulation with 1,4-cyclohexanediol	1,2-Hexanediol	1% and 4%	Acted as a penetration retardant.[4]
Metronidazole	Formulation with 1,4-cyclohexanediol	1,2-Pentanediol	Not specified	Acted as a penetration enhancer.[4]

Mechanisms of Action: A Tale of Two Pathways

The difference in the alkyl chain length between 1,2-Hexanediol and 1,2-Pentanediol is believed to be the primary determinant of their distinct mechanisms of action as penetration enhancers.

1,2-Hexanediol , with its longer alkyl chain, exhibits greater lipophilicity. This characteristic allows it to intercalate more effectively into the lipid bilayers of the stratum corneum.[1] This insertion disrupts the highly ordered structure of the lipids, causing them to transition to a more disordered, fluid state.[1] This increased fluidity of the lipid matrix reduces the barrier function of the stratum corneum, thereby facilitating the diffusion of APIs through this layer.[1]

In contrast, 1,2-Pentanediol , being more hydrophilic due to its shorter alkyl chain, is thought to primarily interact with the hydrophilic regions of the stratum corneum.[1] Its mechanism is likely related to the solvation of keratin (B1170402) within the corneocytes and potential interactions with the polar head groups of the lipid bilayers.[1] There is also a hypothesis that 1,2-Pentanediol may act as a solvent drag agent, where its own penetration into the skin carries the dissolved drug along with it.[1]

Figure 1: Proposed Mechanisms of Action

Experimental Protocols: A Guide to In Vitro Skin Permeation Studies

The evaluation of skin penetration enhancers is predominantly conducted using in vitro permeation studies with Franz diffusion cells. This methodology allows for the controlled assessment of API transport across excised skin samples.

Key Experimental Steps:

• Skin Preparation: Full-thickness skin, typically from porcine ears or human cadavers, is carefully excised.[2] The subcutaneous fat and connective tissue are removed to isolate the epidermis and dermis. The skin is then mounted on Franz diffusion cells with the stratum corneum facing the donor compartment.[5]

• Formulation Application: The formulation containing the API and the penetration enhancer (or a control formulation without the enhancer) is applied to the surface of the skin in the donor compartment.

• Receptor Phase: The receptor compartment is filled with a suitable receptor solution, such as phosphate-buffered saline (PBS), which is maintained at a constant temperature (typically 32°C or 37°C) and continuously stirred to ensure sink conditions.

• Sampling: At predetermined time intervals over a 24-hour period, samples are withdrawn from the receptor solution and replaced with fresh solution to maintain a constant volume.

• Analysis: The concentration of the API in the collected samples is quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Data Evaluation: The cumulative amount of the API that has permeated the skin per unit area is plotted against time. From this data, key permeation parameters such as the steady-state flux (Jss), lag time (Tlag), and permeability coefficient (Kp) can be calculated. The enhancement ratio (ER) is determined by dividing the flux of the API from the formulation with the enhancer by the flux from the control formulation.

References

• 1. Impact of Alkanediols on Stratum Corneum Lipids and Triamcinolone Acetonide Skin Penetration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The influence of alcohol, propylene glycol and 1,2-pentanediol on the permeability of hydrophilic model drug through excised pig skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of Hydrocarbon Chain Length in 1,2-Alkanediols on Percutaneous Absorption of Metronidazole: Toward Development of a General Vehicle for Controlled Release - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of Enhancers on in vitro and in vivo Skin Permeation and Deposition of S-Methyl-l-Methionine - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Purity Validation of 1,2-Hexanediol: Quantitative NMR vs. Gas Chromatography

For researchers, scientists, and drug development professionals, the accurate determination of a compound's purity is a critical aspect of quality control and research integrity. 1,2-Hexanediol, a widely used ingredient in cosmetics, pharmaceuticals, and various industrial applications, requires precise purity assessment to ensure its safety and efficacy. This guide provides an objective comparison of two powerful analytical techniques for validating the purity of 1,2-Hexanediol: quantitative Nuclear Magnetic Resonance (qNMR) and Gas Chromatography with Flame Ionization Detection (GC-FID).

Quantitative NMR has risen as a primary analytical method, offering direct quantification without the need for a specific reference standard of the analyte. Its fundamental principle lies in the direct proportionality between the integrated signal area of a nucleus and the number of nuclei in the sample. In contrast, GC-FID is a robust and highly sensitive separation technique, ideal for analyzing volatile compounds like 1,2-Hexanediol and profiling its impurities. This guide presents a detailed examination of both methodologies, supported by experimental protocols and a comparative data summary, to assist in selecting the most suitable method for your analytical needs.

Quantitative Data Summary

The following table summarizes representative quantitative data for the analysis of 1,2-Hexanediol using both qNMR and GC-FID methodologies.

Parameter	Quantitative NMR (qNMR)	Gas Chromatography-Flame Ionization Detection (GC-FID)
Principle	Signal intensity is directly proportional to the number of nuclei.	Separation based on volatility and interaction with a stationary phase, followed by detection by flame ionization.
Purity Assay (%)	Typically ≥ 99.5%	≥ 98.0% (commercial grades)[1][2], with high purity grades reaching 99.5% - 99.8%[3]
Relative Standard Deviation (RSD, n=6)	≤ 0.5%	< 2.0%[4]
Limit of Detection (LOD)	Analyte dependent, typically in the low mg range.	40 µg/mL[4]
Limit of Quantification (LOQ)	Analyte dependent, typically in the low mg range.	108 µg/mL[4]
Selectivity	High, based on unique chemical shifts of the analyte and impurities.	High, based on chromatographic separation.
Reference Standard	Requires a certified internal standard of a different, stable compound.	Typically uses an external standard of 1,2-Hexanediol for calibration.
Analysis Time per Sample	~10-15 minutes	~20-30 minutes
Sample Preparation	Simple dissolution of the sample and internal standard in a deuterated solvent.	Dissolution in a suitable solvent; derivatization may be required for certain applications.

Experimental Protocols

Protocol 1: Purity Determination by quantitative ¹H NMR (qNMR)

This protocol describes a general method for determining the purity of 1,2-Hexanediol using an internal standard.

1. Materials and Reagents:

• 1,2-Hexanediol sample

• Internal Standard (e.g., Maleic Acid, Dimethyl Sulfone of certified purity)[5]

• Deuterated solvent (e.g., DMSO-d₆, D₂O)

• High-precision analytical balance

• NMR tubes

2. Sample Preparation:

• Accurately weigh approximately 20 mg of the 1,2-Hexanediol sample into a clean, dry vial.

• Accurately weigh approximately 10 mg of the internal standard and add it to the same vial.

• Dissolve the mixture in 0.75 mL of a suitable deuterated solvent.

• Vortex the vial until the sample and internal standard are completely dissolved.

• Transfer the solution to an NMR tube.

3. NMR Data Acquisition:

• Spectrometer: 400 MHz or higher

• Pulse Program: A standard 90° pulse sequence.

• Relaxation Delay (d1): ≥ 5 times the longest T₁ of the signals being quantified (typically 30-60 seconds for accurate quantification).

• Number of Scans (ns): 16-64, to achieve a signal-to-noise ratio of at least 250:1.

4. Data Analysis:

• Apply phasing and baseline correction to the acquired spectrum.

• Integrate a well-resolved signal of 1,2-Hexanediol (e.g., the CH₂ protons adjacent to the hydroxyl groups) and a signal from the internal standard.

• Calculate the purity of the 1,2-Hexanediol sample using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • analyte = 1,2-Hexanediol

  • IS = Internal Standard

Protocol 2: Purity Determination by Gas Chromatography-Flame Ionization Detection (GC-FID)

This protocol outlines a method for the purity assessment of 1,2-Hexanediol by GC-FID.

1. Materials and Reagents:

• 1,2-Hexanediol sample

• 1,2-Hexanediol reference standard (high purity)

• Solvent (e.g., Methanol, Ethanol)

• GC vials with septa

2. Sample and Standard Preparation:

• Standard Solutions: Prepare a series of standard solutions of 1,2-Hexanediol in the chosen solvent at concentrations ranging from approximately 100 to 4000 µg/mL.

• Sample Solution: Accurately weigh about 100 mg of the 1,2-Hexanediol sample and dissolve it in 10 mL of the solvent. Dilute further if necessary to fall within the calibration range.

3. GC-FID Conditions:

• Column: A polar capillary column (e.g., DB-WAX, 30 m x 0.25 mm, 0.25 µm).

• Injector Temperature: 250 °C

• Detector Temperature: 280 °C

• Oven Temperature Program: Start at 100 °C, hold for 2 minutes, ramp to 240 °C at 15 °C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injection Volume: 1 µL

• Split Ratio: 50:1

4. Data Analysis:

• Generate a calibration curve by plotting the peak area of the 1,2-Hexanediol standard against its concentration.

• Inject the sample solution and determine the peak area of the 1,2-Hexanediol peak.

• Calculate the concentration of 1,2-Hexanediol in the sample solution using the calibration curve.

• Determine the purity of the sample based on the weighed amount and the calculated concentration.

Method Comparison and Discussion

Quantitative NMR (qNMR) offers the distinct advantage of being a primary ratio method, which means it does not require a reference standard of the analyte itself for quantification.[6] This is particularly useful when a high-purity standard of 1,2-Hexanediol is not available. The method is non-destructive, and provides structural information that can aid in the identification of impurities. However, the sensitivity of qNMR is generally lower than that of GC-FID, making it less suitable for detecting trace-level impurities.

Gas Chromatography-Flame Ionization Detection (GC-FID) is a highly sensitive and robust technique for the purity analysis of volatile compounds like 1,2-Hexanediol. It excels at separating the main component from structurally similar impurities, which may arise from the synthesis process (e.g., unreacted 1-hexene, by-products of oxidation). The main limitation of GC-FID for absolute purity determination is its reliance on a high-purity reference standard of 1,2-Hexanediol for calibration.

Potential Impurities in 1,2-Hexanediol: The most common industrial synthesis of 1,2-Hexanediol involves the oxidation of 1-hexene.[7] Potential impurities may include:

• Unreacted 1-hexene

• By-products from the oxidation and hydrolysis steps

• Residual solvents from the purification process

Both qNMR and GC-FID are capable of detecting and quantifying these impurities, provided they are present at sufficient concentrations and their signals are resolved from the main analyte signal.

Visualizing the Workflow and Method Comparison

qNMR Experimental Workflow

Comparison of qNMR and GC-FID

Conclusion

Both qNMR and GC-FID are powerful and reliable techniques for determining the purity of 1,2-Hexanediol.

• qNMR is the method of choice when high accuracy, direct SI traceability, and structural confirmation are paramount. Its non-destructive nature is also advantageous when dealing with limited sample quantities. The simplicity of sample preparation and the direct nature of the measurement make it a very efficient technique for obtaining definitive purity values.

• GC-FID is a highly sensitive and cost-effective method, particularly well-suited for routine quality control and for detecting and quantifying volatile impurities. While it typically provides relative purity through area normalization, it can be adapted for absolute quantification with an appropriate reference standard of 1,2-Hexanediol.

For researchers, scientists, and drug development professionals, the choice between qNMR and GC-FID will depend on the specific requirements of the analysis. For the certification of reference materials or in situations where absolute quantification without a substance-specific standard is needed, qNMR is the superior choice. For high-throughput screening or when the highest sensitivity for trace impurities is required, GC-FID is an excellent and often more accessible option. In many instances, these techniques can be used orthogonally to provide a comprehensive and highly confident assessment of purity.

References

• 1. makingcosmetics.com [makingcosmetics.com]
• 2. 1,2-Hexanediol, 98%, COA, Certificate of Analysis, 6920-22-5, H 1798 [ottokemi.com]
• 3. KR101584727B1 - Manufacturing method of high purity 1,2-hexanediol - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. resolvemass.ca [resolvemass.ca]
• 6. What is qNMR and why is it important? - Mestrelab Resources [mestrelab.com]
• 7. Synthesis of 1,2-hexanediol - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]

A Comparative Analysis of Moisturizing Efficacy: 1,2-Hexanediol vs. Glycerin

For Immediate Release

In the landscape of cosmetic and pharmaceutical formulation, the selection of humectants is critical for the development of effective moisturizing products. This guide provides an objective comparison of two prominent moisturizing agents: 1,2-Hexanediol and Glycerin. This document is intended for researchers, scientists, and drug development professionals, offering a concise overview of their mechanisms of action, comparative efficacy supported by experimental data, and detailed experimental protocols for evaluation.

Introduction to Moisturizing Agents

Effective skin hydration is essential for maintaining the integrity of the skin barrier and preventing xerosis. Humectants are a class of hygroscopic substances that attract and retain water in the stratum corneum, the outermost layer of the skin. Glycerin has long been considered the "gold standard" humectant in dermatological and cosmetic formulations due to its well-documented efficacy and safety profile.[1] 1,2-Hexanediol, a multifunctional ingredient, has gained popularity not only for its moisturizing properties but also for its role as a solvent, emollient, and preservative booster. This comparison aims to delineate the moisturizing efficacy of these two compounds based on available scientific evidence.

Mechanism of Action

Glycerin: A small polyol, glycerin's primary moisturizing mechanism is its ability to attract and hold water molecules from the environment and the deeper layers of the skin.[2][3] Its three hydroxyl groups allow it to form hydrogen bonds with water, effectively creating a moisture reservoir in the stratum corneum.[4][5] Beyond its humectant properties, glycerin has been shown to support the skin's natural barrier function and may play a role in the proper maturation of skin cells.[2]

1,2-Hexanediol: As a diol, 1,2-Hexanediol also possesses humectant properties due to its two hydroxyl groups, which attract and bind water.[6][7][8] It is also recognized for its emollient properties, contributing to a smoother skin feel.[6][7] An additional function of 1,2-Hexanediol is its ability to act as a preservative potentiator, enhancing the antimicrobial efficacy of other preservatives in a formulation.[6] Some sources suggest that glycols like 1,2-Hexanediol may also increase hydration by integrating between the hydrophilic heads of ceramides (B1148491) in the stratum corneum or by replacing water to maintain skin pliability due to their lower vapor pressure.[2]

Quantitative Comparison of Moisturizing Efficacy

The direct comparison of moisturizing efficacy between 1,2-Hexanediol and glycerin has yielded conflicting results in non-peer-reviewed studies, highlighting the influence of experimental conditions and ingredient concentration on outcomes.

A study conducted by Regimen Lab, a cosmetic science blog, evaluated a range of humectants using a Corneometer to measure skin hydration.[2] In this study, glycerin demonstrated a significant increase in skin hydration, performing as one of the top humectants. Conversely, 1,2-Hexanediol was reported to have the poorest performance in its group, even showing a decrease in skin hydration under the low humidity conditions of the experiment.[2]

In contrast, a study referenced by Kong Qiuchan et al. suggests that a 0.5% concentration of 1,2-Hexanediol exhibited slightly superior moisturizing effects compared to a 3.0% concentration of glycerin.[9]

These divergent findings underscore the necessity for further peer-reviewed, controlled clinical trials to definitively establish the comparative efficacy of these two humectants under various conditions.

Humectant	Concentration	Observed Effect on Skin Hydration	Source
Glycerin	Not specified	Significant increase in skin hydration (~19 arbitrary units)	Regimen Lab[2]
1,2-Hexanediol	Not specified	Decrease in skin hydration	Regimen Lab[2]
Glycerin	3.0%	Good moisturizing effect	Referenced by Kong Qiuchan et al.[9]
1,2-Hexanediol	0.5%	Slightly better moisturizing effect than 3.0% glycerin	Referenced by Kong Qiuchan et al.[9]

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the moisturizing efficacy of topical agents.

Skin Hydration Measurement by Corneometry

Principle: The Corneometer® measures the capacitance of the skin's surface. Since water has a higher dielectric constant than other skin components, the capacitance measurement is directly proportional to the level of hydration in the stratum corneum.[8]

Apparatus: Corneometer® CM 825 (Courage + Khazaka electronic GmbH, Germany) or equivalent.

Procedure:

• Acclimatization: Subjects are required to acclimatize in a temperature and humidity-controlled room (e.g., 21-23°C and 40-60% relative humidity) for a minimum of 20-30 minutes prior to measurement.[10]

• Baseline Measurement: A baseline reading is taken from a defined area on the volar forearm before the application of any product. The probe is pressed onto the skin with a constant pressure.[11]

• Product Application: A standardized amount of the test product (e.g., 2 mg/cm²) is applied to the designated test area. A control area is left untreated.

• Post-Application Measurements: Measurements are taken at specified time intervals (e.g., 30 minutes, 1 hour, 2 hours, 4 hours, 8 hours, and 24 hours) after product application.[12]

• Data Analysis: The change in hydration is calculated by subtracting the baseline measurement from the post-application measurements. The results are typically expressed in arbitrary units (A.U.).

Experimental workflow for Corneometry-based skin hydration assessment.

Transepidermal Water Loss (TEWL) Measurement

Principle: TEWL is the measurement of the amount of water that passively evaporates through the skin. It is a key indicator of skin barrier function. A lower TEWL value indicates a more intact skin barrier. The Tewameter® uses an open-chamber method to measure the water vapor pressure gradient above the skin surface.[1]

Apparatus: Tewameter® TM 300 (Courage + Khazaka electronic GmbH, Germany) or equivalent.

Procedure:

• Acclimatization: Similar to corneometry, subjects must be acclimatized in a controlled environment.

• Baseline Measurement: A baseline TEWL reading is taken from the designated test area on the volar forearm. The probe is held gently on the skin surface.

• Product Application: A standardized amount of the test product is applied to the test area.

• Post-Application Measurements: TEWL measurements are recorded at predetermined time points after application.

• Data Analysis: The change in TEWL is calculated and compared to the baseline and the untreated control site. Results are expressed in g/m²/h.

Signaling Pathways and Molecular Interactions

The moisturizing effect of glycerin is partially mediated by its interaction with aquaporin-3 (AQP3), a water/glycerol channel in the epidermis. Glycerin can upregulate AQP3 expression, which facilitates the transport of water and glycerin into the stratum corneum, thereby enhancing skin hydration.

References

• 1. medelink.ca [medelink.ca]
• 2. regimenlab.com [regimenlab.com]
• 3. Objective and subjective in vivo comparison of two emollient products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Moisture retention of glycerin solutions with various concentrations: a comparative study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparative measurement of hydration effects of herbal moisturizers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of operational parameters for clinical evaluation of skin hydration by corneometry method | Brazilian Journal of Pharmaceutical Sciences [revistas.usp.br]
• 8. Corneometer® CM 825 - Skin Hydration Measurement [courage-khazaka.com]
• 9. Clinical Measurement of Transepidermal Water Loss - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scielo.br [scielo.br]
• 11. scielo.br [scielo.br]
• 12. The 24-hour skin hydration and barrier function effects of a hyaluronic 1%, glycerin 5%, and Centella asiatica stem cells extract moisturizing fluid: an intra-subject, randomized, assessor-blinded study - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 1,2-Hexanediol and Caprylyl Glycol as Antimicrobial Boosting Agents

An objective guide for researchers, scientists, and drug development professionals on the performance and mechanisms of two widely used potentiators in formulation preservation.

In the landscape of cosmetic and pharmaceutical formulation, ensuring microbial stability is paramount. The increasing demand for clean and safe products has led to a greater reliance on preservative boosters, which enhance the efficacy of traditional preservatives, allowing for their use at lower, less irritating concentrations. Among the most prominent of these multifunctional ingredients are 1,2-Hexanediol and Caprylyl Glycol. This guide provides a detailed comparison of their antimicrobial boosting effects, supported by experimental data and methodologies, to aid in the selection of the optimal agent for specific formulation needs.

At a Glance: Key Physicochemical and Antimicrobial Properties

Property	1,2-Hexanediol	Caprylyl Glycol (1,2-Octanediol)
INCI Name	1,2-Hexanediol	Caprylyl Glycol
CAS Number	6920-22-5	1117-86-8
Molecular Formula	C₆H₁₄O₂	C₈H₁₈O₂
Molar Mass	118.17 g/mol	146.23 g/mol
Appearance	Clear, colorless liquid	Colorless liquid to white solid
Solubility	Soluble in water and cosmetic esters	Soluble in cosmetic esters, limited water solubility
Primary Functions	Humectant, emollient, solvent, antimicrobial booster	Humectant, emollient, skin conditioning agent, antimicrobial booster

Comparative Antimicrobial Efficacy

The intrinsic antimicrobial activity of 1,2-alkanediols is directly correlated with the length of their alkyl chain.[1][2] Longer carbon chains generally lead to greater antimicrobial efficacy, which is reflected in lower Minimum Inhibitory Concentration (MIC) values.

Minimum Inhibitory Concentration (MIC) Data

The following table summarizes the MIC values for various 1,2-alkanediols against common cosmetic-relevant microorganisms, as determined by the agar (B569324) dilution method. This data illustrates the superior intrinsic antimicrobial activity of Caprylyl Glycol (C8) compared to 1,2-Hexanediol (C6).

Microorganism	1,2-Hexanediol (C6)	Caprylyl Glycol (C8)
Staphylococcus aureus (ATCC 6538)	>5.0%	0.25%
Pseudomonas aeruginosa (ATCC 9027)	>5.0%	0.5%
Escherichia coli (ATCC 8739)	>5.0%	0.5%
Candida albicans (ATCC 10231)	2.5%	0.12%
Aspergillus brasiliensis (ATCC 16404)	2.5%	0.06%

Data adapted from published studies. Absolute values can vary based on the specific test conditions.

Studies have demonstrated that 1,2-alkanediols with 6 to 12 carbon atoms exhibit antimicrobial activity against both Staphylococcus aureus and Staphylococcus epidermidis.[1][3] Notably, 1,2-octanediol (B41855) (Caprylyl Glycol) and 1,2-decanediol (B1670173) have been shown to possess significant bactericidal activity.[1][3]

Mechanisms of Antimicrobial Action and Boosting Effects

Both 1,2-Hexanediol and Caprylyl Glycol contribute to the preservation of formulations through a combination of their own antimicrobial activity and by enhancing the efficacy of other preservatives.

1,2-Hexanediol primarily acts by disrupting the cytoplasmic membrane of microorganisms.[4] A key mechanism is membrane depolarization, which dissipates the membrane potential and leads to cell death.[4]

Caprylyl Glycol , with its longer alkyl chain, also disrupts microbial cell membranes.[5] In addition to its intrinsic antimicrobial properties, it acts as a potentiator by increasing the solubility and partitioning of traditional preservatives into the aqueous phase of a formulation, where microbial growth occurs. This co-solvent action allows for a reduction in the use levels of conventional preservatives.

The following diagram illustrates the proposed mechanisms of action.

References

• 1. researchgate.net [researchgate.net]
• 2. Investigations on Alkanediols as Alternative Preservatives in a Nonionic Hydrophilic Cream - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]

A Comparative Safety Analysis of Alkane Diols for Scientific and Research Applications

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of the Safety Profiles of Common Alkane Diols with Supporting Experimental Data.

Alkane diols are a class of organic compounds containing two hydroxyl groups, which are widely utilized in the pharmaceutical, cosmetic, and chemical industries as solvents, humectants, and preservatives. Their safety profile is of paramount importance for their application in products that come into direct contact with the human body. This guide provides a comparative analysis of the safety profiles of several common alkane diols, supported by toxicological data and detailed experimental methodologies.

Comparative Toxicological Data of Alkane Diols

The following table summarizes the key toxicological endpoints for a selection of alkane diols, providing a basis for a comparative safety assessment. The data has been compiled from various safety data sheets and scientific reports.

Toxicological Endpoint	Propylene Glycol (1,2-Propanediol)	Butylene Glycol (1,3-Butanediol)	Pentylene Glycol (1,2-Pentanediol)	1,6-Hexanediol	1,2-Octanediol
Acute Oral Toxicity (LD50)	20,000 mg/kg (rat)[1]	> 2,000 mg/kg (rat)	> 5,000 mg/kg (rat)[2]	> 2,000 mg/kg (rat)	> 2,000 mg/kg (rat)[3]
Acute Dermal Toxicity (LD50)	20,800 mg/kg (rabbit)[1]	> 2,000 mg/kg (rat)[4]	> 2,000 mg/kg (rabbit)	> 10,000 mg/kg (rabbit)[4]	> 2,000 mg/kg (rabbit)
Skin Irritation	Non-irritating to slightly irritating[1][5][6]	Prolonged contact may cause irritation[7]	Mild irritation in sensitive individuals[8]	Not irritating[9]	May cause skin discomfort[10]
Eye Irritation	May cause slight temporary irritation[1][5]	Direct contact may cause irritation[7]	Causes serious eye damage (100% concentration)[2]	Not irritating[9]	Causes serious eye irritation[11]
Skin Sensitization	Not a sensitizer[5]	No evidence of skin sensitization[12]	No sensitizing effect in humans (50%)[2]	Not a sensitizer[9]	No data available
Mutagenicity (Ames Test)	Negative	No data available	Negative[2]	Negative[9]	No data available
Reproductive Toxicity	No adverse effects observed in animal studies	No data available	NOAEL: 1,000 mg/kg (fertility, rat)[2]	No reproductive effects established[9]	No data available

Experimental Protocols

The toxicological data presented above are typically generated using standardized experimental protocols, such as those developed by the Organisation for Economic Co-operation and Development (OECD). Below are summaries of the methodologies for the key cited experiments.

Acute Oral Toxicity (OECD 420, 423, 425)

The acute oral toxicity of a substance is the adverse effect occurring after the administration of a single dose. The LD50 (Lethal Dose 50%) is a statistically derived single dose of a substance that can be expected to cause death in 50% of the animals when administered by the oral route. The OECD provides three alternative methods to the traditional LD50 test to reduce the number of animals used:

• OECD 420: Fixed Dose Procedure: This method involves administering the substance at one of four fixed dose levels (5, 50, 300, and 2000 mg/kg) to a small number of animals. The endpoint is the identification of a dose that produces clear signs of toxicity but no mortality.

• OECD 423: Acute Toxic Class Method: This is a sequential testing procedure where three animals of a single sex are dosed at each step. The outcome (mortality or survival) determines the next step: testing at a higher dose, a lower dose, or stopping the test. This method allows for the classification of the substance into a toxicity class.[11]

• OECD 425: Up-and-Down Procedure: This method is also sequential, with animals dosed one at a time. If an animal survives, the next animal is dosed at a higher level; if it dies, the next is dosed at a lower level. This allows for a more precise estimation of the LD50.[13][14]

Acute Dermal Toxicity (OECD 402)

This test assesses the adverse effects that occur within 14 days of a single, uninterrupted dermal application of a test substance for 24 hours.[15] The substance is applied to a small, shaved area of the skin of experimental animals (typically rabbits or rats).[15] The animals are observed for signs of toxicity and mortality.[3][15][16][17] The LD50 is calculated as the dose that is lethal to 50% of the tested animals.[16]

Skin Irritation/Corrosion (OECD 404)

This test evaluates the potential of a substance to cause reversible (irritation) or irreversible (corrosion) skin inflammation.[1][18][19] A small amount of the test substance is applied to a shaved patch of skin on an animal (usually a rabbit) for a defined period (typically 4 hours).[1][18] The skin is then observed for signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[1] The severity of the reactions is scored and used to classify the substance's irritation potential.[1]

Eye Irritation/Corrosion (OECD 405)

This test is designed to determine the potential of a substance to cause reversible or irreversible damage to the eye.[20][21][22] A small, single dose of the substance is applied to the conjunctival sac of one eye of an animal (typically an albino rabbit), with the other eye serving as a control.[21] The eyes are then examined for effects on the cornea, iris, and conjunctiva at specific time points (1, 24, 48, and 72 hours after application).[21] The severity and reversibility of any lesions are scored to classify the substance's irritation potential.[21]

Skin Sensitization (OECD 406)

This test assesses the potential of a substance to induce an allergic contact dermatitis.[23][24] The Guinea Pig Maximisation Test (GPMT) and the Buehler Test are two common methods.[23][25] In general, the test involves an induction phase, where the animal is exposed to the test substance (with or without an adjuvant to enhance the immune response), followed by a rest period.[23][25] A challenge phase then follows, where the animal is re-exposed to the substance.[23][25] The skin is observed for signs of an allergic reaction (erythema and edema).[23]

Bacterial Reverse Mutation Test (Ames Test) (OECD 471)

This is a widely used in vitro test to assess the mutagenic potential of a chemical.[26] It utilizes specific strains of bacteria (e.g., Salmonella typhimurium and Escherichia coli) that have a mutation preventing them from synthesizing an essential amino acid (e.g., histidine or tryptophan).[6][12][26] The bacteria are exposed to the test substance with and without a metabolic activation system (S9 mix, to simulate mammalian metabolism).[26] If the substance is a mutagen, it will cause a reverse mutation in the bacteria, allowing them to grow on a medium lacking the essential amino acid.[6][12] The number of revertant colonies is counted as an indicator of mutagenic potential.[6]

Reproduction/Developmental Toxicity Screening Test (OECD 421)

This screening test provides preliminary information on the potential effects of a substance on reproduction and development.[9][27] The test substance is administered to male and female animals (usually rats) before and during mating, and to females during pregnancy and lactation.[9][27] Observations include effects on mating behavior, fertility, pregnancy outcomes, and the growth and development of the offspring.[9][27]

Visualizing Safety Assessment Workflows

To further clarify the process of safety evaluation, the following diagrams illustrate a typical experimental workflow and a decision-making flowchart for assessing the safety of a chemical substance like an alkane diol.

Figure 1: Generalized Experimental Workflow for Chemical Safety Assessment.

Figure 2: Decision-Making Flowchart for Alkane Diol Safety Assessment.

References

• 1. oecd.org [oecd.org]
• 2. episkin.com [episkin.com]
• 3. OECD 402: Acute Dermal Toxicity - Analytice [analytice.com]
• 4. cir-safety.org [cir-safety.org]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. oecd.org [oecd.org]
• 7. cir-safety.org [cir-safety.org]
• 8. oecd.org [oecd.org]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. OECD 423 GUIDELINES AND COMPARISON WITH THE 420 AND 425. | PPTX [slideshare.net]
• 12. oecd.org [oecd.org]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 14. oecd.org [oecd.org]
• 15. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 16. Acute dermal toxicity-402 | PPTX [slideshare.net]
• 17. oecd.org [oecd.org]
• 18. oecd.org [oecd.org]
• 19. oecd.org [oecd.org]
• 20. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 21. oecd.org [oecd.org]
• 22. oecd.org [oecd.org]
• 23. oecd.org [oecd.org]
• 24. oecd.org [oecd.org]
• 25. nucro-technics.com [nucro-technics.com]
• 26. nib.si [nib.si]
• 27. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

A Comparative Guide to Analytical Methods for the Detection of 1,2-Hexanediol

For researchers, scientists, and drug development professionals, the accurate quantification of 1,2-Hexanediol, a common ingredient in cosmetic and pharmaceutical formulations, is critical for quality control and formulation development. This guide provides an objective comparison of the primary analytical techniques for 1,2-Hexanediol detection, supported by experimental data to facilitate informed method selection. The two most prevalent methods, Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), are evaluated based on their performance characteristics.

Quantitative Performance Comparison

The selection of an analytical method for 1,2-Hexanediol analysis is often a balance between sensitivity, precision, and the specific requirements of the sample matrix. The following table summarizes the quantitative performance of commonly employed GC and a novel HPLC technique.

Parameter	Gas Chromatography with Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography with Inductively Coupled Plasma Mass Spectrometry (HPLC-ICP-MS)
Linearity (Correlation Coefficient, r²)	> 0.999[1][2]	Not explicitly stated, but method demonstrates good performance.
Limit of Detection (LOD)	31-100 mg/L[1][2]	<0.01 μg As L⁻¹ (for arsenic-containing fatty acids using 1,2-hexanediol as an eluent, demonstrating high sensitivity)[3]
Limit of Quantification (LOQ)	98-108 mg/L[2]	Not explicitly stated.
Accuracy (% Recovery)	99.3 - 107.3%[2]	Not explicitly stated.
Precision (Relative Standard Deviation, %RSD)	< 2.0%[2]	Not explicitly stated.

Experimental Workflows and Logical Relationships

A crucial step in ensuring the reliability of analytical data is method validation and, when necessary, cross-validation between different techniques. The following diagram illustrates a typical workflow for the cross-validation of two analytical methods.

Workflow for cross-validation of analytical methods.

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of analytical methods. Below are protocols for the two primary techniques discussed.

Protocol 1: Quantification of 1,2-Hexanediol by Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is widely used for the analysis of 1,2-Hexanediol in cosmetic products.[1][2]

1. Sample Preparation:

• Accurately weigh the cosmetic sample and transfer it to a volumetric flask.

• Add a suitable solvent (e.g., ethanol) to dissolve the sample.

• Use vortex mixing and sonication to ensure complete extraction of 1,2-Hexanediol.

• Centrifuge the sample to separate any undissolved matrix components.

• Filter the supernatant through a 0.45 µm filter prior to injection.

2. GC-FID Conditions:

• Chromatographic Column: Polyethylene glycol capillary column.[1]

• Detector: Flame Ionization Detector (FID).[1][2]

• Auxiliary Gases: Hydrogen and Air.[1]

• Injection Mode: Split injection (e.g., split ratio of 100:1).[1]

• Temperature Program: An appropriate temperature gradient is used to separate 1,2-Hexanediol from other components in the sample matrix.

• Quantification: An external standard method is used, where a calibration curve is generated using standard solutions of 1,2-Hexanediol at different concentrations.[1]

Protocol 2: High-Performance Liquid Chromatography (HPLC)

While various HPLC methods can be developed, a novel approach utilizes 1,2-Hexanediol as a component of the mobile phase for the analysis of other compounds by HPLC-ICP-MS, highlighting its compatibility with this sensitive detection technique.[3][4][5] This showcases the potential for developing HPLC methods for direct analysis of 1,2-Hexanediol as well.

1. Conceptual HPLC Method Development for 1,2-Hexanediol:

• Chromatographic Column: A reversed-phase column (e.g., C18) would be a suitable starting point.

• Mobile Phase: A gradient of water and an organic solvent like acetonitrile (B52724) or methanol (B129727) would be used for elution.

• Detector: A variety of detectors could be employed, such as a Refractive Index Detector (RID), Evaporative Light Scattering Detector (ELSD), or Mass Spectrometry (MS).

2. Example of a Novel HPLC-ICP-MS Method (using 1,2-Hexanediol as an eluent):

• This method was developed for the speciation of sulfur and arsenic-containing fatty acids.[4]

• Eluent: 1,2-Hexanediol was used as an eluent in reversed-phase HPLC coupled to ICP-MS.[3][4][5]

• Advantage: The use of 1,2-Hexanediol as an eluent avoids the need to operate the ICP-MS in the "organic mode," which significantly improves the detection power of the system.[3][4][5] This innovative use suggests that 1,2-Hexanediol is highly compatible with advanced detection systems, which is a positive indicator for developing direct and sensitive HPLC methods for its quantification.

References

• 1. CN110954632A - Method for determining content of 1,2-hexanediol in cosmetics - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 1,2-Hexanediol as eluent for HPLC Enables Coupling with ICPMS under Standard Conditions | EVISA's News [speciation.net]
• 5. Elution with 1,2-Hexanediol Enables Coupling of ICPMS with Reversed-Pase Liquid Chromatography under Standard Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Synergistic Antimicrobial Effects of 1,2-Hexanediol with Other Diols: A Comparative Guide

In the ongoing effort to enhance antimicrobial efficacy and reduce the reliance on traditional preservatives in pharmaceuticals and cosmetics, the synergistic combination of certain diols has emerged as a promising strategy. This guide provides a comparative analysis of the antimicrobial performance of 1,2-Hexanediol in combination with other diols, supported by experimental data. The primary focus is on the well-documented synergy between 1,2-Hexanediol and 1,2-Octanediol (Caprylyl Glycol).

Quantitative Performance Analysis

The antimicrobial efficacy of 1,2-Hexanediol and its combinations is typically evaluated by determining the Minimum Inhibitory Concentration (MIC), the lowest concentration of a substance that prevents visible growth of a microorganism. Synergistic effects are quantified using the Synergy Index (SI) or the Fractional Inhibitory Concentration (FIC) Index. An SI or FIC Index of less than 1 indicates synergy, an index equal to 1 indicates an additive effect, and an index greater than 1 suggests antagonism.

A key study evaluating binary mixtures of 1,2-Hexanediol and 1,2-Octanediol demonstrated a significant synergistic antimicrobial effect. The following tables summarize the MIC values of the individual diols and their mixtures against a range of common microorganisms, along with the calculated Synergy Index.[1]

Table 1: Minimum Inhibitory Concentration (MIC) of 1,2-Hexanediol, 1,2-Octanediol, and their Mixtures [1]

Microorganism	1,2-Hexanediol MIC (%)	1,2-Octanediol MIC (%)	1:1 Mixture MIC (%)
Staphylococcus aureus	0.8	0.3	0.4
Pseudomonas aeruginosa	>3.0	0.3	1.0
Escherichia coli	1.5	0.3	0.5
Candida albicans	0.4	0.15	0.2
Aspergillus brasiliensis	0.8	0.15	0.2

Table 2: Synergy Index (SI) of 1,2-Hexanediol and 1,2-Octanediol Mixtures [1]

Microorganism	SI for 2:1 Mixture	SI for 1:1 Mixture
Staphylococcus aureus	0.73	0.83
Pseudomonas aeruginosa	1.00	1.00
Escherichia coli	0.56	0.67
Candida albicans	0.63	0.83
Aspergillus brasiliensis	0.38	0.50

Note: A Synergy Index (SI) < 1 indicates a synergistic effect.[1]

The data clearly indicates that the mixtures of 1,2-Hexanediol and 1,2-Octanediol possess lower MIC values against most tested microbes than the individual diols alone, and the Synergy Index is consistently below 1 (except for P. aeruginosa), confirming a synergistic relationship.[1] This enhanced activity allows for lower use concentrations of these ingredients to achieve effective antimicrobial protection.

Mechanism of Action

The antimicrobial action of 1,2-alkanediols, including 1,2-Hexanediol and 1,2-Octanediol, is primarily attributed to their ability to disrupt the microbial cell membrane.[1] These molecules are amphiphilic, meaning they have both hydrophilic (water-attracting) and lipophilic (fat-attracting) properties. This structure allows them to integrate into the lipid bilayer of the microbial cell membrane, disrupting its integrity. This disruption leads to increased membrane permeability, leakage of essential intracellular components, and ultimately, cell death. The synergistic effect observed with diol mixtures is thought to arise from an optimized interaction with the cell membrane, possibly due to the different chain lengths of the diols creating a more profound disturbance.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Minimum Inhibitory Concentration (MIC) Determination by Agar (B569324) Dilution Method

The MIC values were determined using the standard agar dilution method.[1]

• Preparation of Test Plates: A series of agar plates were prepared, each containing a specific concentration of the test article (1,2-Hexanediol, 1,2-Octanediol, or their mixtures). The test articles were incorporated into molten agar, which was then poured into Petri dishes and allowed to solidify.

• Inoculum Preparation: The test microorganisms were cultured in appropriate broth media to achieve a specified cell density.

• Inoculation: A small volume (e.g., 1µL) of the microbial suspension was inoculated onto the surface of each agar plate.

• Incubation: The inoculated plates were incubated under conditions suitable for the growth of the specific microorganism (e.g., 24-48 hours at 30-35°C for bacteria and 3-5 days at 20-25°C for fungi).

• Result Interpretation: The MIC was recorded as the lowest concentration of the test article that completely inhibited the visible growth of the microorganism on the agar surface.

Synergy Assessment using the Checkerboard Assay and Synergy Index Calculation

The checkerboard assay is a common method to evaluate the synergistic effects of two antimicrobial agents.

• Preparation of Test Matrix: A two-dimensional array of concentrations is created in a 96-well microtiter plate. One agent (e.g., 1,2-Hexanediol) is serially diluted along the x-axis, while the second agent (e.g., 1,2-Octanediol) is serially diluted along the y-axis. This creates a matrix of wells with various combinations of the two agents.

• Inoculation: Each well is inoculated with a standardized suspension of the test microorganism.

• Incubation: The plate is incubated under appropriate growth conditions.

• Determination of FIC: The MIC of each agent alone and in combination is determined. The Fractional Inhibitory Concentration (FIC) for each agent is calculated as follows:

  • FIC of Agent A = (MIC of A in combination) / (MIC of A alone)

  • FIC of Agent B = (MIC of B in combination) / (MIC of B alone)

• Calculation of Synergy Index (FIC Index): The FIC Index is the sum of the individual FICs:

  • FIC Index = FIC of Agent A + FIC of Agent B

The interpretation of the FIC Index is as follows:

• Synergy: FIC Index ≤ 0.5

• Additive/Indifference: 0.5 < FIC Index ≤ 4

• Antagonism: FIC Index > 4

Visualizations

The following diagrams illustrate the experimental workflow for determining antimicrobial synergy and the proposed mechanism of action.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) Determination.

Caption: Workflow for the Checkerboard Assay to Determine Synergy.

Caption: Proposed Antimicrobial Mechanism of 1,2-Alkanediols.

References

• 1. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]

A Comparative Analysis of 1,2-Hexanediol and Traditional Parabens as Preservative Agents in Scientific Formulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of 1,2-Hexanediol and traditional parabens (methylparaben, ethylparaben, propylparaben, and butylparaben) as preservatives in cosmetic and pharmaceutical formulations. The information presented is supported by available experimental data to assist in the selection of appropriate preservative systems for product development.

Executive Summary

The selection of a preservative system is a critical factor in the formulation of safe and stable products. Traditional parabens have a long history of use and are effective against a broad spectrum of microorganisms. However, recent consumer and regulatory scrutiny has driven the search for alternative preservatives. 1,2-Hexanediol has emerged as a promising multifunctional ingredient, exhibiting antimicrobial properties in addition to its function as a humectant and solvent. This guide delves into the comparative efficacy of these preservatives, their mechanisms of action, and the standard protocols for their evaluation.

Data Presentation: Comparative Antimicrobial Efficacy

The following tables summarize the Minimum Inhibitory Concentration (MIC) values for 1,2-Hexanediol and various parabens against common microorganisms relevant to cosmetic and pharmaceutical formulations. It is important to note that these values have been compiled from various studies and may not be directly comparable due to potential variations in testing methodologies.

Table 1: Minimum Inhibitory Concentration (MIC) of 1,2-Hexanediol

Microorganism	Type	MIC (% v/v)
Staphylococcus aureus	Gram-positive Bacteria	0.5 - 2.0[1]
Bacillus cereus	Gram-positive Bacteria	0.5 - 2.0[1]
Gram-positive bacteria (general)	Gram-positive Bacteria	0.5 - 2.0[1]
Escherichia coli	Gram-negative Bacteria	0.5 - 2.0[1]
Pseudomonas aeruginosa	Gram-negative Bacteria	0.5 - 2.0[1]
Gram-negative bacteria (general)	Gram-negative Bacteria	0.5 - 2.0[1]

Table 2: Minimum Inhibitory Concentration (MIC) of Various Parabens

Microorganism	Preservative	Type	MIC (%)
Bacillus subtilis	Methylparaben	Gram-positive Bacteria	>0.1
Bacillus subtilis	Propylparaben	Gram-positive Bacteria	>0.1
Escherichia coli	Methylparaben	Gram-negative Bacteria	0.1 - 0.2
Escherichia coli	Propylparaben	Gram-negative Bacteria	0.1 - 0.2
Pseudomonas aeruginosa	Methylparaben	Gram-negative Bacteria	>0.2
Pseudomonas aeruginosa	Propylparaben	Gram-negative Bacteria	>0.2
Candida albicans	Methylparaben	Yeast	0.1
Candida albicans	Propylparaben	Yeast	0.05
Aspergillus niger	Methylparaben	Mold	0.1
Aspergillus niger	Propylparaben	Mold	0.05

Mechanisms of Action

Both 1,2-Hexanediol and parabens exert their antimicrobial effects primarily by targeting the microbial cell membrane, leading to a disruption of cellular integrity and function.

1,2-Hexanediol: This alkanediol is believed to disrupt the cytoplasmic membrane potential of microorganisms[1]. Its amphiphilic nature allows it to integrate into the lipid bilayer, increasing membrane permeability and causing leakage of intracellular components. This disruption of the membrane's electrochemical gradient can also interfere with essential metabolic processes, such as ATP synthesis and nutrient transport. There is also evidence to suggest that 1,2-Hexanediol may inhibit key microbial enzymes[2].

Parabens: The antimicrobial action of parabens is also centered on the disruption of microbial cell membranes[3]. The length of the alkyl chain of the paraben influences its efficacy, with longer chains generally exhibiting greater antimicrobial activity. Parabens are thought to interfere with membrane transport processes and inhibit the synthesis of DNA, RNA, and essential enzymes in some bacterial species[4][5]. Studies have shown that parabens can directly interact with and activate mechanosensitive channels in bacteria like E. coli, leading to an upset of osmotic gradients.

Antimicrobial Mechanism of 1,2-Hexanediol

Antimicrobial Mechanism of Parabens

Experimental Protocols

Preservative Efficacy Test (Challenge Test) - ISO 11930

The ISO 11930 standard is a widely accepted method for evaluating the antimicrobial protection of a cosmetic product.

1. Preparation:

• The product is divided into five containers, one for each of the five specified microorganisms (Staphylococcus aureus, Pseudomonas aeruginosa, Escherichia coli, Candida albicans, and Aspergillus brasiliensis).

• The initial microbiological quality of the product is determined.

2. Inoculation:

• Each container is inoculated with a calibrated suspension of one of the test microorganisms to achieve a concentration of >1x10^5 CFU/g or ml[6].

3. Incubation:

• The inoculated products are held at a controlled temperature (typically room temperature) for 28 days[6].

4. Evaluation:

• Samples are taken at specified intervals (e.g., 7, 14, and 28 days) and the number of surviving microorganisms is determined by plating and colony counting[6][7].

• The log reduction in the microbial count from the initial inoculum is calculated for each time point.

5. Acceptance Criteria (Criteria A):

• Bacteria: A log reduction of ≥ 3 at day 7, with no increase at days 14 and 28[6].

• Yeast (C. albicans): A log reduction of ≥ 1 at day 7, with no increase at days 14 and 28[6].

• Mold (A. brasiliensis): No increase from the initial count at day 14 and a log reduction of ≥ 1 at day 28[6].

ISO 11930 Challenge Test Workflow

Minimum Inhibitory Concentration (MIC) Test - Broth Microdilution Method

The broth microdilution method is a common technique to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

1. Preparation:

• A serial two-fold dilution of the preservative is prepared in a 96-well microtiter plate containing a suitable broth medium[8][9].

• A standardized inoculum of the test microorganism is prepared.

2. Inoculation:

• Each well is inoculated with the microbial suspension to a final concentration of approximately 5 x 10^5 CFU/mL[9].

• Control wells (no preservative and no inoculum) are included.

3. Incubation:

• The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

4. Evaluation:

• After incubation, the wells are visually inspected for turbidity (an indicator of microbial growth).

• The MIC is the lowest concentration of the preservative at which there is no visible growth.

References

• 1. Food-grade antimicrobials potentiate the antibacterial activity of 1,2-hexanediol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1,6-Hexanediol, commonly used to dissolve liquid–liquid phase separated condensates, directly impairs kinase and phosphatase activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Influence of Parabens on Bacteria and Fungi Cellular Membranes: Studies in Model Two-Dimensional Lipid Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The effect of parabens on DNA, RNA and protein synthesis in Escherichia coli and Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. microchemlab.com [microchemlab.com]
• 7. youtube.com [youtube.com]
• 8. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 9. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]

A Comparative Analysis of the Environmental Degradation of 1,2-Hexanediol and Other Common Glycols

For Researchers, Scientists, and Drug Development Professionals: An Objective Assessment of Environmental Fate and Ecotoxicity

The selection of chemical excipients and intermediates in research and drug development extends beyond performance and safety to encompass environmental impact. Glycols, a class of compounds widely used as solvents, humectants, and preservatives, are frequently released into the environment. This guide provides a comprehensive comparison of the environmental degradation and ecotoxicity of 1,2-Hexanediol against other commonly used glycols: Ethylene Glycol, Propylene (B89431) Glycol, and 1,3-Butylene Glycol. The following data, compiled from various studies, is intended to inform environmentally conscious decision-making in product development and chemical selection.

Quantitative Comparison of Environmental Fate and Toxicity

The environmental profile of these glycols can be assessed through several key parameters: biodegradability, bioaccumulation potential, and aquatic toxicity. The data presented below has been standardized where possible to allow for direct comparison.

Parameter	1,2-Hexanediol	Ethylene Glycol	Propylene Glycol	1,3-Butylene Glycol
Biodegradability
Test Guideline	OECD 301B[1][2]	OECD 301F	OECD 301F[3]	-
Result (% Degradation in 28 days)	>60% (passes 10-day window)[1][2]	Readily biodegradable (~100% in 24h to 28d)[4][5]	81-96%[3]	Readily biodegradable[6]
Classification	Readily Biodegradable[1][2][7]	Readily Biodegradable[4][5]	Readily Biodegradable[8][9]	Readily Biodegradable[6]
Bioaccumulation Potential
Log Pow	0.38	-1.36	-0.92 to -1.41[10][11][12]	-0.29 to -0.9[13][14][15]
Interpretation	Low potential[1][7]	Very low potential[4][5]	Very low potential[8][9]	Very low potential
Aquatic Toxicity
Fish (Pimephales promelas)
96-hour LC50 (mg/L)	309[4]	72,860	710 - 51,400[13][16]	>100
Invertebrate (Daphnia magna)
48-hour EC50 (mg/L)	>40[17]	>100	>1000[13]	>1000

Note: A lower Log Pow value indicates lower potential for bioaccumulation. A higher LC50/EC50 value indicates lower acute toxicity.

Experimental Protocols

The data presented in this guide is primarily derived from standardized test methods established by the Organisation for Economic Co-operation and Development (OECD). These protocols are globally recognized for assessing the environmental fate and effects of chemicals.

Ready Biodegradability - OECD 301 Series

The OECD 301 guidelines encompass several methods to assess the ready biodegradability of chemicals in an aerobic aqueous medium.[18] A substance is considered "readily biodegradable" if it meets a specific degradation threshold (e.g., ≥60% of its theoretical oxygen demand or CO2 production) within a 28-day period, and typically within a 10-day window.[18]

OECD 301F - Manometric Respirometry Test: This method was used to assess the biodegradability of propylene glycol.

• Principle: A solution or suspension of the test substance in a mineral medium is inoculated with microorganisms (typically from activated sludge) and incubated in a closed flask under aerobic conditions.[14]

• Measurement: The consumption of oxygen is measured over 28 days using a manometer, which detects pressure changes in the headspace of the sealed vessel. Carbon dioxide produced is absorbed by a potassium hydroxide (B78521) solution.[14]

• Calculation: The amount of oxygen consumed by the microbial population during the degradation of the test substance (corrected for the oxygen uptake of a blank control) is expressed as a percentage of the theoretical oxygen demand (ThOD).[14]

• Pass Criteria: The substance is considered readily biodegradable if it reaches at least 60% of its ThOD within the 28-day test period and satisfies the 10-day window criterion.[18]

OECD 301B - CO₂ Evolution Test: This method was used to assess the biodegradability of 1,2-Hexanediol.

• Principle: Similar to OECD 301F, the test substance is incubated with microorganisms in a mineral medium.

• Measurement: The amount of carbon dioxide evolved as a result of microbial respiration is measured. The CO₂ is trapped in a suitable absorbent (e.g., barium hydroxide or sodium hydroxide) and then quantified by titration or by using an inorganic carbon analyzer.[17]

• Calculation: The percentage of biodegradation is calculated as the ratio of the amount of CO₂ produced to the theoretical amount of CO₂ (ThCO₂) that would be produced if the test substance were completely mineralized.

• Pass Criteria: The substance is considered readily biodegradable if it reaches at least 60% of its ThCO₂ within the 28-day test period and satisfies the 10-day window criterion.[3]

Acute Aquatic Toxicity - OECD 202 and 203

OECD 203 - Fish, Acute Toxicity Test: This guideline is used to determine the concentration of a substance that is lethal to 50% of a test population of fish (LC50) over a 96-hour period.

• Test Organism: Commonly used species include Zebrafish (Danio rerio) and Fathead Minnow (Pimephales promelas).

• Procedure: Fish are exposed to a range of concentrations of the test substance in water for 96 hours.

• Endpoint: Mortality is recorded at specified intervals, and the LC50 is calculated at the end of the exposure period.

OECD 202 - Daphnia sp., Acute Immobilisation Test: This test determines the concentration of a substance that results in the immobilization of 50% of the tested Daphnia (a small crustacean) population (EC50) after 48 hours.

• Test Organism: Daphnia magna is a commonly used species.

• Procedure: Daphnia are exposed to various concentrations of the test substance for 48 hours.

• Endpoint: The number of immobilized daphnids is observed at 24 and 48 hours, and the EC50 is calculated. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation of the test vessel.

Visualization of Environmental Degradation Pathways

The biodegradation of glycols is initiated by microbial enzymes, typically leading to their mineralization into carbon dioxide and water. The following diagrams illustrate the generalized experimental workflow for assessing biodegradability and the initial steps in the microbial degradation of these glycols.

Caption: General experimental workflow for OECD 301 ready biodegradability testing.

The microbial degradation of short-chain glycols is typically initiated by the oxidation of a primary or secondary alcohol group. This process is generally catalyzed by a series of dehydrogenases.

Caption: Generalized microbial degradation pathway for short-chain glycols.

Conclusion

Based on the available data, 1,2-Hexanediol, Ethylene Glycol, Propylene Glycol, and 1,3-Butylene Glycol are all classified as readily biodegradable, indicating they are unlikely to persist in the environment. Their low octanol-water partition coefficients (Log Pow) suggest a low potential for bioaccumulation in aquatic organisms.

In terms of acute aquatic toxicity, all four glycols exhibit low toxicity to fish and invertebrates, with LC50 and EC50 values generally in the hundreds or thousands of mg/L. It is important to note that while these glycols have a favorable environmental profile in terms of persistence and toxicity at environmentally relevant concentrations, the release of high concentrations of any biodegradable substance into an aquatic environment can lead to oxygen depletion due to rapid microbial respiration, potentially harming aquatic life.

For researchers and developers, the choice between these glycols from an environmental standpoint may be influenced by specific formulation requirements and the potential for release into the environment. However, based on the key metrics of biodegradability, bioaccumulation, and aquatic toxicity, 1,2-Hexanediol demonstrates an environmental profile comparable to other commonly used glycols.

References

• 1. ecetoc.org [ecetoc.org]
• 2. researchgate.net [researchgate.net]
• 3. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]
• 4. dentistry.ouhsc.edu [dentistry.ouhsc.edu]
• 5. oecd.org [oecd.org]
• 6. A comparison of the lethal and sublethal toxicity of organic chemical mixtures to the fathead minnow (Pimephales promelas) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ENVIRONMENTAL [oasis-lmc.org]
• 8. charliesoap.com.tw [charliesoap.com.tw]
• 9. Investigation of OECD 301F ready biodegradability test to evaluate chemical fate in a realistic environment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. Enzymatic Degradation of the Most Common Aliphatic Bio-Polyesters and Evaluation of the Mechanisms Involved: An Extended Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. rowleybio.com [rowleybio.com]
• 13. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 14. Effect of Hydroxyl Monomers on the Enzymatic Degradation of Poly(ethylene succinate), Poly(butylene succinate), and Poly(hexylene succinate) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. OECD 301B - Biodegradation Test - CO2 Evolution - Situ Biosciences [situbiosciences.com]
• 16. contractlaboratory.com [contractlaboratory.com]
• 17. microbe-investigations.com [microbe-investigations.com]
• 18. downloads.regulations.gov [downloads.regulations.gov]

A Comparative Analysis of In Vivo Skin Irritation: 1,2-Hexanediol vs. Propylene Glycol

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Two Common Excipients

In the formulation of topical and transdermal products, the selection of excipients is critical to ensure both efficacy and safety. Among the various classes of excipients, glycols are frequently employed for their solvent, humectant, and preservative properties. This guide provides a detailed in vivo comparison of the skin irritation potential of two such glycols: 1,2-Hexanediol and Propylene (B89431) Glycol. The following analysis is based on available experimental data from human and animal studies to assist researchers and formulation scientists in making informed decisions.

Executive Summary

Available in vivo data from human patch testing indicates that 1,2-Hexanediol exhibits a significantly lower potential for skin irritation compared to Propylene Glycol . Numerous studies on 1,2-Hexanediol, even at concentrations as high as 15%, have reported minimal to no skin irritation. In contrast, Propylene Glycol has been shown to induce skin irritation in a concentration-dependent manner, with some individuals experiencing erythema and edema, particularly at higher concentrations and under occlusive conditions. While direct head-to-head comparative studies are limited, the existing body of evidence strongly suggests a more favorable safety profile for 1,2-Hexanediol concerning skin irritation.

Quantitative Data Comparison

The following table summarizes the results from various in vivo human skin irritation studies for 1,2-Hexanediol and Propylene Glycol. It is important to note that these results are compiled from different studies and are not from a direct head-to-head comparison.

Compound	Test Type	Concentration	Number of Subjects	Key Findings
1,2-Hexanediol	Human Patch Test	0.15% (in body wash)	28	No erythema, swelling, or dryness observed after 30 days of use.[1]
Human Patch Test	0.5% (in gel)	101	No skin irritation reported after a 24-hour semi-closed patch.[1]
Human Patch Test	10% (aqueous solution)	56	No skin irritation observed.[1]
Human Repeated Insult Patch Test (HRIPT)	15% (in carbomer gel)	205	One subject showed a transient stimulus response, with no follow-up reaction in a repeated patch test.[1]
Propylene Glycol	Human Patch Test	5%	11,738	0.95% irritant reaction rate.[2][3][4]
Human Patch Test	10%	11,738	0.24% irritant reaction rate.[2][3][4]
Human Patch Test	20%	11,738	0.5% irritant reaction rate; increasing concentrations were associated with increased reactions.[2][3][4]
Human Patch Test	30% (aqueous solution)	23,359	3.5% of patients had allergic patch-test reactions.[5]
Human Patch Test	100%	84	7 out of 12 patch test-positive patients had irritant reactions.[6][7]

Experimental Protocols

The data presented above is primarily derived from human patch testing, a standard method for assessing the skin irritation and sensitization potential of a substance. A common and rigorous method is the Human Repeated Insult Patch Test (HRIPT).

Human Repeated Insult Patch Test (HRIPT) Protocol

The HRIPT is designed to determine the potential of a test material to cause irritation and/or sensitization after repeated application to the skin. The protocol generally consists of two phases:

• Induction Phase:

  • A small amount of the test substance is applied to a specific site on the skin (commonly the back) of human volunteers.

  • The application site is covered with an occlusive or semi-occlusive patch.

  • The patch remains in place for a designated period, typically 24 to 48 hours.

  • After patch removal, the site is evaluated for any signs of irritation, such as erythema and edema.

  • This process is repeated on the same site for a number of applications, usually nine times over a three-week period.

• Challenge Phase:

  • Following the induction phase, there is a rest period of approximately two weeks.

  • A challenge patch with the test substance is then applied to a naive (previously unpatched) skin site.

  • The challenge site is evaluated for any reaction at 24, 48, and 72 hours after application.

  • The intensity of the reaction at the challenge site compared to the reactions observed during the induction phase helps to differentiate between irritation and sensitization.

Visualizing the Mechanisms

Experimental Workflow for In Vivo Skin Irritation Testing

The following diagram illustrates a generalized workflow for conducting an in vivo skin irritation study, such as a Human Repeated Insult Patch Test (HRIPT).

General workflow for a Human Repeated Insult Patch Test (HRIPT).

Signaling Pathway of Skin Irritation

Irritant Contact Dermatitis (ICD) is a non-allergic inflammatory reaction of the skin caused by direct contact with an irritating substance. The mechanism involves the activation of keratinocytes and the subsequent release of pro-inflammatory mediators.

Simplified signaling pathway of Irritant Contact Dermatitis (ICD).

Conclusion

Based on the reviewed in vivo data, 1,2-Hexanediol demonstrates a more favorable skin irritation profile than Propylene Glycol. For the development of topical products, particularly those intended for sensitive skin or requiring repeated application, 1,2-Hexanediol may be considered a less irritating alternative. However, it is crucial for formulators to conduct their own safety and compatibility studies for their specific formulations. While the provided data offers a comparative overview, the potential for skin irritation can be influenced by the complete formulation, including the concentration of the glycol, the presence of other ingredients, and the product's final pH.

References

• 1. Cytokine induction in human epidermal keratinocytes exposed to contact irritants and its relation to chemical-induced inflammation in mouse skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Irritant Contact Dermatitis — a Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Patch Testing to Propylene Glycol: The Mayo Clinic Experience - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Positive patch-test reactions to propylene glycol: a retrospective cross-sectional analysis from the North American Contact Dermatitis Group, 1996 to 2006 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. [Skin irritation caused by propylene glycols] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of 1,2-Hexanediol and 1,6-Hexanediol on Chromatin Structure

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the effects of 1,2-Hexanediol and 1,6-Hexanediol (B165255) on chromatin structure, drawing from available experimental data. While extensive research has elucidated the significant impact of 1,6-Hexanediol on the genome's architecture, data on 1,2-Hexanediol remains comparatively scarce. This document summarizes the current understanding of both compounds, presents relevant experimental protocols, and visualizes key concepts to aid in experimental design and data interpretation.

Executive Summary

1,6-Hexanediol is a well-documented agent that rapidly and profoundly alters chromatin structure. It induces chromatin hyper-condensation and immobilization in a dose-dependent manner, impacting the three-dimensional organization of the genome.[1][2][3][4][5] The proposed mechanism involves the displacement of water molecules surrounding the chromatin, which leads to its collapse.[1][2][4][5] In contrast, direct experimental evidence detailing the effects of 1,2-Hexanediol on chromatin structure is largely unavailable. However, existing studies using 1,2-Hexanediol as a control suggest it does not share the same disruptive effects on liquid-liquid phase separation (LLPS) as 1,6-Hexanediol, a process intertwined with chromatin organization.[6] Notably, some studies indicate that 1,2-Hexanediol can affect the nuclear pore complex and exhibits cytotoxicity at higher concentrations.[1][2][7]

Data Presentation: Quantitative Effects on Chromatin

The following table summarizes the quantitative data available for the effects of 1,6-Hexanediol on various aspects of chromatin structure. A corresponding section for 1,2-Hexanediol is included to highlight the current data gap.

Parameter	1,6-Hexanediol	1,2-Hexanediol
Chromatin Condensation	Induces hyper-condensation in a dose-dependent manner. Chromatin is reported to be "frozen" at concentrations of 5% or higher.[1][2][4]	No direct experimental data available.
Chromatin Motion	Drastically suppresses chromatin motion in live human cells.[1][2][4]	No direct experimental data available.
Topologically Associating Domains (TADs)	Weakens TAD insulation.[8]	No direct experimental data available.
Enhancer-Promoter Interactions	Weakens enhancer-promoter interactions.[8]	No direct experimental data available.
Nuclear Condensates (e.g., Cajal bodies)	Disrupts nuclear condensates/bodies.[1][4]	Not reported to have the same disruptive effect on LLPS-driven condensates.[6]
Nuclear Pore Complex	Can lead to the loss of FG-nups from the nuclear pore complex.[1]	Can abrogate selective transport of fluorescent reporters in permeabilized HeLa cells.[1]
Cell Viability	Prolonged exposure can be cytotoxic.[9]	Shows a significant decline in viability in RAW 264.7 and HK-2 cells at 1.0% concentration.[2][7]

Experimental Protocols

Detailed methodologies for key experiments to assess the impact of 1,2-Hexanediol and 1,6-Hexanediol on chromatin structure are provided below.

Cell Culture and Treatment with Hexanediols

• Cell Seeding: Plate mammalian cells (e.g., HeLa, K562) on appropriate culture plates and grow to 70-80% confluency in standard culture conditions.

• Preparation of Hexanediol (B3050542) Solutions: Prepare fresh stock solutions of 1,2-Hexanediol and 1,6-Hexanediol in sterile phosphate-buffered saline (PBS) or directly in the culture medium.

• Cell Treatment: Aspirate the culture medium and replace it with a medium containing the desired final concentration of 1,2-Hexanediol or 1,6-Hexanediol (e.g., 1%, 2.5%, 5%). A vehicle control (medium without hexanediol) should be included.

• Incubation: Incubate the cells for the desired period (e.g., 10 minutes, 30 minutes, 1 hour).

• Harvesting: After incubation, wash the cells twice with ice-cold PBS and proceed immediately to the desired downstream application (e.g., ATAC-seq, ChIP-seq).

Assay for Transposase-Accessible Chromatin with sequencing (ATAC-seq)

This protocol is adapted for assessing changes in chromatin accessibility upon treatment with hexanediols.

• Cell Lysis: Resuspend 50,000 treated cells in 50 µL of cold lysis buffer (10 mM Tris-HCl pH 7.4, 10 mM NaCl, 3 mM MgCl₂, 0.1% IGEPAL CA-630).

• Nuclei Isolation: Centrifuge the lysate at 500 x g for 10 minutes at 4°C.

• Tagmentation: Resuspend the nuclear pellet in 50 µL of transposition mix (25 µL 2x TD Buffer, 2.5 µL Tn5 Transposase, 22.5 µL Nuclease-Free Water).

• Incubation: Incubate the reaction at 37°C for 30 minutes.

• DNA Purification: Purify the transposed DNA using a DNA purification kit.

• PCR Amplification: Amplify the purified DNA using PCR with indexed primers for 10-12 cycles.

• Library Purification: Purify the amplified library using AMPure XP beads.

• Sequencing: Quantify the library and perform paired-end sequencing on a high-throughput sequencing platform.

Chromatin Immunoprecipitation with sequencing (ChIP-seq)

This protocol is for investigating changes in histone modifications after hexanediol treatment.

• Cross-linking: To the treated cells in the culture plate, add formaldehyde (B43269) to a final concentration of 1% and incubate for 10 minutes at room temperature. Quench the reaction with 125 mM glycine (B1666218) for 5 minutes.

• Cell Lysis and Chromatin Shearing: Harvest and lyse the cells. Shear the chromatin to an average size of 200-700 bp using sonication.

• Immunoprecipitation: Incubate the sheared chromatin overnight at 4°C with an antibody specific to the histone modification of interest.

• Immune Complex Capture: Add Protein A/G magnetic beads to capture the antibody-chromatin complexes.

• Washes: Wash the beads sequentially with low salt, high salt, and LiCl wash buffers to remove non-specific binding.

• Elution and Reverse Cross-linking: Elute the chromatin from the beads and reverse the cross-links by incubating at 65°C overnight with Proteinase K.

• DNA Purification: Purify the DNA using a DNA purification kit.

• Library Preparation and Sequencing: Prepare a sequencing library from the purified DNA and perform high-throughput sequencing.

Visualization of Experimental Workflow and Proposed Mechanisms

Experimental Workflow

Caption: Experimental workflow for the comparative analysis of 1,2-Hexanediol and 1,6-Hexanediol on chromatin structure.

Proposed Mechanism of 1,6-Hexanediol Action

Caption: Proposed mechanism of 1,6-Hexanediol-induced chromatin condensation.

Discussion and Future Directions

The available evidence strongly indicates that 1,6-Hexanediol is a potent modulator of chromatin structure, inducing a condensed and immobile state. This effect is likely due to its chemical properties, particularly the presence of hydroxyl groups at both ends of a six-carbon chain, which may facilitate the disruption of the hydration shell around chromatin.[1][2][4][5]

The lack of direct research on 1,2-Hexanediol's effect on chromatin is a significant knowledge gap. Its structural difference, with hydroxyl groups on adjacent carbons, likely results in different physicochemical properties, such as polarity and hydrophobicity, which in turn would lead to a different interaction with chromatin and its associated proteins. The observation that it does not disrupt LLPS in the same manner as 1,6-Hexanediol suggests that its impact on the higher-order organization of the genome may be less pronounced.[6] However, its reported effects on the nuclear pore complex and its cytotoxicity warrant further investigation into its potential to influence nuclear processes.[1][2][7]

Future studies should directly compare the effects of 1,2-Hexanediol and 1,6-Hexanediol on chromatin accessibility, histone modifications, and 3D genome organization using the experimental approaches outlined in this guide. Such research will be crucial for a complete understanding of how these simple aliphatic alcohols can have such profound and differential effects on the structure and function of the eukaryotic genome.

References

• 1. A survey of the specificity and mechanism of 1,6 hexanediol-induced disruption of nuclear transport - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Molecular insights into the effect of 1,6-hexanediol on FUS phase separation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,6-hexanediol rapidly immobilizes and condenses chromatin in living human cells | Life Science Alliance [life-science-alliance.org]
• 5. 1,6-hexanediol rapidly immobilizes and condenses chromatin in living human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Assessment of the potential risk of 1,2-hexanediol using phytotoxicity and cytotoxicity testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. biorxiv.org [biorxiv.org]

Validation of 1,2-Hexanediol as a suitable eluent for HPLC-ICPMS

A comparative guide for researchers, scientists, and drug development professionals on the validation and advantages of 1,2-Hexanediol in High-Performance Liquid Chromatography coupled with Inductively Coupled Plasma Mass Spectrometry.

In the realm of elemental speciation and analysis, the coupling of High-Performance Liquid Chromatography (HPLC) with Inductively Coupled Plasma Mass Spectrometry (ICPMS) stands as a powerful technique. However, a significant limitation has been the incompatibility of conventional organic eluents with the ICPMS plasma, often necessitating a compromise in chromatographic resolution or a reduction in detection sensitivity. Recent advancements have highlighted 1,2-Hexanediol as a novel eluent that overcomes these challenges, offering superior performance for the analysis of a wide range of compounds, particularly hydrophobic molecules.

This guide provides a comprehensive comparison of 1,2-Hexanediol with traditional organic solvents, supported by experimental data, to validate its suitability and advantages as an eluent in HPLC-ICPMS systems.

Overcoming the Limitations of Traditional Eluents

The use of common organic solvents like acetonitrile, methanol (B129727), and isopropanol (B130326) in HPLC-ICPMS typically requires a specialized "organic ICPMS mode".[1][2][3][4] This mode involves modifications to the instrumental setup and experimental conditions to prevent issues such as plasma instability, carbon deposition on the interface cones, and a significant decrease in detection sensitivity, which can be up to 100-fold lower.[1][2][3][4]

1,2-Hexanediol emerges as a game-changing alternative. It is remarkably well-tolerated by the plasma, even at concentrations up to 30% v/v and flow rates as high as 1.5 mL min⁻¹, under standard aqueous ICPMS conditions.[1][2][3][4] This eliminates the need for the cumbersome organic ICPMS mode and its associated drawbacks.[2][5]

Superior Elution Strength and Enhanced Sensitivity

A key advantage of 1,2-Hexanediol is its exceptional elution strength for highly hydrophobic compounds.[1][5] Experimental data demonstrates that concentrations of 1,2-Hexanediol at ≤30% v/v are more effective at eluting these compounds than concentrations of >90% v/v of common organic solvents.[1][2][3][6] This allows for the analysis of challenging molecules like lipids and steroids with greater efficiency and lower detection limits.[1][2][3][6] For some highly hydrophobic compounds, the elution strength of >20% v/v 1,2-hexanediol may not be achievable with any concentration of methanol or acetonitrile.[1]

Furthermore, the use of 1,2-Hexanediol can lead to a significant enhancement in detection sensitivity. Studies have shown that a 10% v/v concentration of 1,2-Hexanediol in the mobile phase can increase the sensitivity for elements such as P, S, Cl, Br, Se, and As by 1.5 to 7-fold compared to a 100% aqueous mobile phase.[1][3][4]

Comparative Performance Data

The following tables summarize the comparative performance of 1,2-Hexanediol against other commonly used organic eluents in HPLC-ICPMS.

Parameter	1,2-Hexanediol	Methanol	Acetonitrile	Isopropanol
Plasma Compatibility	High (up to 30% v/v)	Low	Low	Low
Requires Organic Mode	No	Yes	Yes	Yes
Elution Strength	Superior	Moderate	Moderate	High
Sensitivity Impact	Enhances (1.5-7x)	Decreases	Decreases	Decreases
Carbon Build-up	None observed	High	High	High

Table 1: General Comparison of Eluents for HPLC-ICPMS

Eluent Concentration for Comparable Elution Strength
10% v/v 1,2-Hexanediol is equivalent to:	>90% v/v Methanol	>90% v/v Acetonitrile
25% v/v 1,2-Hexanediol is equivalent to:	>90% v/v Methanol	>90% v/v Acetonitrile

Table 2: Elution Strength Equivalence [1]

Experimental Protocols

The validation of 1,2-Hexanediol was conducted using the following experimental setup and parameters.

Chromatographic Separation

• HPLC System: A standard HPLC system capable of gradient elution.

• Column: Reversed-phase column, Zorbax Eclipse.[5]

• Mobile Phase: Gradients of 1,2-Hexanediol in water.

• Flow Rate: 0.25 mL min⁻¹ (can be up to 1.5 mL min⁻¹).[1][3][4][5]

• Injection Volume: Not specified.

ICPMS Detection

• ICPMS System: An ICPMS/MS detector was used.[5]

• RF Power: 1550 W.[5]

• Plasma Gas Flow: 15.0 L min⁻¹.[5]

• Auxiliary Gas Flow: 0.9 L min⁻¹.[5]

• Nebulizer Gas Flow: 0.65 L min⁻¹.[5]

• Spray Chamber Temperature: 2 °C.[5]

Standard Solutions

Standard solutions of hydrophobic compounds with LogP values ranging from 2.4 to 8.2 were prepared in pure methanol at concentrations of 20–50 mg element L⁻¹.[2][5]

Visualizing the Advantage: Workflows

The following diagrams illustrate the experimental workflow and the logical advantages of using 1,2-Hexanediol in HPLC-ICPMS.

Caption: Experimental workflow for HPLC-ICPMS analysis using 1,2-Hexanediol.

Caption: Logical comparison of traditional eluents vs. 1,2-Hexanediol.

Conclusion

The validation of 1,2-Hexanediol as an eluent for HPLC-ICPMS marks a significant advancement in the field of elemental analysis. Its ability to operate under standard ICPMS conditions while providing superior elution strength for hydrophobic compounds and enhancing sensitivity makes it an invaluable tool for researchers and scientists.[2][5] The adoption of 1,2-Hexanediol can lead to more robust, sensitive, and efficient analytical methods, particularly in complex matrices relevant to pharmaceutical, biological, and environmental applications.[1][5] As demonstrated in applications like the analysis of arsenic-containing fatty acids in human urine and non-targeted speciation in natural products, 1,2-Hexanediol enables detection at ultra-trace levels, achieving significantly lower detection limits than previously reported with organic ICPMS modes.[1][2][3][6]

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Elution with 1,2-Hexanediol Enables Coupling of ICPMS with Reversed-Pase Liquid Chromatography under Standard Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Collection - Elution with 1,2-Hexanediol Enables Coupling of ICPMS with Reversed-Phase Liquid Chromatography under Standard Conditions - Analytical Chemistry - Figshare [acs.figshare.com]
• 5. Elution with 1,2-Hexanediol Enables Coupling of ICPMS with Reversed-Pase Liquid Chromatography under Standard Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

The Rise of Natural Alternatives in Cosmetic Preservation: A Comparative Guide to 1,2-Hexanediol Substitutes

For researchers, scientists, and drug development professionals, the quest for effective and consumer-friendly cosmetic preservatives is a perpetual challenge. While 1,2-Hexanediol has been a popular synthetic choice, the burgeoning demand for natural and "clean" beauty products has spurred the evaluation of plant-derived and nature-identical alternatives. This guide provides an objective comparison of the performance of prominent natural alternatives to 1,2-Hexanediol, supported by available experimental data, to aid in the formulation of next-generation cosmetic products.

The global market for natural and organic cosmetics is projected to experience significant growth, driven by consumer preferences for transparency and ingredients perceived as safer and more sustainable.[1] This shift has put pressure on formulators to replace synthetic workhorses like 1,2-Hexanediol with effective natural counterparts. However, this transition is not without its hurdles, which include ensuring broad-spectrum antimicrobial efficacy, maintaining formulation aesthetics, managing costs, and navigating regulatory landscapes.[2][3]

Antimicrobial Efficacy: A Showdown of Preservation Power

The primary function of a preservative is to protect a cosmetic product from microbial contamination. The industry-standard for evaluating this is the challenge test, such as ISO 11930, which assesses the ability of a preservative system to neutralize inoculated microorganisms over a 28-day period.

While direct, publicly available, side-by-side ISO 11930 challenge test data comparing 1,2-Hexanediol with a wide array of natural alternatives is limited, we can glean valuable insights from minimum inhibitory concentration (MIC) values and other preservative efficacy studies.

One of the most promising natural alternatives is Magnolia Officinalis bark extract , which contains the active compounds magnolol (B1675913) and honokiol (B1673403). Studies have demonstrated its broad-spectrum antimicrobial properties.

Table 1: Minimum Inhibitory Concentration (MIC) of Magnolol and Honokiol (from Magnolia Officinalis Bark Extract)

Microorganism	Magnolol MIC (µg/mL)	Honokiol MIC (µg/mL)
Actinobacillus actinomycetemcomitans	25[4]	25[4]
Porphyromonas gingivalis	25[4]	25[4]
Prevotella intermedia	25[4]	25[4]
Micrococcus luteus	25[4]	25[4]
Bacillus subtilis	25[4]	25[4]
Shigella flexneri	≥ 100[4]	≥ 100[4]
Staphylococcus epidermidis	≥ 100[4]	≥ 100[4]
Enterobacter aerogenes	≥ 100[4]	≥ 100[4]
Proteus vulgaris	≥ 100[4]	≥ 100[4]
Escherichia coli	≥ 100[4]	≥ 100[4]
Pseudomonas aeruginosa	≥ 100[4]	≥ 100[4]

Note: Lower MIC values indicate higher antimicrobial activity.

While magnolol and honokiol show strong efficacy against certain bacteria, their effectiveness against Gram-negative bacteria like E. coli and P. aeruginosa is lower at the tested concentrations. In preservative efficacy tests, a concentration of 0.2% Magnolia extract has been shown to be effective, particularly when combined with boosters like glyceryl caprylate or other diols to improve its solubility in the water phase where microbial growth occurs.

Another strategy involves the use of multifunctional ingredients that possess antimicrobial properties, such as Caprylyl Glycol . Often perceived as a more natural alternative to other synthetic preservatives, it can also be derived from natural sources. It is known to work synergistically with other preservatives, including natural ones, to boost their efficacy.

Experimental Protocols

ISO 11930 Challenge Test Protocol

The ISO 11930 standard is a globally recognized method for evaluating the antimicrobial protection of a cosmetic product.

ISO 11930 Challenge Test Workflow

Methodology:

• Inoculation: The cosmetic product is inoculated with a high concentration of five different strains of microorganisms: Staphylococcus aureus, Pseudomonas aeruginosa, Escherichia coli, Candida albicans, and Aspergillus brasiliensis.[5][6]

• Incubation: The inoculated product is stored at a controlled temperature for 28 days.[6]

• Sampling and Enumeration: Samples are taken at specified intervals (typically 7, 14, and 28 days) to count the number of surviving microorganisms.[6]

• Evaluation: The log reduction in the microbial count is calculated for each time point and compared against the acceptance criteria (Criteria A or B) defined in the standard to determine the preservative's efficacy.[6]

Skin Sensitization Potential

A critical aspect of any cosmetic ingredient is its potential to cause skin sensitization. The Human Repeat Insult Patch Test (HRIPT) is a standard clinical study to assess this risk.

Table 2: Comparative Skin Sensitization Potential

Preservative	Test Method	Results
1,2-Hexanediol	HRIPT (7.5% concentration)	Negative for sensitization.[7]
Caprylyl Glycol	GreenScreen® Assessment	Low hazard for skin sensitization.[5]
Magnolia Officinalis Bark Extract	Case Reports	Allergic contact dermatitis has been reported in some individuals.[8][9][10]

It is important to note that while HRIPT data for 1,2-Hexanediol and assessments for Caprylyl Glycol suggest a low sensitization potential, some natural extracts, like Magnolia Officinalis, have been associated with allergic reactions in sensitive individuals. This highlights the need for careful safety assessments of all ingredients, regardless of their origin.

Human Repeat Insult Patch Test (HRIPT) Protocol

Human Repeat Insult Patch Test (HRIPT) Workflow

Methodology:

• Induction Phase: The test material is repeatedly applied to the same skin site on a panel of human volunteers (typically 50-200 subjects) over several weeks.[11][12]

• Rest Phase: A period of no application allows for the development of any potential allergic response.[11]

• Challenge Phase: The material is applied to a new, untreated skin site to check for a sensitization reaction.[11]

Impact on Formulation Aesthetics

The sensory characteristics of a cosmetic product are crucial for consumer acceptance. Preservatives can sometimes impact the odor, color, and texture of a formulation.

Table 3: General Impact on Formulation Aesthetics

Preservative	Odor	Color	Texture
1,2-Hexanediol	Generally low to no odor	Typically does not impact color	Can act as a humectant and solvent, potentially affecting viscosity
Natural Alternatives (e.g., Essential Oils, Plant Extracts)	Can impart their own characteristic scent, which may or may not be desirable[13]	May introduce a slight color to the formulation[13]	Can affect viscosity and overall skin feel[14]

Formulators must consider these potential impacts. While the inherent aroma of some natural preservatives can be a desirable attribute, it can also interfere with the intended fragrance of the product. Similarly, any color contribution needs to be managed to ensure product consistency.

Antimicrobial Mechanism of Action: The Case of Magnolol and Honokiol

Understanding how a preservative works at a molecular level can aid in optimizing its use and in developing synergistic combinations. The active compounds in Magnolia Officinalis bark extract, magnolol and honokiol, exhibit their antimicrobial effects through multiple mechanisms.

Antimicrobial Mechanism of Magnolol and Honokiol

These compounds disrupt the bacterial cell membrane, leading to increased permeability and leakage of cellular components.[15] Furthermore, they interfere with the bacterial thiol-dependent redox homeostasis, leading to an increase in reactive oxygen species (ROS) and ultimately causing bacterial cell death.[1]

Cost-Effectiveness

A significant consideration for any formulation is the cost of its ingredients. Natural preservatives are often more expensive than their synthetic counterparts due to factors such as raw material sourcing, extraction processes, and potentially lower yields.[13][16] However, a holistic view of cost should also encompass the potential for a "natural" or "clean" marketing claim, which can add value and appeal to a growing consumer segment.

Conclusion

The transition from synthetic preservatives like 1,2-Hexanediol to natural alternatives presents both opportunities and challenges. While natural options like Magnolia Officinalis bark extract show promising antimicrobial efficacy, formulators must carefully consider their spectrum of activity, potential for skin sensitization, and impact on formulation aesthetics and cost. Multifunctional ingredients such as Caprylyl Glycol can serve as effective boosters, enabling the use of lower concentrations of primary preservatives and contributing to a more robust and consumer-friendly preservation system. As the demand for natural cosmetics continues to grow, further research and the generation of comprehensive, comparative data will be crucial for the successful development of safe, stable, and effective natural cosmetic products.

References

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | The study of honokiol as a natural product-based antimicrobial agent and its potential interaction with FtsZ protein [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. The study of honokiol as a natural product-based antimicrobial agent and its potential interaction with FtsZ protein - PMC [pmc.ncbi.nlm.nih.gov]
• 5. theic2.org [theic2.org]
• 6. microchemlab.com [microchemlab.com]
• 7. cir-safety.org [cir-safety.org]
• 8. Contact sensitization to Magnolia officinalis bark extract and other allergens in a patient with frontal fibrosing alopecia and lichen planus pigmentosus | Semantic Scholar [semanticscholar.org]
• 9. Contact sensitization to Magnolia officinalis bark extract and other allergens in a patient with frontal fibrosing alopecia and lichen planus pigmentosus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 12. fda.gov [fda.gov]
• 13. A few things to consider between natural and synthetic cosmetic preservatives [independentchemical.com]
• 14. Replacing Synthetic Ingredients by Sustainable Natural Alternatives: A Case Study Using Topical O/W Emulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. ada-cosmetics.com [ada-cosmetics.com]

Safety & Regulatory Compliance

Safe Disposal of 1,2-Hexanediol: A Procedural Guide

This document provides essential safety and logistical information for the proper handling and disposal of 1,2-Hexanediol (CAS No. 6920-22-5), tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring personnel safety and environmental compliance.

Chemical Safety and Disposal Overview

1,2-Hexanediol is a synthetic solvent, emollient, and preservative commonly used in cosmetics and printer inks.[1][2] While it is readily biodegradable, its hazardous characteristics necessitate careful disposal.[3] It is a serious eye irritant, a skin irritant, and may cause respiratory irritation.[3][4][5] Furthermore, studies have shown it to be phytotoxic, meaning it can be harmful to plant life and other organisms if improperly released into the environment.[1][2][6] Therefore, it must be disposed of as hazardous waste in accordance with regulations.[3][7]

Property	Information	Source
CAS Number	6920-22-5	[4]
Primary Hazards	Causes serious eye irritation (HP 4), skin irritation, and may cause respiratory irritation.	[3][4]
Environmental Hazards	Phytotoxic; can cause considerable damage to plants and other organisms.	[1][2][6]
Disposal Classification	Must be disposed of as hazardous waste.	[3][7]
Prohibited Disposal	Do not empty into drains or release into the environment.	[3][4][8]
Recommended Disposal	Offer to a licensed professional waste disposal company.	[4][8]

Standard Operating Procedure: Waste Disposal

This procedure outlines the step-by-step process for collecting and disposing of 1,2-Hexanediol waste.

Step 1: Personal Protective Equipment (PPE)

Before handling 1,2-Hexanediol waste, ensure you are wearing the appropriate PPE:

• Eye Protection: Tight-sealing safety goggles or a face shield.[9]

• Hand Protection: Chemical-resistant gloves.[5][9]

• Body Protection: Lab coat or other appropriate protective clothing to prevent skin exposure.[9]

Step 2: Waste Collection

• Collect waste 1,2-Hexanediol and any materials contaminated with it (e.g., paper towels, absorbent pads) in a dedicated waste container.

• Do not mix with other chemical waste streams unless explicitly permitted by your institution's Environmental Health & Safety (EHS) office.[10]

Step 3: Container Selection and Labeling

• Use a container that is in good condition and compatible with 1,2-Hexanediol.[10] The original product container is often a suitable choice.[10]

• The container must be clearly labeled with the words "HAZARDOUS WASTE " and a full description of the contents, including "1,2-Hexanediol".[3][10][11]

• Keep the container securely closed at all times, except when adding waste.[4][10][12]

Step 4: On-Site Storage

• Store the sealed waste container in a designated hazardous waste accumulation area.

• The storage area should be a cool, dry, and well-ventilated place, away from incompatible materials and ignition sources.[4][9][13]

Step 5: Final Disposal

• Arrange for waste pickup through your institution's EHS office or a licensed professional waste disposal service.[4]

• All waste disposal must be conducted in accordance with local, state, and federal regulations, such as those set by the U.S. Environmental Protection Agency (EPA).[10][13][14]

Emergency Protocol: Spill Management

In the event of a spill, immediate and appropriate action is required to prevent exposure and environmental contamination.

Small Spills

• Ensure adequate ventilation and wear appropriate PPE.[4][9]

• Contain the spill and absorb it with an inert, non-combustible material such as sand, earth, vermiculite, or a general-purpose binder.[3][4][8][13]

• Carefully collect the absorbed material and place it into a suitable, sealed, and properly labeled container for disposal as hazardous waste.[4][9]

• Clean the spill area thoroughly to remove any residual contamination.[5]

Large Spills

• Evacuate personnel to a safe area.[4]

• Alert your institution's EHS office or emergency response team immediately.[13]

• Increase ventilation and eliminate all ignition sources.[13]

• If it is safe to do so, stop the leak and contain the spill to prevent it from entering drains or waterways.[3][4][13]

• Cleanup should only be performed by trained personnel equipped with appropriate PPE, including respiratory protection if necessary.[9][13]

Disposal Workflow and Decision Process

The following diagram illustrates the logical workflow for the proper disposal of 1,2-Hexanediol.

Diagram 1. 1,2-Hexanediol Disposal Workflow

References

• 1. bubbleandbee.com [bubbleandbee.com]
• 2. The potential risk of 1,2-hexanediol_Chemicalbook [chemicalbook.com]
• 3. carlroth.com [carlroth.com]
• 4. happycall.biz [happycall.biz]
• 5. vigon.com [vigon.com]
• 6. Assessment of the potential risk of 1,2-hexanediol using phytotoxicity and cytotoxicity testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. benchchem.com [benchchem.com]
• 9. fishersci.com [fishersci.com]
• 10. engineering.purdue.edu [engineering.purdue.edu]
• 11. Chemical & Hazardous Waste Disposal at IU Regionals: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 12. ccsd.net [ccsd.net]
• 13. datasheets.scbt.com [datasheets.scbt.com]
• 14. epa.gov [epa.gov]

Essential Safety and Operational Guide for Handling 1,2-Hexanediol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the handling and disposal of 1,2-Hexanediol, ensuring the safety of laboratory personnel and compliance with standard safety procedures. The following procedural guidance is designed to directly address key operational questions for the safe use of this chemical in a laboratory setting.

Quantitative Safety Data

The following table summarizes key quantitative safety and physical property data for 1,2-Hexanediol. It is important to note that while official occupational exposure limits (such as PEL or TLV) have not been established by major regulatory bodies, Derived No-Effect Levels (DNELs) are available and provide guidance for safe handling.[1][2][3]

Parameter	Value	Reference
Physical State	Liquid	[1]
Appearance	Colorless to pale yellow	[1]
Melting Point	-25 °C / -13 °F	[1]
Flash Point	122 °C / 251.6 °F	[1]
Autoignition Temperature	390 °C / 734 °F	[1]
Specific Gravity	0.950	[1]
Vapor Pressure	9 mbar @ 108 °C	[1]
Derived No-Effect Level (DNEL) - Inhalation (Worker, Chronic)	123 mg/m³	[4]
Derived No-Effect Level (DNEL) - Dermal (Worker, Chronic)	17.5 mg/kg bw/day	[4]

Experimental Protocols: Safe Handling Procedures

Adherence to the following step-by-step procedures is critical to minimize risks associated with handling 1,2-Hexanediol.

Personal Protective Equipment (PPE)

Before beginning any work with 1,2-Hexanediol, ensure the following personal protective equipment is worn:

• Eye and Face Protection: Tightly sealed safety goggles or a face shield are mandatory to prevent eye contact, as 1,2-Hexanediol is a serious eye irritant.[1][4]

• Hand Protection: Chemical-resistant gloves (e.g., PVC, neoprene, or nitrile rubber) are required.[2] Gloves should be inspected for integrity before each use and replaced immediately if signs of degradation appear.

• Skin and Body Protection: A lab coat or chemical-resistant apron should be worn to prevent skin contact.[2] In cases of potential splashing, additional protective clothing may be necessary.

• Respiratory Protection: Work should be conducted in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of vapors.[2] If ventilation is inadequate or if there is a risk of exceeding exposure guidelines, a NIOSH-approved respirator with an appropriate organic vapor cartridge should be used.[1]

Operational Plan

1. Preparation and Handling:

• Ensure the work area is clean and uncluttered.

• Work in a well-ventilated area, preferably a certified chemical fume hood.[2]

• Avoid direct contact with skin and eyes.[2]

• Do not eat, drink, or smoke in the handling area.[2]

• Use equipment and containers made of compatible materials.

• Keep containers tightly closed when not in use.[1]

2. Storage:

• Store 1,2-Hexanediol in a cool, dry, and well-ventilated area away from direct sunlight and sources of ignition.[2]

• Keep containers tightly sealed to prevent absorption of moisture, as the material is hygroscopic.[1]

• Store away from incompatible materials such as strong oxidizing agents.[1]

3. Spill Response:

• In the event of a small spill, absorb the liquid with an inert material such as sand, earth, or vermiculite.[2]

• For larger spills, contain the spill and prevent it from entering drains or waterways.[2]

• Ventilate the area and wear appropriate PPE during cleanup.

• Collect the absorbed material into a labeled, sealed container for disposal.[1]

Disposal Plan

All waste containing 1,2-Hexanediol must be handled in accordance with local, state, and federal regulations.

• Waste Collection: Collect all 1,2-Hexanediol waste, including contaminated materials (e.g., absorbent pads, gloves, and wipes), in a designated and clearly labeled hazardous waste container.

• Disposal: Dispose of the hazardous waste through a licensed and certified hazardous waste disposal company. Do not pour 1,2-Hexanediol down the drain.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 1,2-Hexanediol, from initial preparation to final disposal.

Caption: Workflow for the safe handling of 1,2-Hexanediol.

References

• 1. fishersci.com [fishersci.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. echemi.com [echemi.com]
• 4. carlroth.com [carlroth.com]